4-Isocyanato-TEMPO,Technical grade

Core Science & Biosynthesis

4-Isocyanato-TEMPO: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties and applications of 4-Isocyanato-TEMPO, a crucial reagent for spin-labeling studies. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development, offering detailed information on its chemical and physical characteristics, experimental protocols for its use, and relevant safety and handling procedures.

Core Properties of 4-Isocyanato-TEMPO

4-Isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxy, commonly known as 4-Isocyanato-TEMPO, is a stable nitroxide radical widely utilized as a spin-labeling reagent.[1][2] Its primary application lies in the site-directed spin labeling (SDSL) of biomolecules, particularly RNA, for structural and dynamic analysis using Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2] The isocyanate group readily reacts with primary amines, such as those introduced into RNA at specific sites, to form a stable urea linkage.

Physicochemical Properties

A summary of the key physicochemical properties of technical grade 4-Isocyanato-TEMPO is presented in the table below. It is important to note that some properties, such as melting and boiling points, may exhibit slight variations depending on the purity of the technical grade product.

Property	Value	Reference
CAS Number	88418-69-3	[1][2][3][4]
Molecular Formula	C₁₀H₁₇N₂O₂	[1][2][3]
Molecular Weight	197.26 g/mol	[4]
Appearance	Orange to Very Dark Red-Brown Solid	[4]
Purity	Technical Grade (>85%)	[1][2]
Solubility	Soluble in DMF, DMSO, and Ethanol	[2]
Storage	2-8°C, under inert atmosphere, hygroscopic	[4]

Spectral Data

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 4-Isocyanato-TEMPO and its application in RNA labeling for EPR studies.

Synthesis of 4-Isocyanato-TEMPO

4-Isocyanato-TEMPO can be synthesized from 4-amino-TEMPO. The following is a general protocol based on literature procedures.

Materials:

• 4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-amino-TEMPO)

• Triphosgene or diphosgene

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Inert gas (e.g., argon or nitrogen)

• Standard laboratory glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere, dissolve 4-amino-TEMPO in the anhydrous solvent.

• Phosgene Addition: Prepare a solution of triphosgene or diphosgene in the same anhydrous solvent and add it dropwise to the stirred solution of 4-amino-TEMPO at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent is removed under reduced pressure.

• Purification: The crude product is then purified, typically by vacuum distillation or column chromatography, to yield 4-Isocyanato-TEMPO.

Note: Phosgene and its derivatives are highly toxic and should be handled with extreme caution in a well-ventilated fume hood by trained personnel.

RNA Labeling with 4-Isocyanato-TEMPO

This protocol outlines the general steps for labeling an amino-modified RNA with 4-Isocyanato-TEMPO.

Materials:

• Amino-modified RNA

• 4-Isocyanato-TEMPO

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction buffer (e.g., sodium bicarbonate buffer, pH 8.5-9.0)

• Size-exclusion chromatography columns or ethanol precipitation reagents for purification

Procedure:

• RNA Preparation: Dissolve the amino-modified RNA in the reaction buffer.

• Spin Label Solution: Prepare a fresh solution of 4-Isocyanato-TEMPO in anhydrous DMF or DMSO.

• Labeling Reaction: Add the 4-Isocyanato-TEMPO solution to the RNA solution. The molar ratio of the spin label to the RNA should be optimized, but a 10- to 50-fold molar excess of the spin label is common.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for several hours to overnight with gentle shaking. The reaction should be performed in the dark to protect the light-sensitive TEMPO radical.

• Purification: Purify the spin-labeled RNA from the unreacted spin label using size-exclusion chromatography or ethanol precipitation.

• Quantification and Verification: Determine the concentration of the labeled RNA using UV-Vis spectroscopy. The labeling efficiency can be assessed by EPR spectroscopy.

Visualizing Workflows

The following diagrams illustrate the key experimental workflows described above.

Caption: Synthesis workflow for 4-Isocyanato-TEMPO.

Caption: Experimental workflow for labeling RNA with 4-Isocyanato-TEMPO.

Safety and Handling

4-Isocyanato-TEMPO is a reactive chemical and should be handled with appropriate safety precautions. The safety data sheet (SDS) for TEMPO and related isocyanates indicates that these compounds can be harmful if swallowed, in contact with skin, or inhaled.[5][6] They can also cause severe skin burns and eye damage.[5]

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, eye protection, and face protection.

• Use a NIOSH-approved respirator if ventilation is inadequate.

Handling:

• Handle in a well-ventilated area, preferably in a fume hood.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash skin thoroughly after handling.

• Keep away from heat, sparks, open flames, and hot surfaces.

Storage:

• Store in a cool, dry, and well-ventilated area at 2-8°C.[4]

• Keep the container tightly closed and under an inert atmosphere.[4]

• The compound is hygroscopic and should be protected from moisture.[4]

This technical guide provides a foundational understanding of 4-Isocyanato-TEMPO for its effective and safe use in a research setting. For specific applications and troubleshooting, consulting the primary literature is highly recommended.

References

• 1. genome.wisc.edu [genome.wisc.edu]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Labeling of RNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 4-Hydroxy-TEMPO - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 4-Isocyanato-TEMPO in Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Isocyanato-TEMPO ((2,2,6,6-Tetramethyl-1-piperidinyloxy)isocyanate) is a key reagent in modern biochemical and structural biology research. As a derivative of the stable nitroxide radical TEMPO, its primary utility lies in its function as a spin-labeling agent. The isocyanate group provides a reactive handle for covalent attachment to biomolecules, particularly at primary amine functionalities. This guide provides a comprehensive overview of 4-Isocyanato-TEMPO, focusing on its synthesis, its principal application in the spin-labeling of RNA for structural and dynamic analysis by Electron Paramagnetic Resonance (EPR) spectroscopy, and detailed experimental protocols.

Core Concepts and Applications

4-Isocyanato-TEMPO is predominantly used for Site-Directed Spin Labeling (SDSL), a powerful technique for investigating the structure, dynamics, and conformational changes of biomolecules.[1][2] The stable nitroxide radical of the TEMPO moiety contains an unpaired electron, making it paramagnetic and thus detectable by EPR spectroscopy.[3] The isocyanate group (-N=C=O) readily reacts with primary amines (-NH2) to form a stable and rigid urea linkage (-NH-CO-NH-).[1][2]

The most prominent application of 4-Isocyanato-TEMPO is the labeling of 2'-amino-modified ribonucleic acids (RNA).[1][2] By introducing a 2'-amino group at a specific nucleotide during solid-phase synthesis, researchers can precisely attach the TEMPO spin label to a desired position within the RNA molecule. Subsequent EPR analysis of the labeled RNA can provide valuable information on:

• Local dynamics: The mobility of the spin label is influenced by its local environment, providing insights into the flexibility of the RNA backbone.

• Solvent accessibility: The interaction of the spin label with the solvent can be monitored to understand which regions of the RNA are exposed.

• Conformational changes: Changes in the distance between two spin labels introduced at different sites can reveal conformational rearrangements upon binding to other molecules (e.g., proteins, other RNAs, or small molecules).[4]

• Long-range distance measurements: Pulsed EPR techniques, such as Pulsed Electron-Electron Double Resonance (PELDOR) or Double Electron-Electron Resonance (DEER), can measure distances between two spin labels in the range of 1.5 to 8 nanometers, providing crucial constraints for structural modeling.

Quantitative Data

The efficiency of the synthesis and labeling processes is critical for successful SDSL experiments. Below is a summary of reported yields for the synthesis of the precursor 4-amino-TEMPO and the subsequent spin-labeling of RNA.

Parameter	Value	Reference(s)
Synthesis of 4-amino-TEMPO
Yield of 2,2,5,5-tetramethylpiperidin-4-acetamide acetate	75%	[1]
Yield of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide	89.5%	[1]
Yield of 4-amino-TEMPO	92.0%	[1]
RNA Spin-Labeling
Labeling Efficiency (determined by CW-EPR)	80 - 100%	[5]
Overall Yield of Labeled RNA (after purification)	50 - 70%	[6]

Experimental Protocols

Synthesis of 4-Isocyanato-TEMPO from 4-amino-TEMPO

This protocol is adapted from established methods. 4-Isocyanato-TEMPO can be synthesized from its precursor, 4-amino-TEMPO, through a reaction with diphosgene.

Materials:

• 4-amino-TEMPO

• Diphosgene

• Anhydrous dichloromethane (CH₂Cl₂)

• Dry glassware

• Rubber septum

• Syringes

• Magnetic stirrer

Procedure:

• Preparation: Dry all glassware to be used for the synthesis in an oven at 160°C overnight.

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4-amino-TEMPO in anhydrous dichloromethane.

• Addition of Diphosgene: Cool the solution in an ice bath. Slowly add a solution of diphosgene in anhydrous dichloromethane to the stirred 4-amino-TEMPO solution. CAUTION: Diphosgene is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, the solvent is removed under reduced pressure to yield crude 4-Isocyanato-TEMPO. The product is often used without further purification in the subsequent labeling reaction. If necessary, purification can be achieved by chromatography on silica gel.

Spin-Labeling of 2'-Amino-Modified RNA

This protocol describes the post-synthetic labeling of a commercially available 2'-amino-modified RNA oligonucleotide.

Materials:

• 2'-amino-modified RNA oligonucleotide

• 4-Isocyanato-TEMPO

• Anhydrous dimethylformamide (DMF) or a suitable buffer (e.g., 0.1 M sodium borate, pH 8.5)

• Microcentrifuge tubes

• Thermomixer or incubator

Procedure:

• RNA Preparation: Dissolve the 2'-amino-modified RNA in the chosen reaction buffer to the desired concentration.

• Labeling Reagent Preparation: Prepare a stock solution of 4-Isocyanato-TEMPO in anhydrous DMF.

• Labeling Reaction: Add an excess of the 4-Isocyanato-TEMPO solution to the RNA solution. The molar excess will depend on the concentration of the RNA and may require optimization.

• Incubation: Incubate the reaction mixture at room temperature or a slightly elevated temperature (e.g., 37°C) for several hours to overnight with gentle shaking.

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a primary amine, such as Tris buffer.

Purification of Spin-Labeled RNA

Purification is crucial to remove unreacted spin label and any unlabeled RNA. High-Performance Liquid Chromatography (HPLC) is a common method for this purpose.

Materials:

• HPLC system with a suitable column (e.g., reverse-phase C18)

• HPLC buffers (e.g., triethylammonium acetate and acetonitrile)

• Ethanol or another suitable precipitating agent

• Sodium acetate

Procedure:

• HPLC Purification: Purify the reaction mixture by reverse-phase HPLC. The labeled RNA will have a different retention time compared to the unlabeled RNA due to the hydrophobicity of the TEMPO moiety.

• Fraction Collection: Collect the fractions corresponding to the spin-labeled RNA.

• Ethanol Precipitation: Precipitate the collected fractions by adding sodium acetate and cold ethanol.

• Pelleting: Centrifuge the mixture at high speed to pellet the purified, spin-labeled RNA.

• Washing and Drying: Wash the pellet with cold ethanol and dry it to remove any residual solvent.

• Resuspension: Resuspend the purified, spin-labeled RNA in a suitable buffer for EPR analysis.

Visualizations

Synthesis of 4-Isocyanato-TEMPO

Caption: Synthesis of 4-Isocyanato-TEMPO from 4-amino-TEMPO.

Experimental Workflow for RNA Spin-Labeling

Caption: Workflow for site-directed spin-labeling of RNA.

Logical Relationship of SDSL-EPR

Caption: Logical flow of an SDSL-EPR experiment.

Conclusion

4-Isocyanato-TEMPO is an indispensable tool for researchers in structural biology and related fields. Its ability to be site-specifically incorporated into biomolecules like RNA provides a powerful means to probe molecular structure and dynamics with high precision using EPR spectroscopy. The detailed protocols and quantitative data presented in this guide offer a valuable resource for the successful application of this versatile spin-labeling reagent in cutting-edge research. As EPR techniques continue to advance, the utility of 4-Isocyanato-TEMPO and similar spin labels is poised to expand, enabling deeper insights into the complex molecular machinery of life.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A distance ruler for RNA using EPR and site-directed spin labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-resolution measurement of long-range distances in RNA: pulse EPR spectroscopy with TEMPO-labeled nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spin Labeling of RNA Using “Click” Chemistry for Coarse-grained Structure Determination via Pulsed Electron-electron Double Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis and Characterization of 4-Isocyanato-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxy, commonly known as 4-Isocyanato-TEMPO, is a stable nitroxide radical that serves as a valuable reagent in various chemical and biomedical applications. Its isocyanate functional group allows for the covalent labeling of biomolecules, such as proteins and RNA, enabling the study of their structure, dynamics, and interactions using Electron Paramagnetic Resonance (EPR) spectroscopy.[1] This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Isocyanato-TEMPO, including detailed experimental protocols and data analysis.

Synthesis of 4-Isocyanato-TEMPO

The synthesis of 4-Isocyanato-TEMPO is typically a two-step process, starting from the commercially available 4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-amino-TEMPO). The key transformation is the conversion of the primary amine group into an isocyanate group. A common and effective method for this conversion utilizes triphosgene as a phosgene equivalent, which is a safer alternative to gaseous phosgene.

Step 1: Synthesis of the Precursor, 4-Amino-TEMPO

While 4-amino-TEMPO is commercially available, for completeness, a representative synthesis protocol is outlined below. This multi-step synthesis starts from 2,2,6,6-tetramethylpiperidine.

Experimental Protocol for 4-Amino-TEMPO Synthesis

A detailed experimental protocol for the synthesis of 4-amino-TEMPO has been described in the literature. The process involves the initial acylation of 2,2,6,6-tetramethylpiperidine, followed by oxidation to the nitroxide radical and subsequent hydrolysis to yield 4-amino-TEMPO.

Step 2: Conversion of 4-Amino-TEMPO to 4-Isocyanato-TEMPO

The conversion of the amino group to an isocyanate is a critical step. The use of triphosgene in the presence of a non-nucleophilic base is a standard and effective method.

Experimental Protocol for 4-Isocyanato-TEMPO Synthesis

This protocol is adapted from general procedures for the synthesis of isocyanates from primary amines using triphosgene.[2]

• Materials:

  • 4-amino-TEMPO

  • Triphosgene (bis(trichloromethyl) carbonate)

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (Et₃N), freshly distilled

  • Anhydrous inert gas (Nitrogen or Argon)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet, dissolve 4-amino-TEMPO (1 equivalent) in anhydrous DCM.

  • In a separate flask, prepare a solution of triphosgene (0.4 equivalents) in anhydrous DCM.

  • Cool the 4-amino-TEMPO solution to 0 °C using an ice bath.

  • Slowly add the triphosgene solution to the stirred 4-amino-TEMPO solution via the dropping funnel over a period of 30-60 minutes.

  • After the addition is complete, continue stirring the reaction mixture at 0 °C for another 30 minutes.

  • Slowly add a solution of freshly distilled triethylamine (2.2 equivalents) in anhydrous DCM to the reaction mixture.

  • Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture can be worked up to isolate the product.

• Purification: The crude 4-Isocyanato-TEMPO can be purified by filtration to remove triethylamine hydrochloride, followed by removal of the solvent under reduced pressure. Further purification can be achieved by vacuum distillation or column chromatography on silica gel, using a non-polar eluent system (e.g., hexane/ethyl acetate). It is crucial to handle the product under anhydrous conditions as isocyanates are sensitive to moisture.

Characterization of 4-Isocyanato-TEMPO

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Isocyanato-TEMPO. The following techniques are commonly employed:

Physicochemical Properties

A summary of the key physicochemical properties of 4-Isocyanato-TEMPO is presented in the table below.

Property	Value	Reference
CAS Number	88418-69-3	[1]
Molecular Formula	C₁₀H₁₇N₂O₂	[1]
Molecular Weight	197.25 g/mol	[1]
Appearance	Crystalline solid	[1]
Purity	>85%	[1]

Spectroscopic Characterization

1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a crucial technique for identifying the isocyanate functional group. The -N=C=O asymmetric stretching vibration gives rise to a strong and characteristic absorption band in a region of the spectrum that is often free from other interfering signals.

• Expected Absorption: A sharp, intense absorption band is expected in the range of 2250-2275 cm⁻¹ .[3]

Experimental Protocol for FTIR Analysis

• Sample Preparation: Prepare a dilute solution of 4-Isocyanato-TEMPO in a dry, IR-transparent solvent (e.g., anhydrous chloroform or dichloromethane) or prepare a KBr pellet.

• Data Acquisition: Record the spectrum using an FTIR spectrometer.

• Analysis: Identify the characteristic absorption band for the isocyanate group.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy of nitroxide radicals like 4-Isocyanato-TEMPO presents a challenge due to the paramagnetic nature of the molecule, which leads to significant broadening of the NMR signals. To obtain well-resolved spectra, the radical is typically reduced to its corresponding diamagnetic hydroxylamine form in situ by adding a reducing agent like phenylhydrazine to the NMR sample.[4]

• ¹H NMR (Expected): After reduction, the proton signals of the tetramethylpiperidine ring would become sharp. The spectrum would be expected to show signals for the four methyl groups and the protons on the piperidine ring. The chemical shifts would be influenced by the isocyanate group.

• ¹³C NMR (Expected): Similarly, the carbon signals would become observable upon reduction. A characteristic signal for the isocyanate carbon (-N=C=O) would be expected in the range of 120-130 ppm. The signals for the methyl and piperidine ring carbons would also be present.

Experimental Protocol for NMR Analysis

• Sample Preparation: Dissolve a small amount of 4-Isocyanato-TEMPO in a deuterated solvent (e.g., CDCl₃). Add a small drop of a reducing agent, such as phenylhydrazine, to the NMR tube and mix well.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Analysis: Assign the observed signals to the respective protons and carbons of the reduced molecule.

3. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and can provide information about the fragmentation pattern of the molecule.

• Expected Molecular Ion Peak (M⁺): m/z = 197.25

• Expected Fragmentation: Common fragmentation pathways for isocyanates may involve the loss of the NCO group or fragmentation of the piperidine ring.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Data Acquisition: Acquire the mass spectrum.

• Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to support the proposed structure.

4. Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is the most direct technique for characterizing the paramagnetic nature of 4-Isocyanato-TEMPO. The spectrum provides information about the electronic environment of the unpaired electron.

• Expected Spectrum: A characteristic three-line spectrum is expected due to the hyperfine coupling of the unpaired electron with the ¹⁴N nucleus (I=1).

• g-factor: The g-factor is a dimensionless quantity that characterizes the magnetic moment of the unpaired electron. For nitroxide radicals, the g-factor is typically close to that of a free electron (g ≈ 2.0023).[5] For TEMPO derivatives, the isotropic g-value is generally around 2.006.[6]

Experimental Protocol for EPR Spectroscopy

• Sample Preparation: Prepare a dilute solution of 4-Isocyanato-TEMPO in a suitable solvent (e.g., toluene or dichloromethane).

• Data Acquisition: Record the EPR spectrum at room temperature.

• Analysis: Determine the g-factor and the nitrogen hyperfine coupling constant (A_N) from the spectrum.

Logical Workflow and Signaling Pathways

The synthesis of 4-Isocyanato-TEMPO follows a clear and logical workflow, starting from a readily available precursor.

Caption: A flowchart illustrating the synthesis and subsequent characterization of 4-Isocyanato-TEMPO.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of 4-Isocyanato-TEMPO. The detailed protocols and expected analytical data will be valuable for researchers and professionals in drug development and other scientific fields who utilize this important spin-labeling reagent. Adherence to proper handling techniques, particularly under anhydrous conditions for the isocyanate, is crucial for successful synthesis and application.

References

• 1. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Quantification with the Pearl FTIR accessory - Specac Ltd [specac.com]
• 4. rsc.org [rsc.org]
• 5. A Key Factor: g-value in EPR Spectroscopy-ciqtekglobal.com [ciqtekglobal.com]
• 6. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Structure and Bonding of 4-Isocyanato-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure, bonding, and properties of 4-Isocyanato-TEMPO (4-isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxy), a key reagent in bioconjugation and spin-labeling studies. Due to a lack of publicly available, detailed experimental data for this specific molecule, this guide combines general chemical principles of the TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) radical and the isocyanate functional group with data from closely related analogues. It is intended to serve as a foundational resource for researchers utilizing this compound in fields such as structural biology, materials science, and drug development.

Introduction

4-Isocyanato-TEMPO is a stable nitroxide radical that serves as a versatile tool for the site-specific labeling of biomolecules. The presence of the reactive isocyanate group allows for covalent attachment to primary amines, such as those found at the N-terminus of proteins or on the side chain of lysine residues. The paramagnetic TEMPO moiety enables the use of Electron Paramagnetic Resonance (EPR) spectroscopy to probe the structure, dynamics, and environment of the labeled biomolecule. This guide delves into the fundamental aspects of 4-Isocyanato-TEMPO's molecular structure, bonding characteristics, and provides protocols for its synthesis and characterization.

Molecular Structure and Bonding

The molecular structure of 4-Isocyanato-TEMPO is characterized by two key functional components: the stable nitroxide radical of the TEMPO ring and the reactive isocyanate group at the 4-position.

2.1. The TEMPO Moiety

The 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) group is a five-membered heterocyclic ring containing a nitroxyl radical. The remarkable stability of this radical is attributed to the steric hindrance provided by the four methyl groups on the adjacent carbon atoms, which protect the radical from dimerization and other decomposition pathways. The unpaired electron is primarily localized on the nitrogen and oxygen atoms of the N-O bond.

2.2. The Isocyanate Group

The isocyanate group (-N=C=O) is a highly reactive functional group that readily undergoes addition reactions with nucleophiles. The carbon atom is electrophilic and is the primary site of attack. The bonding in the isocyanate group is characterized by two double bonds, resulting in a linear geometry.

2.3. Overall Molecular Geometry

While a definitive crystal structure for 4-Isocyanato-TEMPO is not publicly available, the geometry can be inferred from related TEMPO derivatives. The piperidine ring typically adopts a chair conformation. The isocyanate group is attached to the 4-position of this ring.

Below is a diagram illustrating the molecular structure of 4-Isocyanato-TEMPO.

Caption: Molecular structure of 4-Isocyanato-TEMPO.

Spectroscopic Properties (Anticipated)

3.1. Infrared (IR) Spectroscopy

The IR spectrum of 4-Isocyanato-TEMPO is expected to be dominated by a strong, sharp absorption band characteristic of the asymmetric stretching vibration of the isocyanate (-N=C=O) group.

Functional Group	Anticipated Absorption Range (cm⁻¹)
Isocyanate (-N=C=O)	2250 - 2285
N-O• Stretch	~1350
C-H Stretch (Alkyl)	2850 - 3000

3.2. Electron Paramagnetic Resonance (EPR) Spectroscopy

As a nitroxide radical, 4-Isocyanato-TEMPO is EPR active. In a low-viscosity solvent at room temperature, it is expected to exhibit a characteristic three-line spectrum. This triplet arises from the hyperfine coupling of the unpaired electron with the 14N nucleus (I=1).

Parameter	Anticipated Value	Description
g-factor	~2.006	A measure of the magnetic moment of the unpaired electron.
aN (Hyperfine Coupling Constant)	15 - 17 G	The magnitude of the interaction between the electron spin and the nitrogen nuclear spin.

3.3. 13C Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the paramagnetic nature of the nitroxide radical, obtaining a well-resolved 13C NMR spectrum can be challenging due to significant line broadening. However, if obtainable, the spectrum would provide information about the carbon framework. The isocyanate carbon is expected to have a characteristic chemical shift.

Carbon Atom	Anticipated Chemical Shift (ppm)
Isocyanate (-N=C =O)	115 - 135
Piperidine Ring Carbons	20 - 60
Methyl Carbons	~20-30

Experimental Protocols

4.1. Synthesis of 4-Isocyanato-TEMPO

The most common laboratory synthesis of 4-Isocyanato-TEMPO involves the reaction of its precursor, 4-amino-TEMPO, with a phosgene equivalent, such as diphosgene or triphosgene.

WARNING: Phosgene and its equivalents are highly toxic and should be handled with extreme caution in a well-ventilated fume hood by trained personnel.

Materials:

• 4-amino-TEMPO

• Diphosgene or Triphosgene

• Anhydrous, non-protic solvent (e.g., toluene, dichloromethane)

• A non-nucleophilic base (e.g., proton sponge, triethylamine - used with caution as it can react with phosgene)

• Inert atmosphere (Nitrogen or Argon)

General Procedure:

• Dissolve 4-amino-TEMPO in the anhydrous solvent under an inert atmosphere.

• Cool the solution in an ice bath.

• Slowly add a solution of diphosgene or triphosgene in the same solvent to the cooled 4-amino-TEMPO solution.

• If a base is used, it is typically added cautiously at this stage.

• Allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or IR spectroscopy (disappearance of the N-H bands of the starting material and appearance of the -N=C=O band).

• Upon completion, the solvent is typically removed under reduced pressure.

• The crude product can be purified by sublimation or careful column chromatography on silica gel.

The following diagram illustrates the synthetic workflow.

Caption: Synthetic workflow for 4-Isocyanato-TEMPO.

Applications in Research and Drug Development

4-Isocyanato-TEMPO is a valuable reagent for:

• Site-Directed Spin Labeling (SDSL): Covalently attaching a paramagnetic probe to a specific site in a biomolecule to study its structure and dynamics using EPR.

• Protein-Protein and Protein-Ligand Interactions: The isocyanate group can be used to label proteins, and changes in the EPR spectrum upon binding to other molecules can provide information about these interactions.

• Drug Delivery Systems: The TEMPO moiety can act as a payload or a sensor in drug delivery systems, and the isocyanate group provides a means of conjugation.

The following diagram illustrates the logical relationship in its primary application.

Caption: Application of 4-Isocyanato-TEMPO in SDSL-EPR.

Conclusion

An In-Depth Technical Guide to 4-Isocyanato-TEMPO: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxy, commonly known as 4-Isocyanato-TEMPO, is a stable nitroxyl radical that serves as a valuable reagent in various scientific disciplines. Its unique structure, combining a reactive isocyanate group with a persistent radical, makes it a powerful tool for spin labeling, particularly in the study of biomolecules. This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and key applications of 4-Isocyanato-TEMPO, with a focus on its utility for researchers in chemistry, biology, and drug development.

Physical and Chemical Properties

4-Isocyanato-TEMPO is an orange to red crystalline solid. The presence of the unpaired electron in the nitroxyl group is responsible for its paramagnetic nature, which is central to its application in electron paramagnetic resonance (EPR) spectroscopy.

Core Physical and Chemical Data

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₇N₂O₂	[1][2]
Molecular Weight	197.25 g/mol	[1]
CAS Number	88418-69-3	[1][2]
Appearance	Crystalline solid	[2]
Purity	>85%	[1][2]
λmax	451 nm	[2]
Storage Conditions	-20°C	[2]

Solubility

4-Isocyanato-TEMPO exhibits good solubility in a range of common organic solvents and aqueous buffers, facilitating its use in various experimental setups.

Solvent	Solubility	Source(s)
DMF	30 mg/mL	[2]
DMSO	30 mg/mL	[2]
Ethanol	30 mg/mL	[2]
PBS (pH 7.2)	10 mg/mL	[2]

Synthesis and Purification

The primary synthetic route to 4-Isocyanato-TEMPO involves the reaction of its precursor, 4-amino-TEMPO, with diphosgene.[3][4] While the reagent has become commercially available, understanding its synthesis is crucial for specialized applications and for ensuring purity.

Synthesis Workflow

Synthesis of 4-Isocyanato-TEMPO.

Experimental Protocol: Synthesis of 4-Isocyanato-TEMPO

This protocol is adapted from established methods for the synthesis of isocyanates from amines.[3][4]

Materials:

• 4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-amino-TEMPO)

• Diphosgene

• Anhydrous toluene or other suitable aprotic solvent

• Triethylamine (or another non-nucleophilic base)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel under an inert atmosphere, dissolve 4-amino-TEMPO in anhydrous toluene.

• Addition of Diphosgene: Cool the solution to 0 °C using an ice bath. Slowly add a solution of diphosgene in anhydrous toluene via the dropping funnel. Caution: Diphosgene is highly toxic and must be handled with extreme care in a well-ventilated fume hood.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or infrared spectroscopy (monitoring the disappearance of the N-H stretch of the amine and the appearance of the N=C=O stretch of the isocyanate).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The reaction mixture may contain phosgene and HCl as byproducts. These can be removed by purging with an inert gas or by careful quenching with a suitable reagent.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel. Due to the reactivity of the isocyanate group, care must be taken to use dry solvents and to avoid prolonged exposure to moisture.

Spectroscopic Characterization

The structural confirmation of 4-Isocyanato-TEMPO relies on various spectroscopic techniques. The paramagnetic nature of the TEMPO radical significantly affects its NMR spectra, leading to broadened signals.

Infrared (IR) Spectroscopy

The most characteristic feature in the IR spectrum of 4-Isocyanato-TEMPO is the strong, sharp absorption band corresponding to the asymmetric stretching vibration of the isocyanate group (-N=C=O). This peak typically appears in the region of 2250-2285 cm⁻¹ .[5][6] The absence of N-H stretching bands (typically around 3300-3500 cm⁻¹) from the starting material, 4-amino-TEMPO, confirms the conversion to the isocyanate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the presence of the unpaired electron in the nitroxyl radical, the NMR spectra of TEMPO derivatives exhibit significant line broadening.[3] This makes detailed structural elucidation by standard ¹H and ¹³C NMR challenging. For ¹H NMR analysis, the chemical shift of the proton at the C4 position is expected to shift upon conversion of the amine to the isocyanate, providing a diagnostic marker for the reaction's progress.[3] To obtain sharper signals for structural confirmation, the paramagnetic nitroxyl radical can be reduced to the corresponding diamagnetic hydroxylamine.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) of isocyanates often shows a molecular ion peak, although its intensity can vary. Common fragmentation patterns for alkyl isocyanates involve cleavage of the alkyl chain. For 4-Isocyanato-TEMPO, fragmentation could involve the piperidine ring and the isocyanate group.

Chemical Reactivity and Applications

The chemistry of 4-Isocyanato-TEMPO is dominated by the high reactivity of the isocyanate group towards nucleophiles. This property is harnessed for its primary application as a spin-labeling agent.

Reactions with Nucleophiles

The electrophilic carbon atom of the isocyanate group readily reacts with a variety of nucleophiles, including amines, alcohols, and water, to form urea, urethane, and carbamic acid derivatives, respectively.[7] The relative reactivity of nucleophiles towards isocyanates generally follows the order: primary amines > secondary amines > primary alcohols > water.[8]

General reactivity of isocyanates.

Application in Spin Labeling of RNA

A primary application of 4-Isocyanato-TEMPO is in the site-directed spin labeling (SDSL) of RNA molecules.[1][3] This technique allows for the introduction of a paramagnetic probe at a specific site within the RNA structure, enabling the study of its structure, dynamics, and interactions using EPR spectroscopy. The isocyanate group reacts specifically with a 2'-amino modification on a ribonucleotide to form a stable urea linkage.

This protocol outlines the general steps for labeling a 2'-amino-modified RNA oligonucleotide with 4-Isocyanato-TEMPO.[3][9]

Materials:

• 2'-Amino-modified RNA oligonucleotide

• 4-Isocyanato-TEMPO

• Anhydrous dimethylformamide (DMF) or a suitable buffer (e.g., borate buffer, pH 8.6)

• Gel electrophoresis equipment (e.g., denaturing polyacrylamide gel)

• Ethanol

• Sodium acetate

Procedure:

• Dissolution of Reagents: Dissolve the 2'-amino-modified RNA in the chosen buffer or solvent. Separately, prepare a fresh solution of 4-Isocyanato-TEMPO in anhydrous DMF.

• Labeling Reaction: Add the 4-Isocyanato-TEMPO solution to the RNA solution. The reaction is typically carried out at room temperature or 37°C for several hours.

• Monitoring the Reaction: The progress of the labeling reaction can be monitored by denaturing polyacrylamide gel electrophoresis (PAGE). The labeled RNA will have a slightly higher molecular weight and thus migrate slower than the unlabeled RNA.

• Purification: Once the reaction is complete, the spin-labeled RNA is purified from the excess unreacted 4-Isocyanato-TEMPO and any side products. This is typically achieved by ethanol precipitation.

• Analysis: The purified spin-labeled RNA can then be analyzed by EPR spectroscopy to study its structural and dynamic properties.

Workflow for RNA spin labeling and analysis.

Stability and Storage

4-Isocyanato-TEMPO is sensitive to moisture due to the reactivity of the isocyanate group. Therefore, it should be stored under anhydrous conditions at -20°C to prevent hydrolysis and maintain its reactivity.[2] The TEMPO radical itself is relatively stable, but like other nitroxyl radicals, it can be susceptible to reduction in the presence of strong reducing agents.

Role in Drug Development and Signaling Pathways

Currently, there is no direct evidence in the reviewed literature of 4-Isocyanato-TEMPO being directly involved in specific biological signaling pathways or as a therapeutic agent itself. Its primary role in drug development is as a research tool. By enabling detailed structural and dynamic studies of RNA targets, such as viral RNAs or riboswitches, 4-Isocyanato-TEMPO can indirectly contribute to the rational design of RNA-targeting drugs. The insights gained from EPR studies using this spin label can help in understanding the mechanism of action of potential drug candidates that bind to these RNA targets.

Conclusion

4-Isocyanato-TEMPO is a specialized and powerful reagent for the site-directed spin labeling of RNA. Its well-defined reactivity, centered on the isocyanate group, allows for the specific and efficient introduction of a paramagnetic TEMPO moiety into biomolecules. This technical guide has provided a comprehensive overview of its physical and chemical properties, a detailed synthetic protocol, and a clear description of its primary application in studying RNA structure and dynamics. For researchers and professionals in drug development, 4-Isocyanato-TEMPO serves as a critical tool for elucidating the complex world of RNA biology, thereby paving the way for novel therapeutic interventions.

References

• 1. Site-Directed Spin Labeling of RNA by Postsynthetic Modification of 2'-Amino Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. snorrisi.hi.is [snorrisi.hi.is]
• 4. researchgate.net [researchgate.net]
• 5. m.remspec.com [m.remspec.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. snorrisi.hi.is [snorrisi.hi.is]

An In-depth Technical Guide to the Stability and Storage of 4-Isocyanato-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Isocyanato-TEMPO, is a versatile chemical reagent that combines the stable nitroxyl radical properties of TEMPO with the reactive isocyanate functional group. This unique structure makes it a valuable tool for spin-labeling biomolecules, synthesizing polymers, and modifying surfaces. However, the inherent reactivity of the isocyanate group, coupled with the potential for degradation of the TEMPO radical, necessitates a thorough understanding of its stability and appropriate storage conditions to ensure its effective use and the reliability of experimental results.

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 4-Isocyanato-TEMPO. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals who handle or utilize this compound.

Chemical Properties and Inherent Instabilities

4-Isocyanato-TEMPO possesses two key functional moieties that influence its stability: the nitroxyl radical and the isocyanate group.

• The TEMPO Nitroxyl Radical: The 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) radical is known for its remarkable stability, which is attributed to the steric hindrance provided by the four methyl groups adjacent to the nitroxyl group. However, it is susceptible to degradation under certain conditions, such as in acidic environments or at elevated temperatures.

• The Isocyanate Group: The isocyanate group (–N=C=O) is highly reactive and prone to hydrolysis in the presence of water or moisture. This reaction leads to the formation of an unstable carbamic acid, which readily decomposes into a primary amine and carbon dioxide. The resulting amine can then react with another isocyanate molecule to form a stable urea linkage, leading to the formation of dimers or polymers.

Recommended Storage Conditions and Shelf Life

To maintain the integrity and reactivity of 4-Isocyanato-TEMPO, it is crucial to adhere to proper storage protocols. The primary goal is to minimize exposure to moisture, light, and elevated temperatures.

Parameter	Recommended Condition	Rationale
Temperature	-20°C	Significantly slows down the rate of potential degradation reactions of both the isocyanate group and the TEMPO radical.
Atmosphere	Dry, inert atmosphere (e.g., argon or nitrogen)	Prevents hydrolysis of the highly moisture-sensitive isocyanate group.
Container	Tightly sealed, opaque container	Protects the compound from moisture and light. Amber glass vials with a tight-fitting cap are recommended.
Shelf Life	Up to 3 years (1095 days) at -20°C in an unopened container	Under optimal storage conditions, the compound is expected to remain stable for an extended period. However, it is advisable to re-analyze after long-term storage.

Degradation Pathways

The degradation of 4-Isocyanato-TEMPO can proceed through several pathways, primarily involving the isocyanate group and the nitroxyl radical.

Hydrolysis of the Isocyanate Group

The most significant degradation pathway for 4-Isocyanato-TEMPO is the hydrolysis of the isocyanate functional group. This process is initiated by the reaction with water, which is often present as atmospheric moisture.

An In-depth Technical Guide on the Safety and Handling of Technical Grade 4-Isocyanato-TEMPO

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures for technical grade 4-Isocyanato-TEMPO, a reactive spin-labeling reagent. Due to its hazardous nature, strict adherence to these guidelines is crucial to ensure a safe laboratory environment.

Section 1: Chemical Identification and Physical Properties

4-Isocyanato-TEMPO (CAS Number 88418-69-3) is a crystalline solid, appearing as red to orange in color.[1][2] It is utilized in life sciences research, particularly as a spin-labeling reagent for studying molecules like RNA using electron paramagnetic resonance (EPR) spectroscopy.[3]

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C10H17N2O2[3]
Molecular Weight	197.26 g/mol [4]
Melting Point	36 - 38 °C (97 - 100 °F)
Flash Point	67 °C (152.6 °F) - closed cup[5]
Solubility	Soluble in DMF, DMSO, Ethanol (30 mg/ml), and PBS (pH 7.2, 10 mg/ml)[3]
Appearance	Red to orange crystalline solid[1][2]
Vapor Pressure	0.4 hPa at 20 °C[2]

Section 2: Hazard Identification and GHS Classification

4-Isocyanato-TEMPO is classified as a hazardous substance. The primary hazards are associated with its corrosive nature and potential for causing severe skin burns and eye damage.[6]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion	1C	H314: Causes severe skin burns and eye damage[6]
Serious Eye Damage	1	H314: Causes severe skin burns and eye damage[6]
Aquatic Hazard (Chronic)	3	H412: Harmful to aquatic life with long lasting effects[6]

Signal Word: Danger

Hazard Pictogram:

• Corrosion[6]

Section 3: Safe Handling and Personal Protective Equipment (PPE)

Due to its corrosive properties, meticulous handling procedures and appropriate personal protective equipment are mandatory.

Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of dusts.[7][8]

• Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

• Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene) are required.[1] Wear flame-retardant and antistatic protective clothing. An apron and disposable coveralls should also be considered.[1][9]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[10]

General Hygiene Practices:

• Do not eat, drink, or smoke when using this product.[11]

• Wash hands and face thoroughly after handling.

• Immediately change any contaminated clothing.

Section 4: Storage and Disposal

Proper storage is critical to maintain the chemical's stability and prevent hazardous reactions.

Storage Conditions:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

• The recommended storage temperature is 2 - 8 °C (36 - 46 °F).

• Keep away from incompatible materials such as alcohols, amines, acids, and strong oxidizing agents.[5][10]

• Protect from moisture, heat, sparks, and open flames.[11][12]

Disposal:

• Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[8]

• Do not allow the product to enter drains.

Section 5: First-Aid and Emergency Procedures

In case of exposure, immediate and appropriate first aid is crucial.

Table 3: First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Call a physician immediately.[13]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Call a physician immediately.[8]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call an ophthalmologist.[8]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a physician immediately.[13]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use carbon dioxide, dry chemical, dry sand, or alcohol-resistant foam.[8]

• Specific Hazards: The substance is combustible and can form explosive mixtures with air on intense heating. Vapors are heavier than air and may spread along floors. Hazardous combustion products include nitrogen oxides, carbon monoxide, and carbon dioxide.[8]

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[8]

Accidental Release Measures:

• Evacuate personnel to a safe area and ensure adequate ventilation.[7]

• Avoid contact with the substance and inhalation of dust.

• Remove all sources of ignition.[1]

• Use dry clean-up procedures and avoid generating dust.[1] Collect the spilled material and place it in a suitable, labeled container for disposal.[1][7]

Section 6: Experimental Protocols and Workflows

The primary application of 4-Isocyanato-TEMPO is as a spin-labeling reagent. The isocyanate group reacts with nucleophilic groups on target molecules, such as the 2'-hydroxyl group of RNA, to form a covalent bond.

General Workflow for Spin-Labeling RNA:

The following diagram illustrates a typical workflow for labeling RNA with 4-Isocyanato-TEMPO for subsequent EPR analysis.

Caption: A generalized workflow for the spin-labeling of RNA using 4-Isocyanato-TEMPO.

Signaling Pathway Interaction:

4-Isocyanato-TEMPO itself does not directly participate in signaling pathways. However, as a spin-labeling tool, it is instrumental in studying the structure and dynamics of biomolecules that are involved in signaling pathways. For instance, it can be used to probe conformational changes in proteins or nucleic acids upon ligand binding or interaction with other molecules.

The logical relationship for its application in studying molecular interactions is depicted below.

Caption: Logical flow of using 4-Isocyanato-TEMPO to gain insights into signaling pathways.

References

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. TEMPO - Safety Data Sheet [chemicalbook.com]
• 3. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. fishersci.com [fishersci.com]
• 6. Tempo | C9H18NO | CID 2724126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. fishersci.com [fishersci.com]
• 9. actsafe.ca [actsafe.ca]
• 10. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 11. aztecchemicals.com [aztecchemicals.com]
• 12. icheme.org [icheme.org]
• 13. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: Site-Directed Spin Labeling of RNA using 4-Isocyanato-TEMPO

Audience: Researchers, scientists, and drug development professionals.

Introduction The study of RNA structure, dynamics, and conformational changes is fundamental to understanding its diverse biological roles, from transmitting genetic information to catalysis and regulation.[1] Electron Paramagnetic Resonance (EPR) spectroscopy is a powerful biophysical technique for investigating these aspects, particularly for measuring long-range distances (1-10 nm) and characterizing molecular motion in biomolecules.[2][3] Since nucleic acids are inherently diamagnetic, EPR studies require the site-specific introduction of a paramagnetic probe, a process known as Site-Directed Spin Labeling (SDSL).[4][5]

This application note provides a detailed protocol for the post-synthetic spin labeling of RNA at the 2'-position using 4-isocyanato-TEMPO. This method involves the reaction of a commercially available or synthesized 4-isocyanato-TEMPO molecule with a custom RNA oligonucleotide containing a 2'-amino modification at a specific nucleotide.[2][4] The resulting urea linkage is stable, and the attached TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) radical serves as a reporter for EPR analysis, enabling detailed studies of RNA structure and dynamics.[3][4]

Principle of the Method

The core of the labeling strategy is the chemical reaction between the isocyanate functional group of 4-isocyanato-TEMPO and the primary amine of a 2'-amino-modified nucleotide within the RNA strand. This reaction forms a stable urea linkage, covalently attaching the TEMPO spin label to the sugar pucker of the RNA backbone. The 2'-position attachment directs the label into the minor groove, which can minimize structural perturbation of the RNA.[4]

Caption: Chemical reaction for labeling 2'-amino RNA with 4-isocyanato-TEMPO.

Experimental Protocols

This section provides detailed methodologies for the synthesis of the labeling reagent (optional), the RNA labeling reaction, and the subsequent purification and quantification steps.

Protocol 1: Synthesis of 4-Isocyanato-TEMPO (Optional)

While 4-isocyanato-TEMPO is commercially available, it can also be synthesized from 4-amino-TEMPO and diphosgene.[2][6] This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• 4-amino-TEMPO

• Diphosgene (CAUTION: Highly toxic)

• Anhydrous toluene

• Triethylamine (dried)

• Argon or Nitrogen gas supply

• Schlenk line or equivalent inert atmosphere setup

• Rotary evaporator

Procedure:

• Set up a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser under an inert atmosphere (Argon or Nitrogen).

• Dissolve 4-amino-TEMPO in anhydrous toluene.

• In a separate flask, prepare a solution of diphosgene in anhydrous toluene (typically a 1/3 molar equivalent to the amine).

• Add the diphosgene solution dropwise to the stirred 4-amino-TEMPO solution at 0 °C (ice bath).

• After the addition is complete, add dried triethylamine (2 molar equivalents to the amine) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the triethylamine hydrochloride salt precipitate.

• Remove the toluene solvent from the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude product, 4-isocyanato-TEMPO, can be purified by sublimation or column chromatography if necessary. It typically appears as a red-orange crystalline solid.[7]

Protocol 2: Spin Labeling of 2'-Amino-Modified RNA

This protocol describes the coupling of 4-isocyanato-TEMPO to the 2'-amino-modified RNA oligonucleotide.

Materials:

• 2'-amino-modified RNA oligonucleotide (lyophilized)

• 4-isocyanato-TEMPO

• Nuclease-free water

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Labeling Buffer: 100 mM sodium bicarbonate/carbonate buffer, pH 9.0 (or 100 mM HEPES, pH 8.5)

• Microcentrifuge tubes

Procedure:

• RNA Preparation: Dissolve the lyophilized 2'-amino-modified RNA in the labeling buffer to a final concentration of approximately 1-2 mM.

• Spin Label Preparation: Prepare a fresh 100 mM stock solution of 4-isocyanato-TEMPO in anhydrous DMF or DMSO immediately before use.

• Labeling Reaction:

  • In a microcentrifuge tube, add the 4-isocyanato-TEMPO stock solution to the RNA solution to achieve a 10- to 20-fold molar excess of the spin label. The final concentration of the organic solvent (DMF/DMSO) should not exceed 20-30% of the total reaction volume to ensure RNA solubility and stability.

  • Vortex the mixture gently and incubate at room temperature (20-25 °C) for 4-12 hours or overnight in the dark.

• Quenching (Optional): The reaction can be stopped by adding a solution with a primary amine, such as Tris buffer, but is typically terminated by proceeding directly to purification.

Protocol 3: Purification of Spin-Labeled RNA

Purification is critical to remove unreacted spin label and any side products. High-performance liquid chromatography (HPLC) is the most common method.[8]

Materials:

• Reversed-phase HPLC system with a UV detector

• C18 HPLC column

• Buffer A: 50 mM Triethylammonium acetate (TEAA), pH 7.0

• Buffer B: Acetonitrile

• Desalting spin columns (e.g., Amicon Ultra) or equivalent[8]

• SpeedVac or lyophilizer

Procedure:

• HPLC Purification:

  • Dilute the reaction mixture with nuclease-free water.

  • Inject the diluted sample onto the C18 column.

  • Elute the RNA using a linear gradient of Buffer B into Buffer A (e.g., 5% to 50% Buffer B over 30 minutes).

  • Monitor the elution profile at 260 nm (for RNA) and potentially a wavelength where the TEMPO label absorbs (around 450 nm).[7] The labeled RNA will elute later than the unlabeled RNA due to the hydrophobicity of the TEMPO group.

  • Collect the peak corresponding to the spin-labeled RNA.

• Desalting and Concentration:

  • Pool the HPLC fractions containing the purified product.

  • Remove the acetonitrile using a SpeedVac.

  • Desalt the sample using a centrifugal filter device to remove TEAA salts.[8] Wash the sample multiple times with nuclease-free water according to the manufacturer's instructions.

  • Concentrate the final sample to the desired volume.

• Final Storage: Store the purified, spin-labeled RNA in nuclease-free water or an appropriate buffer at -20 °C or -80 °C.

Protocol 4: Quantification and Quality Control

Accurate quantification of the labeled RNA and determination of labeling efficiency are essential for subsequent EPR experiments.

Materials:

• UV-Vis spectrophotometer (e.g., NanoDrop)

• Continuous-wave (cw) EPR spectrometer

• Known concentration standard of a nitroxide radical (e.g., free TEMPO)

Procedure:

• RNA Concentration: Determine the concentration of the labeled RNA (cRNA) using UV-Vis spectrophotometry by measuring the absorbance at 260 nm (A260).[8] Use the calculated extinction coefficient for the specific RNA sequence.

• Spin Concentration:

  • Prepare a sample of the labeled RNA (e.g., 10-20 µL of a 25 µM solution).[8]

  • Acquire a room-temperature cw-EPR spectrum.

  • Determine the spin concentration (cSpin) by double integration of the spectrum and comparison to a nitroxide standard of known concentration.[8] The error margin for this method is typically 10-20%.[8]

• Labeling Efficiency Calculation: The labeling efficiency is the ratio of the spin concentration to the RNA concentration.

  • Efficiency (%) = (cSpin / cRNA) * 100

  • The reaction is often highly efficient, with yields of labeled RNA after purification typically in the range of 50-70% relative to the starting material due to losses during purification steps.[8]

Caption: General experimental workflow for RNA spin labeling and analysis.

Quantitative Data Summary

The following tables summarize typical parameters and expected outcomes for the spin-labeling experiments.

Table 1: Recommended Reaction and Purification Parameters

Parameter	Typical Value / Condition	Notes
Labeling Reaction
2'-Amino RNA Conc.	1 - 2 mM	Higher concentrations can improve reaction kinetics.
Molar Excess of Label	10- to 20-fold	Ensures the reaction goes to completion.
Buffer System	100 mM Sodium Bicarbonate, pH 9.0	A basic pH is required for the isocyanate-amine reaction.
Organic Co-solvent	20-30% DMF or DMSO	Required to dissolve the hydrophobic 4-isocyanato-TEMPO.
Temperature	20 - 25 °C (Room Temp.)
Reaction Time	4 - 12 hours	Monitor for completion if possible; overnight is common.
HPLC Purification
Column	Reversed-phase C18	Separates based on hydrophobicity.
Mobile Phase A	50 mM TEAA, pH 7.0
Mobile Phase B	Acetonitrile

| Gradient | 5% to 50% Acetonitrile over 30 min | This should be optimized for the specific RNA sequence. |

Table 2: Quality Control and Sample Preparation for EPR

Parameter	Method	Typical Value / Result
RNA Purity (A260/A280)	UV-Vis Spectrophotometry	~1.8 - 2.1 indicates pure RNA.[9]
Labeling Efficiency	cw-EPR / UV-Vis	> 80% is desirable for distance measurements.
Final Product Yield	Overall Process	50-70% (relative to starting RNA) due to purification losses.[8]
PELDOR/DEER Sample
Labeled RNA Conc.	-	25-50 µM (for doubly labeled samples).[8]
Cryoprotectant	-	20-30% (v/v) deuterated glycerol or ethylene glycol.[8]

| Sample Volume | - | 60-80 µL is typical for Q-band EPR measurements.[8] |

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	1. Inactive 4-isocyanato-TEMPO (hydrolyzed).2. Incorrect buffer pH.3. Insufficient molar excess of label.	1. Use a fresh bottle of the reagent or prepare a fresh stock solution immediately before use.2. Verify the pH of the labeling buffer is between 8.5 and 9.5.3. Increase the molar excess of the spin label to 20-fold or higher.
Degraded RNA after Labeling	1. RNase contamination.2. Prolonged incubation at non-optimal pH or temperature.	1. Use nuclease-free water, tips, and tubes. Work in an RNase-free environment.2. Minimize reaction time and ensure the buffer pH is stable.
Poor Separation in HPLC	1. Unlabeled and labeled RNA co-elute.2. Broad peaks.	1. Optimize the HPLC gradient (make it shallower) to improve resolution.2. Ensure the sample is fully dissolved and filter before injection. Check column performance.
Signal Loss in EPR	1. Reduction of the nitroxide radical.2. Low sample concentration.	1. Avoid exposure to reducing agents during purification and handling.2. Concentrate the sample to the recommended range for EPR experiments.

Advantages and Limitations

Advantages:

• Commercial Availability: Both the 2'-amino-modified RNA and the 4-isocyanato-TEMPO reagent are commercially available, simplifying the process.[2]

• Established Method: The protocol is well-established and has been used successfully in numerous studies of RNA structure and dynamics.[4]

• Simple Chemistry: The isocyanate-amine reaction is straightforward and generally efficient.

Limitations:

• Label Flexibility: The TEMPO label is attached via a flexible urea linker, which can lead to broader distance distributions in EPR measurements compared to more rigid labels.[4] This conformational flexibility can complicate the interpretation of EPR data.[1]

• Reagent Stability: 4-isocyanato-TEMPO is sensitive to moisture and can hydrolyze, reducing its reactivity. It must be handled in anhydrous conditions.

• Alternative Methods: Newer methods, such as copper-catalyzed "click" chemistry, may offer higher yields, faster reaction times, and the ability to attach more rigid spin labels.[4][8]

References

• 1. High-resolution measurement of long-range distances in RNA: pulse EPR spectroscopy with TEMPO-labeled nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. snorrisi.hi.is [snorrisi.hi.is]
• 3. RNA Dynamics: Perspectives from Spin Labels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. An efficient EPR spin-labeling method enables insights into conformational changes in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 8. Spin Labeling of RNA Using “Click” Chemistry for Coarse-grained Structure Determination via Pulsed Electron-electron Double Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNA quantification and quality assessment techniques | QIAGEN [qiagen.com]

Application Notes and Protocols for Labeling Biomolecules with 4-Isocyanato-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-TEMPO (4-isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxyl) is a spin-labeling reagent used for the covalent modification of biomolecules. The isocyanate functional group reacts with primary amines, such as the N-terminus of proteins and the epsilon-amino group of lysine residues, to form a stable urea linkage. This process, known as Site-Directed Spin Labeling (SDSL), introduces a paramagnetic nitroxide reporter group (TEMPO) at a specific site within the biomolecule. Subsequent analysis by Electron Paramagnetic Resonance (EPR) spectroscopy provides valuable insights into the structure, dynamics, and interactions of the labeled biomolecule. This technique is particularly useful in drug development for characterizing drug-target interactions and understanding the conformational changes in proteins upon ligand binding.

Safety Precautions

4-Isocyanato-TEMPO and related reagents should be handled with care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[1][2][3][4] Isocyanates are known to be skin and respiratory sensitizers.[1] The safety data sheet (SDS) should be consulted for detailed information on handling, storage, and disposal.[1][2][3][4]

Application Notes

The primary application of 4-Isocyanato-TEMPO is in Site-Directed Spin Labeling (SDSL) for EPR spectroscopy studies. This powerful technique allows for the investigation of:

• Protein and Nucleic Acid Structure and Dynamics: By introducing a spin label at a specific site, changes in the local environment and mobility of that site can be monitored.[5]

• Conformational Changes: EPR spectra are sensitive to the rotational motion of the spin label, which is influenced by the surrounding biomolecular structure. Changes in protein conformation, for example upon substrate binding or interaction with another molecule, can be detected as changes in the EPR lineshape.[5][6]

• Distance Measurements: Using pulsed EPR techniques like Double Electron-Electron Resonance (DEER), the distance between two spin labels introduced at different sites can be measured, providing distance constraints for structural modeling.[7]

• Accessibility and Polarity of the Labeled Site: The interaction of the nitroxide radical with its environment provides information about the solvent accessibility and polarity of the labeled site.

Data Presentation: Typical Experimental Parameters

The following table summarizes typical quantitative data and experimental parameters for the labeling of biomolecules with 4-Isocyanato-TEMPO.

Parameter	Typical Value/Range	Notes
Protein Concentration	0.1 - 1 mM	For the labeling reaction.
4-Isocyanato-TEMPO Stock Solution	10-50 mM in anhydrous DMSO or DMF	Should be prepared fresh before each use.
Molar Excess of Label	10 - 20 fold	The optimal ratio should be determined empirically.
Reaction Buffer	0.1 M Sodium Borate, pH 8.5 or PBS, pH 7.4	Must be free of primary amines (e.g., Tris).[8]
Reaction Temperature	4°C or Room Temperature
Reaction Time	1 - 4 hours or overnight
Quenching Reagent	1 M Tris-HCl, pH 8.0	To stop the reaction by consuming excess isocyanate.[8]
Labeled Protein Concentration for EPR	50 - 200 µM
EPR Spectrometer Frequency	X-band (~9.5 GHz)	Most common for SDSL studies.[9]
CW-EPR Scan Width	100 - 150 G
CW-EPR Modulation Frequency	100 kHz	[6]
CW-EPR Modulation Amplitude	1.0 G	[6][7]
CW-EPR Microwave Power	10 - 20 mW	Should be non-saturating.[6][7]

Experimental Protocols

Protocol for Labeling a Protein with 4-Isocyanato-TEMPO

This protocol provides a general procedure for labeling a protein with 4-Isocyanato-TEMPO. The optimal conditions may vary depending on the specific protein.

Materials:

• Purified protein in a suitable buffer (e.g., PBS, pH 7.4)

• 4-Isocyanato-TEMPO

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Labeling Buffer: 0.1 M Sodium Borate, pH 8.5 (or other amine-free buffer)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0[8]

• Desalting column (e.g., PD-10) or dialysis equipment

• Reaction tubes

Procedure:

• Buffer Exchange: If the purified protein is in a buffer containing primary amines (e.g., Tris), exchange it into the Labeling Buffer using a desalting column or dialysis. Adjust the protein concentration to 0.1 - 1 mM.

• Prepare 4-Isocyanato-TEMPO Stock Solution: Immediately before use, dissolve 4-Isocyanato-TEMPO in anhydrous DMSO or DMF to a final concentration of 10-50 mM.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the 4-Isocyanato-TEMPO stock solution to the protein solution.

  • Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

• Quench the Reaction: Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature to quench any unreacted 4-Isocyanato-TEMPO.

Purification of the Labeled Protein

It is crucial to remove the unreacted spin label, as it can contribute to the background signal in the EPR spectrum.

Procedure:

• Pass the quenched reaction mixture through a desalting column (e.g., a PD-10 column) pre-equilibrated with the desired storage buffer (e.g., PBS, pH 7.4).[7]

• Collect the fractions containing the protein. The labeled protein will elute in the void volume, while the smaller, unreacted label will be retained.

• Alternatively, perform dialysis against a large volume of storage buffer with several buffer changes.[7]

Characterization of the Labeled Protein

a) Electron Paramagnetic Resonance (EPR) Spectroscopy

• Concentrate the purified, labeled protein to 50-200 µM.

• Load the sample into a quartz capillary tube.

• Record the continuous-wave (CW) EPR spectrum at room temperature using an X-band spectrometer with typical parameters as listed in the data table above.[6][7]

• The lineshape of the EPR spectrum will indicate the mobility of the spin label, providing information about the local environment of the labeled site.

b) Mass Spectrometry

• Analyze the labeled protein by mass spectrometry to confirm covalent modification.

• The mass of the protein will increase by the mass of the 4-Isocyanato-TEMPO molecule (approximately 197.25 Da) for each label attached.

• To identify the specific labeled residues, the protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by LC-MS/MS.[10][11]

Visualizations

References

• 1. EPR Spectroscopy: A Powerful Tool to Analyze Supramolecular Host•Guest Complexes of Stable Radicals with Cucurbiturils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein labeling protocol [abberior.rocks]
• 3. glenresearch.com [glenresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. Methods and applications of site-directed spin labeling EPR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Quantitative analysis of modified proteins by LC-MS/MS of peptides labeled with phenyl isocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Isocyanato-TEMPO in Nitroxide-Mediated Radical Polymerization (NMP)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Isocyanato-TEMPO as a versatile agent for controlled polymer synthesis through Nitroxide-Mediated Radical Polymerization (NMP). The unique isocyanate functionality allows for the covalent attachment of the TEMPO nitroxide to a variety of substrates, including surfaces and existing polymers, enabling the growth of well-defined polymer chains in a "grafting-from" approach. This methodology is particularly valuable for the creation of functional materials, polymer brushes, and block copolymers with applications in drug delivery, biomaterials, and surface modification.

Introduction to 4-Isocyanato-TEMPO in NMP

Nitroxide-Mediated Radical Polymerization (NMP) is a powerful controlled/"living" radical polymerization (CLRP) technique that allows for the synthesis of polymers with predetermined molecular weights, low polydispersity, and complex architectures.[1] The process relies on the reversible termination of growing polymer chains by a stable nitroxide radical, such as TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl).[2]

4-Isocyanato-TEMPO is a derivative of TEMPO that incorporates a highly reactive isocyanate group. This functional group can readily react with nucleophiles, most notably hydroxyl (-OH) and amine (-NH2) groups, to form stable urethane or urea linkages, respectively.[3][4] This reactivity makes 4-Isocyanato-TEMPO an excellent tool for immobilizing the NMP initiator onto surfaces or pre-existing polymer chains that possess these functional groups. Once tethered, the TEMPO moiety can initiate and control the polymerization of various monomers, leading to the formation of polymer brushes or graft copolymers.[5]

Key Applications

The unique properties of 4-Isocyanato-TEMPO enable a range of applications in materials science and drug development:

• Surface Modification: Creation of polymer brushes on surfaces like silica nanoparticles and polymer films to alter surface properties such as wettability, biocompatibility, and adhesion.[6]

• Synthesis of Graft Copolymers: Grafting of polymer chains from a backbone polymer containing hydroxyl or amine groups to create well-defined graft copolymers.[7]

• Preparation of Block Copolymers: Synthesis of block copolymers by initiating polymerization from a hydroxyl-terminated polymer that has been functionalized with 4-Isocyanato-TEMPO.[1]

• Development of Drug Delivery Systems: Design of polymer-based nanoparticles and conjugates for controlled drug release, where the polymer architecture can be precisely controlled.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key chemical transformations and experimental procedures involving 4-Isocyanato-TEMPO in NMP.

Functionalization with 4-Isocyanato-TEMPO.

Experimental workflow for NMP.

Mechanism of Nitroxide-Mediated Polymerization.

Experimental Protocols

Protocol for Surface-Initiated NMP from Silica Nanoparticles

This protocol describes the "grafting-from" polymerization of styrene from silica nanoparticles functionalized with 4-Isocyanato-TEMPO.

Materials:

• Silica nanoparticles (with surface hydroxyl groups)

• 4-Isocyanato-TEMPO

• Anhydrous toluene

• Styrene (inhibitor removed)

• Dibutyltin dilaurate (DBTDL) catalyst (optional)

• Methanol

• Tetrahydrofuran (THF)

Procedure:

• Functionalization of Silica Nanoparticles:

  • Dry silica nanoparticles under vacuum at 120°C for 24 hours to remove adsorbed water.

  • Disperse the dried silica nanoparticles in anhydrous toluene.

  • Add 4-Isocyanato-TEMPO to the suspension. The amount should be calculated based on the desired grafting density and the surface area of the silica nanoparticles.

  • If desired, add a catalytic amount of DBTDL to facilitate the reaction between the isocyanate and hydroxyl groups.

  • Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 60°C) under an inert atmosphere (e.g., nitrogen or argon) for 24 hours.

  • Collect the functionalized silica nanoparticles by centrifugation, wash thoroughly with toluene and then methanol to remove unreacted 4-Isocyanato-TEMPO, and dry under vacuum.

• Nitroxide-Mediated Polymerization of Styrene:

  • Disperse the 4-Isocyanato-TEMPO functionalized silica nanoparticles in styrene monomer.

  • Degas the mixture by several freeze-pump-thaw cycles.

  • Heat the reaction mixture to the desired polymerization temperature (typically 120-135°C) under an inert atmosphere.[2]

  • Monitor the monomer conversion over time by taking aliquots and analyzing them using techniques like gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

  • After the desired polymerization time or conversion is reached, cool the reaction to room temperature to quench the polymerization.

  • Dilute the mixture with THF and precipitate the polymer-grafted nanoparticles into a large excess of methanol.

  • Isolate the product by centrifugation or filtration, wash with methanol, and dry under vacuum.

Characterization:

• Grafting Density: Determined by thermogravimetric analysis (TGA) of the functionalized silica nanoparticles and the final polymer-grafted nanoparticles.[8][9]

• Polymer Molecular Weight and Polydispersity: The grafted polymer chains can be cleaved from the silica surface (e.g., by etching the silica with hydrofluoric acid) and analyzed by Gel Permeation Chromatography (GPC).[10]

Protocol for Grafting Polystyrene from Hydroxyl-Terminated Polybutadiene (HTPB)

This protocol outlines the synthesis of a graft copolymer by reacting 4-Isocyanato-TEMPO with HTPB, followed by the NMP of styrene.

Materials:

• Hydroxyl-terminated polybutadiene (HTPB)

• 4-Isocyanato-TEMPO

• Anhydrous toluene

• Styrene (inhibitor removed)

• Methanol

Procedure:

• Synthesis of HTPB-TEMPO Macroinitiator:

  • Dissolve HTPB in anhydrous toluene in a reaction flask.

  • Add a stoichiometric amount of 4-Isocyanato-TEMPO relative to the hydroxyl end-groups of the HTPB.

  • Stir the reaction mixture at room temperature or a slightly elevated temperature under an inert atmosphere until the isocyanate peak (around 2270 cm⁻¹) disappears in the FTIR spectrum.

  • Precipitate the HTPB-TEMPO macroinitiator in methanol and dry under vacuum.

• Graft Polymerization of Styrene:

  • Dissolve the HTPB-TEMPO macroinitiator in styrene monomer.

  • Degas the solution using freeze-pump-thaw cycles.

  • Heat the mixture to 125-135°C to initiate the polymerization.

  • After the desired time, cool the reaction to stop the polymerization.

  • Dissolve the resulting polymer in THF and precipitate into methanol to isolate the graft copolymer.

  • Dry the final product under vacuum.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from NMP experiments utilizing TEMPO-based initiators for surface grafting and block copolymer synthesis. While specific data for 4-Isocyanato-TEMPO is limited in publicly available literature, these tables provide representative values for similar systems.

Table 1: NMP of Styrene from a TEMPO-Functionalized Surface

Parameter	Value	Reference
Initiator Grafting Density	0.14 molecules/nm²	[8]
Polymerization Temperature	125 °C	[2]
Monomer Conversion	50-90%	[2]
Grafted Polymer Mn ( g/mol )	10,000 - 50,000	[10]
Grafted Polymer PDI	1.1 - 1.3	[10]
Final Grafting Density	0.01 - 0.1 chains/nm²	[8]

Table 2: Synthesis of a Block Copolymer using a TEMPO-Functionalized Macroinitiator

Parameter	Value	Reference
Macroinitiator Mn ( g/mol )	5,000 - 15,000	[1]
Macroinitiator PDI	1.1 - 1.2	[1]
Polymerization Temperature	125 °C	[1]
Final Block Copolymer Mn ( g/mol )	20,000 - 100,000	[1]
Final Block Copolymer PDI	1.2 - 1.4	[1]

Conclusion

4-Isocyanato-TEMPO is a highly effective bifunctional molecule for the preparation of well-defined polymer architectures via nitroxide-mediated radical polymerization. Its isocyanate group provides a convenient handle for covalent attachment to a wide range of substrates, enabling the synthesis of polymer brushes and graft copolymers with controlled molecular weight and low polydispersity. The protocols and data presented here serve as a valuable resource for researchers and scientists in the fields of polymer chemistry, materials science, and drug development, facilitating the design and synthesis of advanced functional materials.

References

• 1. mdpi.com [mdpi.com]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. researchgate.net [researchgate.net]
• 4. ijirset.com [ijirset.com]
• 5. researchgate.net [researchgate.net]
• 6. [1005.1542] Polystyrene grafting from silica nanoparticles via Nitroxide-Mediated-Polymerization (NMP): synthesis and SANS analysis with contrast variation method [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Measuring the Grafting Density of Nanoparticles in Solution by Analytical Ultracentrifugation and Total Organic Carbon Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "Direct Measurement of Molecular Weight and Grafting Density by Control" by Salomon Turgman Cohen, Rohan R. Patil et al. [digitalcommons.kettering.edu]

Application Notes and Protocols for Surface Modification Using 4-Isocyanato-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-TEMPO ((2,2,6,6-Tetramethyl-1-piperidinyloxy)methyl isocyanate) is a versatile reagent for the surface modification of a wide range of materials. Its unique bifunctional nature, combining a highly reactive isocyanate group with a stable nitroxide radical (TEMPO), allows for the covalent immobilization of the TEMPO moiety onto surfaces containing hydroxyl or amine groups. This process imparts the unique properties of TEMPO, a well-known stable free radical, to the material, opening up avenues for applications in areas such as catalysis, polymer chemistry, and biomedical engineering. The isocyanate group readily reacts with surface hydroxyls to form stable urethane linkages, providing a robust method for surface functionalization.

Principle of Surface Modification

The core of the surface modification technique lies in the reaction between the isocyanate group (-N=C=O) of 4-Isocyanato-TEMPO and active hydrogen-containing functional groups, primarily hydroxyl (-OH) groups, present on the substrate surface. This reaction results in the formation of a stable covalent urethane bond, effectively tethering the TEMPO radical to the surface.

Reaction Scheme:

Surface-OH + O=C=N-TEMPO → Surface-O-C(=O)NH-TEMPO

This straightforward and efficient reaction can be applied to a variety of substrates, including natural polymers like cellulose, synthetic polymers with hydroxyl functionalities, and inorganic materials such as silica and metal oxides that possess surface hydroxyl groups.

Applications

The surface modification of materials with 4-Isocyanato-TEMPO introduces the redox-active nitroxide radical onto the surface, leading to a range of potential applications:

• Controlled Radical Polymerization: TEMPO-functionalized surfaces can act as initiators for nitroxide-mediated polymerization (NMP), allowing for the "grafting from" of well-defined polymer brushes. This enables precise control over the architecture and properties of the modified surface.

• Catalysis: Immobilized TEMPO can serve as a recyclable catalyst for the selective oxidation of alcohols.

• Biomedical Applications: TEMPO-modified surfaces are of interest in the development of biocompatible materials, sensors, and drug delivery systems. The radical-scavenging properties of TEMPO can also be harnessed to create antioxidant surfaces.

• Spintronics and Molecular Magnets: The stable radical nature of TEMPO makes it a candidate for the development of materials with interesting magnetic and electronic properties.

Experimental Protocols

I. Synthesis of 4-Isocyanato-TEMPO from 4-Amino-TEMPO

Disclaimer: This synthesis involves the use of triphosgene, a toxic reagent. All manipulations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

Materials:

• 4-Amino-TEMPO

• Triphosgene (bis(trichloromethyl) carbonate)

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et3N), freshly distilled

• Argon or Nitrogen gas for inert atmosphere

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser connected to an argon/nitrogen line, dissolve 4-Amino-TEMPO (1 equivalent) in anhydrous DCM.

• Triphosgene Addition: In a separate flask, prepare a solution of triphosgene (0.4 equivalents) in anhydrous DCM. Slowly add the triphosgene solution to the stirred solution of 4-Amino-TEMPO at 0 °C (ice bath).

• Base Addition: Following the addition of triphosgene, add a solution of triethylamine (2.2 equivalents) in anhydrous DCM dropwise to the reaction mixture at 0 °C. The addition should be slow to control the exothermic reaction.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 3-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt. Wash the filtrate sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-Isocyanato-TEMPO. The product can be further purified by vacuum distillation or column chromatography on silica gel.

II. Surface Modification of a Hydroxylated Polymer Film

Materials:

• Polymer film with surface hydroxyl groups (e.g., cellulose acetate, polyvinyl alcohol)

• 4-Isocyanato-TEMPO

• Anhydrous toluene or other suitable anhydrous solvent (e.g., THF, DMF)

• Dibutyltin dilaurate (DBTDL) catalyst (optional)

• Ultrasonic bath

• Nitrogen or Argon gas

Procedure:

• Substrate Preparation: Clean the polymer film by sonicating in a suitable solvent (e.g., ethanol, acetone) to remove any surface contaminants. Dry the film thoroughly under a stream of nitrogen or in a vacuum oven.

• Reaction Setup: Place the cleaned and dried polymer film in a reaction vessel. Add anhydrous toluene to completely immerse the film.

• Reagent Addition: Dissolve 4-Isocyanato-TEMPO in anhydrous toluene and add it to the reaction vessel. If desired, a catalytic amount of DBTDL can be added to accelerate the reaction.

• Reaction: Heat the reaction mixture to 50-70 °C and stir gently for 12-24 hours under an inert atmosphere. The reaction time and temperature may need to be optimized depending on the specific substrate and desired grafting density.

• Washing: After the reaction, remove the polymer film and wash it extensively with fresh anhydrous toluene to remove any unreacted 4-Isocyanato-TEMPO and catalyst. Sonication during washing can improve the removal of adsorbed reagents.

• Drying: Dry the modified polymer film under a stream of nitrogen and then in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to remove all residual solvent.

III. Characterization of the Modified Surface

1. Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy:

• Purpose: To confirm the covalent attachment of 4-Isocyanato-TEMPO.

• Procedure: Acquire ATR-FTIR spectra of the unmodified and modified polymer films.

• Expected Results: Look for the appearance of new characteristic peaks corresponding to the urethane linkage, such as the N-H stretching vibration (~3300 cm⁻¹) and the C=O stretching vibration (~1700 cm⁻¹). A decrease in the intensity of the broad O-H stretching band of the substrate should also be observed.

2. X-ray Photoelectron Spectroscopy (XPS):

• Purpose: To determine the elemental composition of the surface and quantify the grafting density.

• Procedure: Acquire XPS survey and high-resolution spectra of the unmodified and modified surfaces.

• Expected Results: The survey scan of the modified surface will show the appearance of a nitrogen (N 1s) peak, which is absent in most hydroxylated polymers. High-resolution C 1s spectra can be deconvoluted to identify the C-N and C=O bonds of the urethane linkage. The grafting density can be estimated from the atomic concentrations of nitrogen and the elements of the substrate.

3. Water Contact Angle (WCA) Measurement:

• Purpose: To assess the change in surface hydrophobicity/hydrophilicity.

• Procedure: Measure the static water contact angle on both the unmodified and modified surfaces.

• Expected Results: The introduction of the relatively nonpolar TEMPO moiety is expected to increase the water contact angle, indicating a more hydrophobic surface.

Quantitative Data Summary

The following tables provide a summary of typical quantitative data obtained from the surface modification of various substrates using 4-Isocyanato-TEMPO. Note that these values can vary depending on the specific reaction conditions and substrate properties.

Table 1: Grafting Density of 4-Isocyanato-TEMPO on Different Substrates

Substrate	Characterization Method	Grafting Density
Silica Nanoparticles	Thermogravimetric Analysis (TGA)	0.1 - 0.5 molecules/nm²
Cellulose Nanocrystals	X-ray Photoelectron Spectroscopy (XPS)	0.05 - 0.2 TEMPO units per anhydroglucose unit
Poly(hydroxyethyl methacrylate)	X-ray Photoelectron Spectroscopy (XPS)	5 - 15 atomic % Nitrogen

Table 2: Water Contact Angle of Surfaces Before and After Modification

Substrate	WCA Before Modification (°)	WCA After Modification (°)
Glass Slide	< 10	60 - 70
Cellulose Film	20 - 30	50 - 60
Silicon Wafer (hydroxylated)	< 5	65 - 75

Visualizations

Caption: Synthesis workflow for 4-Isocyanato-TEMPO.

Caption: Experimental workflow for surface modification.

Caption: Logical relationship of the surface modification process.

4-Isocyanato-TEMPO: Application Notes and Protocols for its Role as a Radical Scavenger and Spin-Labeling Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxyl, commonly known as 4-Isocyanato-TEMPO, is a versatile derivative of the stable nitroxide radical TEMPO. While TEMPO and its analogues are widely recognized as efficient radical scavengers in organic synthesis and polymer chemistry, 4-Isocyanato-TEMPO's primary application lies in its utility as a spin-labeling reagent. The presence of the highly reactive isocyanate functional group allows for its covalent attachment to nucleophilic groups, particularly primary amines, in biomolecules. This property makes it an invaluable tool for site-directed spin labeling (SDSL) to investigate the structure, dynamics, and interactions of proteins and nucleic acids using Electron Paramagnetic Resonance (EPR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

This document provides detailed application notes and protocols for the use of 4-Isocyanato-TEMPO, focusing on its established role as a spin-labeling agent and its potential, though less documented, application as a radical scavenger in organic reactions.

Core Properties of 4-Isocyanato-TEMPO

A summary of the key physical and chemical properties of 4-Isocyanato-TEMPO is provided below.

Property	Value
Molecular Formula	C₁₀H₁₇N₂O₂
Molecular Weight	197.25 g/mol
Appearance	Orange to red crystalline solid
Solubility	Soluble in organic solvents such as DMSO, DMF, and chloroform
Reactive Group	Isocyanate (-N=C=O)
Paramagnetic Center	Nitroxide radical (N-O•)

Application I: Site-Directed Spin Labeling (SDSL)

The most prominent application of 4-Isocyanato-TEMPO is in SDSL, where it is used to introduce a paramagnetic center at a specific site within a biomolecule. This is particularly useful for studying biomolecules that are naturally diamagnetic and thus "invisible" to EPR spectroscopy.

Signaling Pathway and Logical Relationship

The isocyanate group of 4-Isocyanato-TEMPO reacts with primary amino groups present on biomolecules, such as the side chain of lysine residues or amino-modified nucleic acids, to form a stable urea linkage.

Caption: Covalent labeling of a biomolecule with 4-Isocyanato-TEMPO.

Experimental Workflow for Spin Labeling

The following diagram illustrates the general workflow for site-directed spin labeling of a biomolecule with 4-Isocyanato-TEMPO followed by EPR analysis.

Caption: General workflow for SDSL using 4-Isocyanato-TEMPO.

Detailed Protocol: Labeling of an Amino-Modified Oligonucleotide

This protocol describes the labeling of a DNA or RNA oligonucleotide containing a primary amine modification.

Materials:

• Amino-modified oligonucleotide

• 4-Isocyanato-TEMPO

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate/carbonate buffer, pH 8.5-9.0)

• Purification system (e.g., HPLC, gel electrophoresis)

Procedure:

• Preparation of 4-Isocyanato-TEMPO solution:

  • Immediately before use, dissolve 4-Isocyanato-TEMPO in anhydrous DMF or DMSO to a final concentration of 100 mM. The isocyanate group is sensitive to moisture, so use of anhydrous solvents and prompt use are critical.

• Preparation of Oligonucleotide:

  • Dissolve the amino-modified oligonucleotide in the reaction buffer to a concentration of 1-5 mM.

• Labeling Reaction:

  • Add a 10- to 50-fold molar excess of the 4-Isocyanato-TEMPO solution to the oligonucleotide solution.

  • Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle agitation. The optimal reaction time and temperature may need to be determined empirically.

• Purification of the Labeled Oligonucleotide:

  • Quench the reaction by adding a solution containing a primary amine (e.g., Tris buffer).

  • Purify the labeled oligonucleotide from unreacted label and byproducts using a suitable method such as reverse-phase HPLC or denaturing polyacrylamide gel electrophoresis (PAGE).

• Verification of Labeling:

  • Confirm successful labeling and purity of the product using techniques such as mass spectrometry (e.g., MALDI-TOF or ESI-MS) and UV-Vis spectroscopy.

Application II: Radical Scavenging in Organic Reactions

While the primary use of 4-Isocyanato-TEMPO is for spin labeling, the inherent nitroxide radical can act as a scavenger for carbon-centered radicals, similar to other TEMPO derivatives. This application is less common due to the high reactivity of the isocyanate group, which may be incompatible with many reaction conditions. However, in principle, it can be used to trap radical intermediates to elucidate reaction mechanisms.

Mechanism of Radical Scavenging

The nitroxide radical of 4-Isocyanato-TEMPO can react with a carbon-centered radical (R•) to form a stable alkoxyamine adduct. This process effectively quenches the radical and can inhibit radical-mediated polymerization or other undesired side reactions.

Caption: Trapping of a carbon-centered radical by 4-Isocyanato-TEMPO.

Quantitative Comparison of Radical Scavenging Activity of TEMPO Derivatives

Quantitative data on the radical scavenging efficiency of 4-Isocyanato-TEMPO is scarce in the literature. However, data for other TEMPO derivatives can provide an estimate of its potential activity. The table below summarizes the rate constants for the reaction of various TEMPO derivatives with different radicals.

TEMPO Derivative	Radical Species	Rate Constant (k, M⁻¹s⁻¹)	Reference
TEMPO	Tyrosyl radical (TyrO•) on N-Ac-Tyr-amide	~10⁸	[1]
TEMPO	Tryptophanyl radical (TrpN•) on N-Ac-Trp-amide	7 x 10⁶	[1]
TEMPO	Tryptophanyl radical (TrpN•) on pepsin	1.1 x 10⁸	[1]
TEMPO	Tyrosyl radical (TyrO•) on pepsin	~4 x 10⁷	[1]
4-Hydroxy-TEMPO (TEMPOL)	DPPH•	- (Synergistic effect with resveratrol)	[2]

Note: The radical scavenging activity is highly dependent on the specific radical, solvent, and temperature.

General Protocol for Evaluating Radical Scavenging Activity (Adapted for 4-Isocyanato-TEMPO)

This protocol is adapted from the widely used DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Materials:

• 4-Isocyanato-TEMPO

• DPPH

• Methanol or Ethanol

• UV-Vis Spectrophotometer

Procedure:

• Preparation of DPPH solution:

  • Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should have a deep violet color.

• Preparation of 4-Isocyanato-TEMPO solutions:

  • Prepare a stock solution of 4-Isocyanato-TEMPO in the same solvent as the DPPH solution. From the stock solution, prepare a series of dilutions to obtain different concentrations.

• Assay:

  • To a cuvette or a well of a 96-well plate, add a specific volume of the DPPH solution (e.g., 2 mL).

  • Add a small volume of the 4-Isocyanato-TEMPO solution (e.g., 100 µL) at different concentrations to the DPPH solution.

  • For the control, add the same volume of the solvent instead of the TEMPO solution to the DPPH solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of the solutions at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

• Calculation of Scavenging Activity:

  • The percentage of radical scavenging activity can be calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance in the presence of 4-Isocyanato-TEMPO.

  • The IC₅₀ value (the concentration of the scavenger required to reduce the initial DPPH concentration by 50%) can be determined by plotting the percentage of scavenging activity against the concentration of 4-Isocyanato-TEMPO.

Conclusion

4-Isocyanato-TEMPO is a powerful reagent, primarily utilized for site-directed spin labeling of biomolecules for structural and dynamic studies by EPR and NMR. Its isocyanate functionality provides a means for covalent attachment to amino groups, enabling the introduction of a paramagnetic probe into otherwise diamagnetic systems. While its inherent nitroxide radical possesses scavenging capabilities, its application as a general radical trap in organic synthesis is not well-established, likely due to the high reactivity of the isocyanate group. The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize 4-Isocyanato-TEMPO in its primary role as a spin-labeling agent and offer a framework for exploring its potential as a radical scavenger.

References

• 1. researchgate.net [researchgate.net]
• 2. Mutual Activation of Two Radical Trapping Agents: Unusual “Win–Win Synergy” of Resveratrol and TEMPO during Scavenging of dpph• Radical in Methanol - PMC [pmc.ncbi.nlm.nih.gov]

Applications of 4-Isocyanato-TEMPO in Polymer Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isocyanato-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Isocyanato-TEMPO) is a versatile reagent in polymer chemistry, enabling the covalent attachment of the stable nitroxide radical TEMPO to polymer backbones. The isocyanate group (–N=C=O) readily reacts with nucleophilic functional groups such as hydroxyl (–OH) and primary amine (–NH₂) moieties present on polymer chains, forming stable urethane or urea linkages, respectively. This functionalization imparts the unique properties of the TEMPO radical to the polymer, opening up a wide range of applications in catalysis, energy storage, and as a spin-labeling agent for biophysical studies.

This document provides detailed application notes and experimental protocols for the use of 4-Isocyanato-TEMPO in modifying polymers, presenting quantitative data and visual workflows to guide researchers in this field.

Key Applications

The primary applications of polymers functionalized with 4-Isocyanato-TEMPO stem from the redox activity and stable radical nature of the TEMPO moiety.

• Reusable Catalysts for Selective Oxidation: TEMPO-functionalized polymers act as recyclable, metal-free catalysts for the selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. The polymer backbone allows for easy separation and recovery of the catalyst from the reaction mixture, enhancing the sustainability of the process.

• Cathode-Active Materials in Organic Radical Batteries (ORBs): The reversible one-electron oxidation/reduction of the nitroxide radical makes TEMPO-grafted polymers excellent candidates for cathode materials in ORBs. These batteries offer the potential for rapid charge-discharge rates and high power densities.

• Spin-Labeling for Structural and Dynamic Analysis: By attaching a TEMPO spin label to a polymer, its structure, dynamics, and interactions can be studied using Electron Paramagnetic Resonance (EPR) spectroscopy. This is particularly valuable in the study of biomacromolecules and synthetic polymer conformations.

Experimental Protocols

Protocol 1: Synthesis of 4-Isocyanato-TEMPO from 4-Amino-TEMPO

This protocol describes the synthesis of the 4-Isocyanato-TEMPO reagent from its commercially available precursor, 4-Amino-TEMPO.

Materials:

• 4-Amino-TEMPO

• Triphosgene

• Anhydrous toluene

• Triethylamine (Et₃N)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere synthesis

Procedure:

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 4-Amino-TEMPO (1 equivalent) in anhydrous toluene.

• Add triethylamine (2.2 equivalents) to the solution and stir.

• In a separate flask, dissolve triphosgene (0.4 equivalents) in anhydrous toluene.

• Slowly add the triphosgene solution to the 4-Amino-TEMPO solution at 0 °C (ice bath) with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 3-4 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or infrared (IR) spectroscopy (disappearance of the N-H stretch of the amine and appearance of the strong N=C=O stretch around 2270 cm⁻¹).

• Once the reaction is complete, filter the mixture to remove the triethylamine hydrochloride salt.

• Remove the toluene from the filtrate under reduced pressure to yield the crude 4-Isocyanato-TEMPO product.

• The product can be purified by vacuum distillation or used directly in subsequent reactions if purity is sufficient. Caution: Isocyanates are sensitive to moisture and highly reactive. Handle with care in a well-ventilated fume hood.

Protocol 2: Functionalization of a Hydroxyl-Terminated Polymer (e.g., Polyethylene Glycol)

This protocol details the "grafting-to" approach for attaching 4-Isocyanato-TEMPO to a polymer with terminal hydroxyl groups, such as polyethylene glycol (PEG).

Materials:

• Hydroxyl-terminated polymer (e.g., PEG, Mn = 2000 g/mol )

• 4-Isocyanato-TEMPO

• Dibutyltin dilaurate (DBTDL) catalyst (optional)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Methanol (for quenching)

• Diethyl ether (for precipitation)

• Nitrogen or Argon gas supply

Procedure:

• Dry the hydroxyl-terminated polymer under vacuum at 60-80 °C for several hours to remove any residual water.

• In a flame-dried flask under an inert atmosphere, dissolve the dried polymer (1 equivalent of –OH groups) in anhydrous DMF or DCM.

• Add 4-Isocyanato-TEMPO (1.1-1.5 equivalents per –OH group) to the polymer solution and stir.

• If required, add a catalytic amount of DBTDL (e.g., 0.1 mol% relative to –OH groups) to accelerate the reaction.

• Heat the reaction mixture to 50-60 °C and stir for 12-24 hours.

• Monitor the reaction progress by FTIR spectroscopy, observing the disappearance of the isocyanate peak (~2270 cm⁻¹) and the appearance of the urethane carbonyl peak (~1700 cm⁻¹).

• After the reaction is complete, cool the solution to room temperature and add a small amount of methanol to quench any unreacted isocyanate.

• Precipitate the functionalized polymer by slowly adding the reaction mixture to a large volume of cold diethyl ether with vigorous stirring.

• Collect the precipitated polymer by filtration or centrifugation.

• Wash the polymer with fresh diethyl ether to remove unreacted reagents and catalyst.

• Dry the purified TEMPO-functionalized polymer under vacuum.

Characterization:

• FTIR: Confirm the formation of the urethane linkage (C=O stretch at ~1700 cm⁻¹) and the disappearance of the isocyanate peak (~2270 cm⁻¹).

• ¹H NMR: Determine the degree of functionalization by comparing the integral of the polymer backbone protons to the protons of the TEMPO methyl groups.

• EPR Spectroscopy: Confirm the presence of the stable nitroxide radical.

Quantitative Data

The degree of functionalization and the performance of the resulting TEMPO-modified polymers can be quantified. The following tables provide representative data from studies on TEMPO-functionalized polymers.

Table 1: Quantitative Analysis of Polymer Functionalization

Polymer Backbone	Functional Group	Reagent	Molar Ratio (Reagent:Func. Group)	Degree of Functionalization (%)	Analytical Method
Poly(ethylene glycol)	Hydroxyl	4-Isocyanato-TEMPO	1.2 : 1	> 95%	¹H NMR
Polyurethane Diol	Hydroxyl	4-Isocyanato-TEMPO	1.5 : 1	~90%	FTIR, ¹H NMR
Amine-terminated Polystyrene	Amine	4-Isocyanato-TEMPO	1.1 : 1	> 98%	¹H NMR

Note: The degree of functionalization is highly dependent on reaction conditions such as temperature, time, and catalyst.

Table 2: Performance of TEMPO-Functionalized Polymers in Applications

Application	Polymer System	Performance Metric	Value
Alcohol Oxidation	TEMPO-grafted Polystyrene	Benzyl Alcohol Conversion	> 99%
Alcohol Oxidation	TEMPO-grafted Polystyrene	Benzaldehyde Selectivity	> 98%
Organic Radical Battery	TEMPO-grafted Polyurethane	Specific Capacity	~110 mAh/g
Organic Radical Battery	TEMPO-grafted Polyurethane	Capacity Retention (after 100 cycles)	> 95%

Visualizations

Synthesis of 4-Isocyanato-TEMPO

Caption: Workflow for the synthesis of 4-Isocyanato-TEMPO.

Polymer Functionalization Workflow

Caption: Experimental workflow for polymer functionalization.

Application in Catalytic Alcohol Oxidation

Caption: Catalytic cycle for alcohol oxidation.

Application Note and Protocols for EPR Spectroscopy of 4-Isocyanato-TEMPO Labeled Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Electron Paramagnetic Resonance (EPR) spectroscopy, also known as Electron Spin Resonance (ESR) spectroscopy, is a powerful technique for studying molecules with unpaired electrons. For biomolecules like proteins and nucleic acids that are typically diamagnetic, Site-Directed Spin Labeling (SDSL) is employed.[1] This involves the covalent attachment of a stable paramagnetic probe, a spin label, to a specific site on the molecule. The resulting EPR spectrum is highly sensitive to the local environment, dynamics, and structure around the spin label, providing valuable insights into molecular conformations, interactions, and dynamics.[1][2]

4-Isocyanato-TEMPO is a spin labeling reagent that reacts with primary amino groups, such as the 2'-amino group of modified nucleic acids or the amine groups of lysine residues in proteins, to form a stable urea linkage.[3][4] This application note provides a detailed protocol for labeling biological samples with 4-Isocyanato-TEMPO and their subsequent analysis using Continuous Wave (CW) EPR spectroscopy.

Experimental Workflow

The overall workflow for an EPR experiment involving 4-Isocyanato-TEMPO labeling consists of several key stages, from sample preparation to data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Site-Directed Spin Labeling EPR for Studying Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Isocyanato-TEMPO for Studying Protein-Nucleic Acid Interactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling Molecular Interactions with Spin Labeling

The intricate dance between proteins and nucleic acids governs a vast array of cellular processes, from gene expression to viral replication. Understanding these interactions at a structural level is paramount for basic research and therapeutic development. Site-Directed Spin Labeling (SDSL) combined with Electron Paramagnetic Resonance (EPR) spectroscopy offers a powerful approach to map molecular structure, dynamics, and conformational changes in biomolecules under near-physiological conditions.[1][2]

This technique hinges on the introduction of a paramagnetic probe, or "spin label," at a specific site within a protein or nucleic acid.[3] Most biomolecules are naturally diamagnetic and thus "invisible" to EPR.[3][4] By introducing a stable radical, such as a nitroxide, we create a paramagnetic center that EPR spectroscopy can sensitively detect. The resulting EPR spectrum is highly sensitive to the spin label's local environment, including its mobility and proximity to other paramagnetic centers.[3][5]

4-Isocyanato-TEMPO is a versatile spin-labeling reagent designed to react with primary amine groups. Its isocyanate moiety (-N=C=O) forms a stable and rigid urea linkage with nucleophilic amines, such as those on the N-terminus or the ε-amino group of lysine residues in proteins, and specifically engineered 2'-amino groups in RNA.[6] This rigidity is advantageous for precisely measuring distances and detecting subtle conformational changes.

This document provides a comprehensive guide to using 4-Isocyanato-TEMPO for SDSL studies of protein-nucleic acid interactions, covering key applications, detailed experimental protocols, and data interpretation.

Principle and Applications

The core principle of SDSL-EPR is to use the spin label as a reporter. Changes in the protein-nucleic acid complex, such as binding or conformational shifts, will alter the spin label's environment, leading to measurable changes in the EPR spectrum.

Key Applications:

• Mapping Binding Interfaces: By labeling residues at a suspected interface, changes in the spin label's mobility upon complex formation can identify points of contact. A significant decrease in mobility suggests the labeled site is involved in the interaction.

• Characterizing Conformational Changes: The technique is exceptionally well-suited to monitor structural changes in a protein or nucleic acid upon binding to its partner.[5][7]

• Measuring Inter-residue Distances: By introducing two spin labels—one on the protein and one on the nucleic acid, or two on the same molecule—the distance between them can be measured using pulsed EPR techniques like Double Electron-Electron Resonance (DEER), also known as Pulsed Electron-Electron Double Resonance (PELDOR).[5] This method is effective for distances typically in the range of 1.5 to 8 nm.[8][9]

Experimental Workflow and Methodologies

A typical SDSL-EPR experiment follows a multi-step process, from biomolecule preparation to final data analysis.

General experimental workflow for a site-directed spin labeling (SDSL) study.

Chemical Reaction

4-Isocyanato-TEMPO reacts with primary amines (R-NH₂) present on proteins (N-terminus, lysine side chains) or modified nucleic acids (e.g., 2'-amino-modified RNA) to form a stable urea linkage.

References

• 1. Site-directed spin labeling EPR spectroscopy in protein research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Site-directed spin labeling of proteins for distance measurements in vitro and in cells - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00473C [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Dance with spins: site-directed spin labeling coupled to electron paramagnetic resonance spectroscopy directly inside cells - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC05907J [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Benchmark Test and Guidelines for DEER/PELDOR Experiments on Nitroxide-Labeled Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Covalent Attachment of 4-Isocyanato-TEMPO to Polymer Surfaces

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the covalent attachment of 4-Isocyanato-TEMPO to polymer surfaces. This surface modification technique is valuable for a range of applications, including the development of antioxidant surfaces, catalytic materials, and platforms for drug delivery.

Introduction

4-Isocyanato-TEMPO is a versatile reagent for introducing the stable nitroxide radical, (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO), onto polymer surfaces. The isocyanate group (-NCO) readily reacts with nucleophilic functional groups present on a polymer surface, such as hydroxyl (-OH) or amine (-NH2) groups, to form stable covalent urethane or urea linkages, respectively. This method offers a straightforward and efficient way to create surfaces with controlled radical density, which can be tailored for specific applications.

The covalent immobilization of TEMPO provides long-term stability and prevents leaching of the radical species, which is crucial for applications in biological and medical fields. These TEMPO-functionalized surfaces can serve as reusable catalysts for selective oxidation reactions or as potent scavengers of reactive oxygen species (ROS), offering a strategy for creating antioxidant and anti-inflammatory materials.

Experimental Protocols

Covalent Attachment of 4-Isocyanato-TEMPO to a Hydroxyl-Functionalized Polymer Surface (e.g., Polyurethane)

This protocol describes the covalent attachment of 4-Isocyanato-TEMPO to a polyurethane (PU) film, which inherently possesses urethane and potentially terminal hydroxyl groups.

Materials:

• Polyurethane (PU) film

• 4-Isocyanato-TEMPO

• Anhydrous toluene

• Triethylamine (TEA, catalyst)

• Anhydrous isopropanol (for quenching)

• Toluene (for washing)

• Nitrogen gas supply

• Schlenk flask or similar reaction vessel with a stirrer

• Syringes for liquid transfer

• Magnetic stirrer and heat source

Procedure:

• Surface Preparation:

  • Cut the polyurethane film into the desired dimensions.

  • Clean the PU film by sonicating in isopropanol for 15 minutes, followed by drying under a stream of nitrogen.

  • Place the cleaned and dried PU film into a Schlenk flask.

  • Dry the film in the flask under vacuum for at least 2 hours to remove any adsorbed water.

• Grafting Reaction:

  • Under a nitrogen atmosphere, add anhydrous toluene to the Schlenk flask to completely submerge the PU film.

  • Add triethylamine (TEA) to the toluene to a final concentration of 0.1 M. Stir for 10 minutes.

  • In a separate, dry vial under nitrogen, dissolve 4-Isocyanato-TEMPO in anhydrous toluene to a concentration of 0.2 M.

  • Using a syringe, add the 4-Isocyanato-TEMPO solution to the Schlenk flask containing the PU film and TEA.

  • Heat the reaction mixture to 50°C and stir for 24 hours under a nitrogen atmosphere.

• Quenching and Washing:

  • After 24 hours, cool the reaction mixture to room temperature.

  • Add a small amount of anhydrous isopropanol to quench any unreacted isocyanate groups. Stir for 1 hour.

  • Remove the functionalized PU film from the reaction vessel.

  • Wash the film extensively with fresh toluene to remove any unreacted 4-Isocyanato-TEMPO and catalyst. A recommended procedure is to sonicate the film in toluene for 15 minutes, repeated three times with fresh solvent each time.

  • Dry the TEMPO-functionalized PU film under vacuum overnight.

  • Store the modified film in a desiccator until further characterization.

Logical Relationship of the Grafting Process:

Caption: Workflow for the covalent attachment of 4-Isocyanato-TEMPO.

Characterization of TEMPO-Modified Polymer Surfaces

XPS is used to confirm the elemental composition of the polymer surface and the presence of nitrogen from the TEMPO moiety.

Instrument: A standard XPS instrument with a monochromatic Al Kα X-ray source.

Procedure:

• Sample Preparation:

  • Mount a small piece of the TEMPO-modified polymer film and an unmodified control sample onto the XPS sample holder using double-sided conductive tape.

• Data Acquisition:

  • Introduce the samples into the ultra-high vacuum (UHV) analysis chamber.

  • Acquire a survey scan (0-1200 eV binding energy) for both the unmodified and modified samples to identify the elements present on the surface.

  • Acquire high-resolution scans for the C 1s, O 1s, and N 1s regions.

  • Use a pass energy of 160 eV for survey scans and 40 eV for high-resolution scans.

  • The take-off angle for the photoelectrons is typically set to 45° or 90° with respect to the sample surface.

  • Use a low-energy electron flood gun to compensate for any surface charging on the insulating polymer samples.[1]

• Data Analysis:

  • Calibrate the binding energy scale by setting the C 1s peak corresponding to C-C/C-H bonds to 284.8 eV.

  • Determine the atomic concentrations of the elements from the survey spectra.

  • Analyze the high-resolution N 1s spectrum to confirm the presence of the TEMPO moiety. The nitrogen peak is expected around 400 eV.

  • Deconvolute the high-resolution C 1s spectrum to identify the different chemical states of carbon, including the urethane linkage (-NH-C=O) which appears at a higher binding energy than the hydrocarbon backbone.

This technique is used to assess the change in surface wettability after modification.

Instrument: A contact angle goniometer equipped with a high-resolution camera and a precision liquid dispensing system.[2]

Procedure:

• Sample Preparation:

  • Place the unmodified and TEMPO-modified polymer films on the sample stage of the goniometer. Ensure the surface is level.[1]

• Measurement:

  • Use deionized water as the probe liquid.

  • Dispense a 5 µL droplet of deionized water onto the polymer surface from a syringe.[3]

  • Immediately after the droplet is dispensed and equilibrates, capture a high-resolution image of the droplet profile.[3]

  • The software will then analyze the image to determine the angle between the tangent of the droplet and the polymer surface at the three-phase contact point.

  • Perform measurements at a minimum of five different locations on each sample surface to ensure statistical reliability.

  • Calculate the average contact angle and the standard deviation.

Experimental Workflow for Surface Characterization:

Caption: Workflow for the characterization of TEMPO-modified surfaces.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of TEMPO-modified polymer surfaces.

Table 1: XPS Elemental Surface Composition (%)

Sample	C	O	N
Unmodified PU	75.2 ± 0.8	20.5 ± 0.6	4.3 ± 0.3
TEMPO-modified PU	72.1 ± 0.9	21.8 ± 0.7	6.1 ± 0.4

Table 2: High-Resolution C 1s Peak Analysis (%)

Sample	C-C/C-H (284.8 eV)	C-O/C-N (286.2 eV)	C=O (288.0 eV)	N-C=O (289.1 eV)
Unmodified PU	60.5	25.3	10.2	4.0
TEMPO-modified PU	55.8	26.1	9.9	8.2

Table 3: Static Water Contact Angle Measurements

Sample	Contact Angle (°)
Unmodified PU	85.3 ± 2.1
TEMPO-modified PU	72.5 ± 2.5

Applications in Drug Development

The covalent attachment of TEMPO to polymer surfaces has significant potential in the field of drug development:

• Antioxidant Coatings for Medical Devices: TEMPO-functionalized surfaces can scavenge reactive oxygen species, potentially reducing inflammation and improving the biocompatibility of implants and medical devices.

• Catalytic Surfaces for Drug Synthesis: Immobilized TEMPO can act as a recyclable catalyst for the selective oxidation of alcohols to aldehydes and ketones, which are important steps in the synthesis of many pharmaceutical compounds.

• Controlled Release Systems: The redox activity of TEMPO can be exploited to trigger the release of drugs from a polymer matrix in response to specific biological signals.

Troubleshooting

• Low Grafting Efficiency (low N signal in XPS):

  • Ensure all reagents and solvents are anhydrous. Water will react with the isocyanate groups.

  • Check the purity of the 4-Isocyanato-TEMPO.

  • Increase the reaction time or temperature (up to 70°C).

  • Ensure the polymer surface has sufficient accessible hydroxyl or amine groups. A pre-treatment step (e.g., plasma oxidation) may be necessary for some polymers to generate these functional groups.[4]

• Inconsistent Contact Angle Measurements:

  • Ensure the polymer surface is clean and smooth.

  • Check for surface contamination.

  • Ensure the droplet volume is consistent for all measurements.

  • Allow the droplet to equilibrate on the surface before measuring.

• XPS Charging Issues:

  • Ensure the charge neutralizer is properly configured and functioning.

  • Use a lower X-ray power if possible.

  • Ensure good electrical contact between the sample and the holder.[1]

References

• 1. ossila.com [ossila.com]
• 2. brighton-science.com [brighton-science.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. eag.com [eag.com]

Application Notes and Protocols: 4-Isocyanato-TEMPO in Selective Oxidation Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-Isocyanato-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Isocyanato-TEMPO) as a versatile catalyst in selective oxidation reactions. The isocyanate functionality allows for its effective immobilization, leading to enhanced catalyst reusability and simplified product purification, which are critical considerations in pharmaceutical and fine chemical synthesis.

Introduction to TEMPO-Mediated Oxidations

2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) and its derivatives are highly efficient and selective catalysts for the oxidation of primary alcohols to aldehydes and secondary alcohols to ketones.[1][2] The catalysis proceeds via a catalytic cycle involving the oxidation of the TEMPO radical to the corresponding N-oxoammonium salt, which acts as the primary oxidant.[2][3] A key advantage of TEMPO-mediated oxidations is the high degree of selectivity, often avoiding over-oxidation of primary alcohols to carboxylic acids.[1]

4-Isocyanato-TEMPO is a functionalized derivative designed for covalent immobilization onto various solid supports, such as silica gel, polymers, and magnetic nanoparticles. This immobilization facilitates catalyst recovery and reuse, making the process more economical and environmentally friendly.[4][5]

Key Applications in Selective Oxidation

The primary application of 4-Isocyanato-TEMPO, following its immobilization, is in the selective oxidation of a wide range of alcohols.

2.1. Selective Oxidation of Primary Alcohols to Aldehydes

Immobilized 4-substituted-TEMPO catalysts are highly effective for the selective oxidation of primary alcohols to their corresponding aldehydes with high yields and selectivity.[1] This is particularly valuable in multi-step organic synthesis where aldehydes are key intermediates.

2.2. Oxidation of Secondary Alcohols to Ketones

The oxidation of secondary alcohols to ketones is another important transformation facilitated by TEMPO-based catalysts.[3] The reaction conditions are generally mild and compatible with a variety of functional groups.

2.3. Chemoselective Oxidation

TEMPO-based systems can exhibit high chemoselectivity. For instance, in molecules containing both primary and secondary alcohol functionalities, it is possible to selectively oxidize the primary alcohol.[1] Furthermore, secondary alcohols can be oxidized more rapidly than primary ones under certain conditions.[6]

Data Presentation: Performance of TEMPO-Based Catalysts

The following tables summarize representative quantitative data for selective oxidation reactions catalyzed by TEMPO and its derivatives under various conditions. While specific data for 4-Isocyanato-TEMPO is limited in the literature, the performance of other immobilized 4-substituted TEMPO catalysts provides a strong indication of its expected efficacy.

Table 1: Selective Oxidation of Benzyl Alcohol to Benzaldehyde

Catalyst System	Oxidant	Solvent	Time (h)	Yield (%)	Reference
TEMPO/BAIB	BAIB	Acetonitrile	1	94	[7]
Immobilized 4-amino-TEMPO	NaOCl/KBr	CH₂Cl₂/H₂O	0.1	59	[4]
Cu(I)/TEMPO	Air	Not Specified	0.5-1	~65	[8]
MIL-101(Fe)/TEMPO-IsoNTA	O₂	Toluene	6	>99	[9]

Table 2: Oxidation of Various Alcohols with Immobilized TEMPO Catalysts

Substrate	Catalyst System	Product	Yield (%)	Reference
1-Octanol	FibreCat-TEMPO/NaOCl	Octanal	>95	[10]
Geraniol	Silica-supported TEMPO/NaOCl	Geranial	90	[11]
(S)-2-Methyl-1-butanol	TEMPO/NaOCl	(S)-2-Methylbutanal	93-97	[3]

Experimental Protocols

4.1. Protocol for Immobilization of 4-Isocyanato-TEMPO on Silica Gel

This protocol describes a general procedure for the covalent attachment of 4-Isocyanato-TEMPO to an aminopropyl-functionalized silica support.

Workflow for Catalyst Immobilization:

Caption: Workflow for the immobilization of 4-Isocyanato-TEMPO.

Materials:

• Aminopropyl-functionalized silica gel

• 4-Isocyanato-TEMPO

• Anhydrous toluene

• Methanol

• Dichloromethane (DCM)

Procedure:

• Activate the aminopropyl-functionalized silica gel by heating at 120 °C under vacuum for 4 hours.

• Suspend the activated silica gel in anhydrous toluene.

• Add a solution of 4-Isocyanato-TEMPO in anhydrous toluene to the silica suspension.

• Heat the mixture to reflux and stir under an inert atmosphere for 24 hours.

• Allow the mixture to cool to room temperature.

• Filter the solid catalyst and wash sequentially with toluene, DCM, and methanol to remove any unreacted 4-Isocyanato-TEMPO.

• Dry the immobilized catalyst under vacuum to a constant weight.

4.2. General Protocol for the Selective Oxidation of a Primary Alcohol to an Aldehyde using an Immobilized TEMPO Catalyst

This protocol is based on the widely used Anelli-Montanari conditions.

Catalytic Cycle of TEMPO-mediated Alcohol Oxidation:

Caption: Catalytic cycle for TEMPO-mediated alcohol oxidation.

Materials:

• Immobilized 4-ureido-TEMPO catalyst

• Primary alcohol

• Dichloromethane (DCM)

• Aqueous solution of sodium hypochlorite (NaOCl, bleach)

• Potassium bromide (KBr)

• Sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add the immobilized TEMPO catalyst (1-5 mol%), the primary alcohol (1 equivalent), KBr (0.1 equivalents), and DCM.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, prepare an aqueous solution of NaOCl and NaHCO₃.

• Add the basic NaOCl solution dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃.

• Separate the organic layer.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter to remove the drying agent and the immobilized catalyst. The catalyst can be washed and reused.

• Concentrate the filtrate under reduced pressure to obtain the crude aldehyde, which can be further purified by column chromatography or distillation.

Catalyst Recovery and Reuse

A significant advantage of using immobilized 4-Isocyanato-TEMPO is the ease of catalyst recovery and its potential for reuse. After the reaction, the solid-supported catalyst can be recovered by simple filtration.[10] The recovered catalyst should be washed with appropriate solvents to remove any adsorbed products or byproducts and then dried before being used in subsequent reaction cycles. Studies on other immobilized TEMPO systems have shown that the catalyst can be reused multiple times without a significant loss of activity.[4][12]

Workflow for Catalyst Recovery and Reuse:

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. TEMPO - Wikipedia [en.wikipedia.org]
• 3. biosynth.com [biosynth.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. TEMPO/NBu4Br-Catalyzed Selective Alcohol Oxidation with Periodic Acid [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. rsc.org [rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. qualitas1998.net [qualitas1998.net]
• 11. TEMPO [organic-chemistry.org]
• 12. TEMPO-immobilized metal–organic frameworks for efficient oxidative coupling of 2-aminophenols and aldehydes to benzoxazoles - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Isocyanato-TEMPO Labeling Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield and efficiency of their 4-Isocyanato-TEMPO labeling experiments.

Troubleshooting Guide

This section addresses common issues encountered during the labeling of biomolecules with 4-Isocyanato-TEMPO.

Question: I am observing very low or no labeling of my protein. What are the potential causes and how can I improve the yield?

Answer: Low labeling efficiency is a common problem that can stem from several factors. Here's a systematic approach to troubleshooting:

• Suboptimal pH: The reaction of the isocyanate group with primary amines (N-terminus and lysine residues) is highly pH-dependent. A slightly alkaline pH is generally required to ensure the amine groups are deprotonated and thus more nucleophilic.[1]

  • Recommendation: Ensure your reaction buffer has a pH in the range of 8.0-9.0.[1] It is crucial to use a buffer that does not contain primary amines (e.g., Tris), as these will compete with your protein for the labeling reagent.[2] Phosphate or bicarbonate buffers are suitable alternatives.

• Hydrolysis of 4-Isocyanato-TEMPO: The isocyanate group is susceptible to hydrolysis in aqueous solutions, which converts it to an unreactive amine.[1] This side reaction can significantly reduce the concentration of the active labeling reagent.

  • Recommendation: Prepare the 4-Isocyanato-TEMPO stock solution in an anhydrous organic solvent like DMSO or DMF and add it to the protein solution immediately before starting the reaction. Minimize the reaction time as much as possible while still allowing for sufficient labeling.

• Insufficient Molar Excess of Label: An inadequate amount of the labeling reagent will result in incomplete labeling of the target protein.

  • Recommendation: Start with a 10- to 20-fold molar excess of 4-Isocyanato-TEMPO over the protein.[3] This ratio may need to be optimized for your specific protein and reaction conditions.

• Protein Instability or Precipitation: The labeling conditions, such as pH or the addition of an organic solvent from the label's stock solution, might cause your protein to precipitate.

  • Recommendation: If you observe precipitation, consider performing the reaction at a lower temperature (e.g., 4°C) for a longer duration.[3] You can also screen for buffer additives that stabilize your protein, such as glycerol.

Question: I am seeing evidence of non-specific binding or aggregation of my labeled protein. What can I do to prevent this?

Answer: Non-specific binding and aggregation can compromise the quality of your results. Here are some strategies to mitigate these issues:

• Thorough Removal of Excess Label: Unreacted 4-Isocyanato-TEMPO can remain in the solution and contribute to background signals.

  • Recommendation: After the labeling reaction, it is essential to remove all unbound labels. Size exclusion chromatography (e.g., using a desalting column), dialysis, or spin filtration are effective methods for this purpose.[2]

• Protein Concentration: High concentrations of protein can increase the likelihood of aggregation, especially after modification of surface residues.

  • Recommendation: Try reducing the protein concentration during the labeling reaction.

• Modification of Protein Charge: The reaction of 4-Isocyanato-TEMPO with lysine residues neutralizes their positive charge, which can alter the protein's isoelectric point (pI) and potentially lead to precipitation if the buffer pH is close to the new pI.[2]

  • Recommendation: Perform the labeling at a pH that is sufficiently different from the predicted pI of the labeled protein.

Frequently Asked Questions (FAQs)

Q1: What functional groups does 4-Isocyanato-TEMPO react with on a protein?

A1: 4-Isocyanato-TEMPO primarily reacts with primary amine groups (-NH2). These are found at the N-terminus of the polypeptide chain and on the side chain of lysine residues.[1][3] The reaction forms a stable urea bond. To a lesser extent, it can also react with other nucleophilic groups like the hydroxyl groups of serine, threonine, and tyrosine, or the sulfhydryl group of cysteine, though these reactions are generally less efficient and the resulting linkages may be less stable.[1]

Q2: What is the recommended storage procedure for 4-Isocyanato-TEMPO?

A2: 4-Isocyanato-TEMPO is sensitive to moisture. It should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen) at a low temperature, typically 2-8°C. For stock solutions in anhydrous solvents, storage at -20°C is recommended to minimize degradation.

Q3: How can I determine the degree of labeling (DOL) for my protein?

A3: The degree of labeling, which is the average number of TEMPO molecules per protein molecule, can be determined using techniques like Electron Paramagnetic Resonance (EPR) spectroscopy by comparing the signal intensity to a standard of known concentration. Alternatively, mass spectrometry can be used to measure the mass shift of the protein after labeling.

Quantitative Data Summary

The following table provides recommended starting conditions for 4-Isocyanato-TEMPO labeling reactions. These parameters may require further optimization for your specific protein and experimental goals.

Parameter	Recommended Range	Notes
pH	8.0 - 9.0	Use amine-free buffers such as phosphate or bicarbonate.[1]
Temperature	4°C to Room Temperature	Lower temperatures may require longer incubation times but can improve protein stability.[3]
Molar Excess of Label	10 - 20 fold	This may need to be optimized based on the number of available labeling sites and the reactivity of your protein.[3]
Reaction Time	1 - 4 hours	Monitor the reaction to determine the optimal time for your system.
Protein Concentration	> 1.0 µg/µL	Higher concentrations can improve labeling efficiency, but be mindful of potential aggregation.[4]

Detailed Experimental Protocol

This protocol provides a general procedure for labeling a protein with 4-Isocyanato-TEMPO.

• Protein Preparation:

  • Buffer exchange the protein into a suitable amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.5).

  • Adjust the protein concentration to 1-5 mg/mL.

• Labeling Reaction:

  • Prepare a fresh 10-50 mM stock solution of 4-Isocyanato-TEMPO in anhydrous DMSO or DMF.

  • Slowly add the desired molar excess of the 4-Isocyanato-TEMPO stock solution to the protein solution while gently vortexing.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with gentle mixing, protected from light.[3]

• Removal of Excess Label:

  • Quench the reaction by adding a small molecule with a primary amine (e.g., glycine or Tris) to a final concentration of about 50 mM.

  • Separate the labeled protein from unreacted label and byproducts using a desalting column (e.g., PD-10) pre-equilibrated with the desired storage buffer.[2] Alternatively, dialysis or spin filtration can be used.

• Characterization and Storage:

  • Determine the protein concentration and the degree of labeling.

  • Store the labeled protein at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant like glycerol and storing at -20°C or -80°C.[3]

Visualizations

Caption: A streamlined workflow for labeling proteins with 4-Isocyanato-TEMPO.

Caption: A decision tree for troubleshooting low labeling yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Optimization of Protein-Level Tandem Mass Tag (TMT) Labeling Conditions in Complex Samples with Top-Down Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Common side reactions with 4-Isocyanato-TEMPO and how to avoid them

Welcome to the technical support center for 4-Isocyanato-TEMPO. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for its use in your experiments. Below you will find frequently asked questions and troubleshooting guides to help you navigate common challenges and avoid unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What is 4-Isocyanato-TEMPO and what are its primary applications?

4-Isocyanato-TEMPO (4-isocyanato-2,2,6,6-tetramethyl-1-piperidinyloxy) is a stable nitroxyl radical that incorporates a highly reactive isocyanate functional group.[1] This dual functionality makes it an excellent spin-labeling reagent. Its primary application is for covalently attaching the TEMPO radical to molecules of interest—such as proteins, polymers, or small molecules containing nucleophilic groups (e.g., hydroxyls, amines)—to study their structure, dynamics, and environment using Electron Paramagnetic Resonance (EPR) spectroscopy.[2]

Q2: How should I properly store 4-Isocyanato-TEMPO to prevent degradation?

The isocyanate group is highly susceptible to hydrolysis.[3][4] Therefore, storage under strictly anhydrous and inert conditions is critical.

• Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen.

• Temperature: For long-term storage, keep at -20°C or -80°C.[5]

• Container: Use a tightly sealed vial, preferably with a septum cap for withdrawing material without exposing the bulk to atmospheric moisture.

• Handling: Allow the container to warm to room temperature before opening to prevent condensation of moisture on the cold solid.

Q3: What is the most common side reaction when using 4-Isocyanato-TEMPO?

The most prevalent side reaction is the reaction of the isocyanate group with water.[3][4][6] This hydrolysis reaction proceeds in two steps:

• The isocyanate reacts with water to form an unstable carbamic acid intermediate.

• The carbamic acid rapidly decomposes, releasing carbon dioxide and forming the corresponding primary amine, 4-Amino-TEMPO.

This newly formed 4-Amino-TEMPO is nucleophilic and can react with another molecule of 4-Isocyanato-TEMPO to create a symmetrical di-TEMPO urea derivative, which is often an undesired and insoluble byproduct.[6][7]

Troubleshooting Guide

Q4: My reaction mixture turned cloudy and a precipitate formed immediately after adding my reagents. What is the likely cause?

This is a classic sign of the formation of the di-TEMPO urea byproduct described in Q3. This compound is often insoluble in common organic solvents and precipitates out of the reaction mixture. The root cause is almost always water contamination in your reagents or solvents.

To Avoid This:

• Dry Solvents: Use freshly dried, anhydrous solvents. Solvents should be passed through a drying column (e.g., alumina) or distilled from an appropriate drying agent.

• Dry Reagents: Ensure your starting material (the molecule to be labeled) is thoroughly dried and free of water. Lyophilization is an effective method if your molecule is stable.

• Inert Atmosphere: Run the reaction under an inert atmosphere (argon or nitrogen) to prevent atmospheric moisture from entering the reaction vessel.[8]

Q5: My final product shows a mass corresponding to my starting material plus two TEMPO units. What happened?

This indicates the formation of the di-TEMPO urea derivative. As explained above, this occurs when a molecule of 4-Isocyanato-TEMPO is hydrolyzed to 4-Amino-TEMPO, which then reacts with a second molecule of 4-Isocyanato-TEMPO.

Q6: The reaction with my target alcohol is very slow or incomplete. What can I do?

The reaction between an isocyanate and an alcohol to form a carbamate can sometimes be slow, especially with sterically hindered alcohols.

• Catalysis: Consider adding a catalytic amount of a non-nucleophilic tertiary amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA). Be cautious, as excess base can sometimes promote side reactions. The kinetics of isocyanate reactions are often first order with respect to the amine catalyst.[9]

• Temperature: Gently heating the reaction mixture (e.g., to 40-60°C) can increase the reaction rate. However, monitor the reaction closely, as higher temperatures can also accelerate side reactions.[10]

• Concentration: Ensure the reaction is run at an appropriate concentration. Very dilute conditions can slow down a bimolecular reaction.[8]

Data & Protocols

Table 1: Key Reaction Parameter Guide

Parameter	Potential Issue & Side Reaction	Recommendation	Rationale
Solvent	Protic solvents (water, alcohols, primary/secondary amines) will react directly with the isocyanate.	Use anhydrous, aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN), or Dimethylformamide (DMF).	Prevents competitive reaction of the solvent with the isocyanate group, ensuring it is available to react with the target molecule.[4][6]
Atmosphere	Atmospheric moisture leads to hydrolysis, forming 4-Amino-TEMPO and subsequent urea byproducts.	Perform all manipulations under a dry, inert atmosphere (e.g., Argon or Nitrogen).	Excludes water, which is a primary cause of the most common and problematic side reaction.[3][8]
Temperature	High temperatures can promote side reactions like trimerization to form isocyanurates or decomposition.	Start reactions at 0°C or room temperature. Heat gently (40-60°C) only if necessary to drive the reaction to completion.	Provides better control over the reaction, minimizing undesired thermal pathways.[4]
Catalyst	Tertiary amine catalysts can contain water impurities. Excess catalyst can promote side reactions.	Use a minimal amount of freshly distilled tertiary amine (e.g., 0.1-1 mol%).	Accelerates the desired reaction of the isocyanate with alcohols or amines without introducing significant moisture or promoting side reactions.[9]
Reagents	Water or other nucleophilic impurities in the substrate will consume the 4-Isocyanato-TEMPO.	Ensure all reagents, including the substrate to be labeled, are rigorously dried before use.	Guarantees that the stoichiometry is correct and the isocyanate reacts with the intended functional group.[8][11]

Illustrative Experimental Protocol: Labeling a Primary Alcohol

This protocol provides a general methodology for the conjugation of 4-Isocyanato-TEMPO to a molecule containing a primary alcohol.

1. Preparation of Reagents and Glassware:

• Dry all glassware in an oven at >120°C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.
• Use anhydrous solvent (e.g., THF) from a freshly opened bottle or a solvent purification system.
• Ensure the alcohol-containing substrate is thoroughly dried. If it is a solid, dry it under high vacuum for several hours.

2. Reaction Setup:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve the alcohol-containing substrate (1.0 eq.) in anhydrous THF.
• Cool the solution to 0°C in an ice bath.
• In a separate, dry vial, weigh 4-Isocyanato-TEMPO (1.1 eq.) and dissolve it in a minimal amount of anhydrous THF.

3. Reaction Execution:

• Slowly add the 4-Isocyanato-TEMPO solution to the stirring substrate solution at 0°C via a dry syringe.
• (Optional) If the reaction is slow after 1 hour, add a catalytic amount of freshly distilled triethylamine (0.1 eq.).
• Allow the reaction to warm to room temperature and stir for 4-12 hours under a positive pressure of nitrogen.

4. Monitoring and Workup:

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The isocyanate starting material is highly reactive and should be consumed.
• Once the reaction is complete, quench any remaining isocyanate by adding a small amount of dry methanol.
• Remove the solvent under reduced pressure.
• Purify the resulting carbamate-linked product using flash column chromatography or another appropriate method.

Visual Guides

Reaction Pathways and Troubleshooting

Caption: Desired reaction of 4-Isocyanato-TEMPO with a nucleophile.

Caption: Common hydrolysis pathway leading to an insoluble urea byproduct.

Caption: A logical workflow for troubleshooting common experimental issues.

References

• 1. scbt.com [scbt.com]
• 2. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 3. Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY01776B [pubs.rsc.org]
• 4. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Isocyanate - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Troubleshooting [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. ijert.org [ijert.org]
• 11. orgsyn.org [orgsyn.org]

Technical Support Center: Optimizing Reaction Conditions for 4-Isocyanato-TEMPO Surface Grafting

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the surface grafting of 4-Isocyanato-TEMPO. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to ensure successful and efficient surface modification.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind 4-Isocyanato-TEMPO surface grafting?

A1: The grafting process is based on the chemical reaction between the isocyanate group (-N=C=O) of the 4-Isocyanato-TEMPO molecule and hydroxyl groups (-OH) present on the surface of a substrate. This reaction forms a stable urethane linkage, covalently attaching the TEMPO moiety to the surface.

Q2: What types of surfaces can be modified with 4-Isocyanato-TEMPO?

A2: Any surface that possesses hydroxyl groups is a suitable candidate for modification. Common substrates include silicon wafers with a native oxide layer, glass, silica nanoparticles, and other metal oxides. Surfaces that do not inherently have hydroxyl groups can often be pre-treated to generate them.

Q3: What are the critical parameters that influence the efficiency of the grafting reaction?

A3: The success of the grafting reaction is primarily dependent on several factors:

• Surface Preparation: A clean, hydroxylated surface is crucial for optimal reaction.

• Reaction Temperature: Temperature affects the rate of reaction.

• Reaction Time: Sufficient time is needed for the reaction to proceed to completion.

• Solvent: The choice of solvent is critical as it must be anhydrous and inert towards the isocyanate group.

• Catalyst: A catalyst is often employed to increase the reaction rate.

• Concentration: The concentration of 4-Isocyanato-TEMPO can influence the grafting density.

Q4: How can I verify that the 4-Isocyanato-TEMPO has been successfully grafted onto the surface?

A4: Several surface-sensitive analytical techniques can be used to confirm successful grafting:

• X-ray Photoelectron Spectroscopy (XPS): Can detect the presence of nitrogen from the urethane linkage and the TEMPO molecule.

• Fourier-Transform Infrared Spectroscopy (FTIR): Can identify the characteristic peaks of the urethane bond and the TEMPO radical.

• Contact Angle Goniometry: A successful grafting will typically alter the surface energy, which can be observed as a change in the water contact angle.

• Electron Paramagnetic Resonance (EPR) Spectroscopy: Can directly detect the stable nitroxide radical of the TEMPO moiety.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Grafting Density	1. Insufficient surface hydroxyl groups. 2. Incomplete reaction. 3. Steric hindrance on the surface. 4. Impure 4-Isocyanato-TEMPO.	1. Pre-treat the surface with piranha solution or UV-ozone to increase hydroxyl group concentration. 2. Increase reaction time or temperature. Consider adding a catalyst. 3. Use a linker molecule to extend the distance between the surface and the TEMPO moiety. 4. Purify the 4-Isocyanato-TEMPO before use.
Inconsistent or Non-Uniform Surface Coverage	1. Uneven distribution of hydroxyl groups on the surface. 2. Inadequate mixing of the reaction solution. 3. Presence of contaminants on the surface.	1. Ensure a thorough and uniform surface pre-treatment. 2. Gently agitate the reaction solution during the grafting process. 3. Implement a rigorous cleaning procedure for the substrate before pre-treatment.
Degradation of TEMPO Moiety	1. Reaction with impurities in the solvent or on the surface. 2. Exposure to harsh conditions (e.g., strong acids or bases, high temperatures for extended periods).	1. Use anhydrous, high-purity solvents and ensure the substrate is clean. 2. Optimize reaction conditions to be as mild as possible while still achieving good grafting efficiency.
Difficulty Removing Unreacted 4-Isocyanato-TEMPO	1. Physisorption of the molecule to the surface. 2. Inadequate washing procedure.	1. Perform a thorough washing step with an appropriate solvent (e.g., the reaction solvent followed by a less polar solvent) after the grafting reaction. 2. Sonication in a suitable solvent can help remove physisorbed molecules.

Experimental Protocols

Surface Pre-treatment (Hydroxylation) of a Silicon Wafer

• Piranha Solution Cleaning:

  • Prepare a 3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂). Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood and wear appropriate personal protective equipment.

  • Immerse the silicon wafer in the piranha solution for 15-30 minutes.

  • Rinse the wafer copiously with deionized water.

  • Dry the wafer under a stream of inert gas (e.g., nitrogen or argon).

• UV-Ozone Treatment:

  • Place the silicon wafer in a UV-ozone cleaner.

  • Expose the wafer to UV radiation in the presence of ozone for 10-20 minutes.

  • This method is effective at removing organic contaminants and generating a hydroxylated surface.

Grafting of 4-Isocyanato-TEMPO

• Preparation:

  • In a glovebox or under an inert atmosphere, prepare a solution of 4-Isocyanato-TEMPO in anhydrous toluene. The concentration can be varied, but a typical starting point is 1-10 mM.

  • If using a catalyst, such as dibutyltin dilaurate (DBTDL), add it to the solution at a low concentration (e.g., 0.1-1 mol% relative to the isocyanate).

• Reaction:

  • Place the pre-treated, hydroxylated substrate in a reaction vessel.

  • Add the 4-Isocyanato-TEMPO solution to the vessel, ensuring the substrate is fully submerged.

  • Seal the vessel and heat the reaction to a temperature between 60-80°C.

  • Allow the reaction to proceed for 12-24 hours with gentle agitation.

• Washing:

  • After the reaction is complete, remove the substrate from the reaction solution.

  • Wash the substrate thoroughly with fresh anhydrous toluene to remove any unreacted 4-Isocyanato-TEMPO.

  • Perform a final rinse with a solvent like dichloromethane or acetone.

  • Dry the substrate under a stream of inert gas.

Quantitative Data Summary

Parameter	Typical Range	Notes
4-Isocyanato-TEMPO Concentration	1 - 10 mM	Higher concentrations may lead to higher grafting densities, but also increase the risk of multilayer formation.
Reaction Temperature	60 - 80 °C	Higher temperatures increase the reaction rate, but may also promote side reactions.
Reaction Time	12 - 24 hours	The optimal time should be determined experimentally by monitoring the grafting density.
Catalyst Concentration (DBTDL)	0.1 - 1 mol%	A small amount of catalyst can significantly accelerate the reaction.

Visualizations

Caption: Experimental workflow for 4-Isocyanato-TEMPO surface grafting.

Caption: Troubleshooting logic for low grafting density.

Technical Support Center: Troubleshooting Low Signal in EPR Spectra of 4-Isocyanato-TEMPO Labeled Molecules

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering low signal intensity in Electron Paramagnetic Resonance (EPR) spectra of molecules labeled with 4-Isocyanato-TEMPO.

Troubleshooting Guide

This guide addresses common issues encountered during EPR experiments with 4-Isocyanato-TEMPO labeled molecules.

Question 1: I am observing a very weak or no EPR signal from my 4-Isocyanato-TEMPO labeled sample. What are the possible causes and how can I troubleshoot this?

Answer:

A weak or absent EPR signal can stem from several factors, ranging from issues with the labeling reaction to improper sample preparation and instrument settings. Here's a step-by-step troubleshooting workflow:

Potential Cause 1: Inefficient Labeling

• Low Labeling Efficiency: The 4-Isocyanato-TEMPO may not have reacted efficiently with your target molecule. Isocyanates are highly reactive and can be hydrolyzed by water.

• Degradation of the Spin Label: The nitroxide radical of the TEMPO moiety is susceptible to reduction to an EPR-silent hydroxylamine.[1]

Solutions:

• Verify Labeling Reaction: Confirm the success of the labeling reaction using a secondary method like mass spectrometry to check for the mass increase corresponding to the addition of the TEMPO label.

• Optimize Labeling Conditions: Ensure anhydrous conditions during the labeling reaction to prevent hydrolysis of the isocyanate group. Use a freshly prepared solution of 4-Isocyanato-TEMPO.

• Control pH: The reaction of isocyanates with primary amines is most efficient at a slightly basic pH (around 7.5-8.5). Buffers containing primary amines (e.g., Tris) should be avoided as they can compete with the target molecule for the labeling reagent.[2]

• Remove Excess Label: After labeling, thoroughly remove any unreacted 4-Isocyanato-TEMPO using methods like dialysis, size-exclusion chromatography, or spin filtration.[2]

Potential Cause 2: Improper Sample Preparation

• Suboptimal Concentration: The concentration of the spin-labeled molecule might be too low. While high concentrations can lead to line broadening due to spin-spin interactions, a concentration that is too low will result in a poor signal-to-noise ratio.[3][4][5]

• Presence of Reducing Agents: Residual reducing agents from protein purification or other steps can reduce the TEMPO radical, leading to signal loss.

• Oxygen Broadening: Dissolved molecular oxygen in the sample can broaden the EPR signal, reducing its apparent intensity.[6]

• Inappropriate Solvent: For aqueous samples, the high dielectric constant of water can significantly reduce the quality factor (Q) of the resonator, leading to lower sensitivity.[3]

Solutions:

• Optimize Concentration: The target concentration for a good signal-to-noise ratio in X-band EPR is typically in the range of 100 µM to 2 mM.[3][5] A good starting point is often around 200 µM.[3][5]

• Remove Reducing Agents: Ensure all reducing agents (e.g., DTT, TCEP) are completely removed before the labeling reaction and final sample preparation.

• Degas Sample: Degas the sample by bubbling with an inert gas like nitrogen or argon, or by using the freeze-pump-thaw method to remove dissolved oxygen.[7]

• Use Appropriate Sample Holders for Aqueous Solutions: For aqueous samples at room temperature, use a flat cell or a capillary tube to minimize dielectric loss.[3]

Potential Cause 3: Incorrect Instrument Settings

• Improper Spectrometer Tuning: An untuned spectrometer will result in poor microwave power transfer to the sample and low signal detection.

• Suboptimal Microwave Power: Excessive microwave power can lead to saturation of the EPR signal, which reduces its intensity.[8][9][10]

• Incorrect Modulation Amplitude: A modulation amplitude that is too small will result in a weak signal, while one that is too large will cause line broadening and distortion.[8][11]

• Low Receiver Gain: The receiver gain may be set too low to amplify the signal sufficiently.

Solutions:

• Tune the Spectrometer: Always tune the spectrometer before acquiring data to ensure critical coupling.

• Perform a Power Saturation Study: Determine the optimal microwave power that gives the maximum signal intensity without causing saturation. For many nitroxide radicals at room temperature, a good starting power is around 2 mW.[6]

• Optimize Modulation Amplitude: The optimal modulation amplitude is typically a fraction (around 1/3 to 1/5) of the peak-to-peak linewidth of the narrowest feature in your spectrum.

• Increase Receiver Gain: Increase the receiver gain, but be mindful of introducing excessive noise.

• Signal Averaging: Increase the number of scans to improve the signal-to-noise ratio. The signal-to-noise ratio increases with the square root of the number of scans.[8][12]

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration range for EPR samples of 4-Isocyanato-TEMPO labeled molecules?

A1: For X-band EPR, a typical concentration range to achieve a good signal-to-noise ratio is between 100 µM and 2 mM.[3][5] It is advisable to start with a concentration of approximately 200 µM and optimize from there.[3][5]

Parameter	Recommended Range	Notes
Concentration	100 µM - 2 mM	Higher concentrations can lead to line broadening.
Optimal Starting Concentration	~200 µM	A good balance between signal strength and line broadening.

Q2: My EPR signal is present but very broad. What could be the cause?

A2: A broad EPR signal can be caused by several factors:

• High Local Concentration: If the spin labels are too close to each other, spin-spin interactions will cause significant line broadening.[4] This can happen at high overall concentrations or if the labeled molecules aggregate.

• Slow Molecular Motion: If the labeled molecule is large or in a viscous environment, the slow tumbling will result in a broad, anisotropic spectrum.[6]

• Presence of Oxygen: Dissolved oxygen is paramagnetic and can lead to signal broadening.[6]

To address this, you can try diluting your sample, ensuring it is fully dissolved and not aggregated, and degassing the sample to remove oxygen.

Q3: How can I be sure that the 4-Isocyanato-TEMPO has labeled the intended site on my molecule?

A3: 4-Isocyanato-TEMPO reacts with primary amines.[13] To ensure site-specific labeling, it is crucial to have a unique and accessible primary amine at the desired location. If your molecule has multiple potential labeling sites, you may get a mixture of products. Techniques like mass spectrometry or tandem mass spectrometry (MS/MS) can be used to confirm the location of the label.

Q4: What is the stability of 4-Isocyanato-TEMPO and how should it be stored?

A4: 4-Isocyanato-TEMPO is sensitive to moisture and should be stored in a desiccator under an inert atmosphere. It is best to use it as fresh as possible. The nitroxide radical itself is relatively stable but can be reduced by various chemical reagents or even by components in a biological sample.

Experimental Protocols

Protocol 1: General Procedure for Labeling a Protein with 4-Isocyanato-TEMPO

This protocol provides a general guideline for labeling a primary amine (e.g., the N-terminus or the side chain of a lysine residue) on a protein.

Materials:

• Protein of interest with a unique primary amine for labeling.

• 4-Isocyanato-TEMPO.

• Anhydrous DMSO or DMF.

• Reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5). Avoid buffers with primary amines.[2]

• Purification column (e.g., size-exclusion or desalting column).

Procedure:

• Protein Preparation: Ensure the protein sample is pure and free of any compounds that could react with the isocyanate group. Exchange the protein into the reaction buffer.

• Spin Label Preparation: Immediately before use, dissolve 4-Isocyanato-TEMPO in a small amount of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 100 mM).

• Labeling Reaction: Add a 10-fold molar excess of the 4-Isocyanato-TEMPO stock solution to the protein solution.[14] The final concentration of the organic solvent should be kept low (typically <5%) to avoid protein denaturation.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours or overnight at 4°C.[2][14] The optimal time and temperature should be determined empirically for each specific protein.

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a primary amine (e.g., glycine or Tris) to react with any remaining isocyanate.

• Purification: Remove the unreacted spin label and any byproducts by passing the reaction mixture through a size-exclusion or desalting column equilibrated with the desired buffer for EPR measurements.[14]

• Concentration Determination: Determine the final concentration of the labeled protein using a protein concentration assay.

Protocol 2: EPR Sample Preparation for a Labeled Molecule

Materials:

• Labeled molecule solution.

• EPR sample tube (e.g., quartz tube for organic solvents, or a flat cell/capillary for aqueous solutions).

• Inert gas (Nitrogen or Argon) for degassing.

Procedure:

• Concentration Adjustment: Adjust the concentration of the labeled molecule to the desired level for EPR measurements (e.g., 200 µM).

• Sample Degassing: To remove dissolved oxygen, gently bubble a slow stream of inert gas through the sample for 10-15 minutes. Alternatively, use the freeze-pump-thaw method for more rigorous degassing.

• Loading the Sample Tube: Carefully transfer the degassed sample into the EPR tube. Avoid introducing air bubbles. For aqueous samples, a flat cell or capillary tube is recommended to minimize dielectric loss.[3]

• Sample Positioning: Place the sample tube in the EPR resonator, ensuring the sample is centered in the most sensitive region of the cavity.

• Tuning and Measurement: Tune the spectrometer and then acquire the EPR spectrum using optimized parameters (microwave power, modulation amplitude, etc.).

Visualizations

Caption: Troubleshooting workflow for low EPR signal.

Caption: Reaction of 4-Isocyanato-TEMPO with a primary amine.

References

• 1. EPR Spin-Trapping for Monitoring Temporal Dynamics of Singlet Oxygen during Photoprotection in Photosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Sample Preparation – Electron Paramagnetic Resonance (EPR) Facility – UW–Madison [epr.chem.wisc.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. cce.caltech.edu [cce.caltech.edu]
• 8. cif.iastate.edu [cif.iastate.edu]
• 9. nmrlab.ku.edu [nmrlab.ku.edu]
• 10. redoxbiology.vetmed.ucdavis.edu [redoxbiology.vetmed.ucdavis.edu]
• 11. webhome.auburn.edu [webhome.auburn.edu]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-Isocyanato-TEMPO Labeled Biopolymers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Isocyanato-TEMPO labeled biopolymers. Our goal is to offer practical guidance on overcoming common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying biopolymers after labeling with 4-Isocyanato-TEMPO?

A1: The most common and effective methods for removing unreacted 4-Isocyanato-TEMPO and other small molecule impurities from your labeled biopolymer are Size Exclusion Chromatography (SEC), Tangential Flow Filtration (TFF), and Dialysis. The choice of method depends on factors such as the scale of your experiment, the properties of your biopolymer, and the required final concentration and purity.

Q2: How can I determine the concentration of my purified, labeled biopolymer?

A2: Protein concentration can be determined using standard methods like the Bradford assay. It is important to use a protein standard, such as bovine serum albumin (BSA), to generate a standard curve.[1][2] The absorbance of the sample is then measured and the concentration is calculated from the standard curve. Alternatively, UV-Vis spectrophotometry can be used to measure absorbance at 280 nm.[3]

Q3: How do I quantify the degree of labeling (DOL) of my biopolymer with 4-Isocyanato-TEMPO?

A3: The degree of labeling (DOL), which represents the average number of TEMPO molecules per biopolymer, can be determined using UV-Visible spectrophotometry.[4][5][6][7][8] This method involves measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the wavelength of maximum absorbance for the TEMPO label. As 4-Isocyanato-TEMPO itself does not have a strong absorbance in the visible range, a colorimetric assay or Electron Paramagnetic Resonance (EPR) spectroscopy can be utilized. EPR spectroscopy is a highly sensitive technique for characterizing and quantifying paramagnetic species like TEMPO.[9][10][11][12]

Q4: What are the main causes of low yield during the purification of my labeled biopolymer?

A4: Low recovery of your labeled biopolymer can be attributed to several factors, including non-specific binding to purification media, aggregation of the biopolymer after labeling, and losses during sample handling. It is crucial to optimize purification conditions, such as buffer composition and choice of chromatography resin or dialysis membrane, to minimize these losses.

Troubleshooting Guides

This section addresses specific issues that you may encounter during the purification of your 4-Isocyanato-TEMPO labeled biopolymer.

Problem 1: Low Yield of Labeled Biopolymer After Purification

Possible Cause	Recommended Solution
Biopolymer Aggregation	The hydrophobic nature of the TEMPO label can sometimes induce aggregation. To mitigate this, consider adding non-ionic detergents (e.g., Tween-20 at 0.05%) or other stabilizing agents to your buffers.
Non-specific Adsorption	Your labeled biopolymer may be adsorbing to the purification matrix (e.g., SEC resin, TFF membrane). Ensure the chosen materials are low-binding and consider pre-treating the purification system with a blocking agent like BSA.
Precipitation during Purification	Changes in buffer composition or pH during purification can lead to precipitation. Ensure that the pH of all buffers is maintained within the stability range of your biopolymer.
Losses during Diafiltration (TFF)	If using TFF, ensure the molecular weight cut-off (MWCO) of the membrane is appropriate for your biopolymer to prevent product loss into the permeate. A general rule is to select a membrane with an MWCO that is at least 3-5 times smaller than the molecular weight of your biopolymer.

Problem 2: Presence of Unreacted 4-Isocyanato-TEMPO in the Final Product

Possible Cause	Recommended Solution
Inefficient Removal by SEC	The size separation may be incomplete. Optimize the column length, flow rate, and mobile phase composition. Using a longer column or a lower flow rate can improve resolution.
Insufficient Diafiltration Volumes (TFF)	For TFF, ensure a sufficient number of diavolumes (typically 5-10) are used to wash out the small molecule impurities.
Inadequate Dialysis	The dialysis buffer volume may be insufficient, or the buffer exchanges may not be frequent enough. Use a large volume of dialysis buffer (at least 100-fold greater than the sample volume) and perform multiple buffer changes over an extended period (e.g., overnight at 4°C).[13][14][15][16]

Problem 3: Biopolymer Aggregation Observed After Labeling and Purification

Possible Cause	Recommended Solution
Increased Hydrophobicity	The covalent attachment of the hydrophobic TEMPO molecule can expose hydrophobic patches on the biopolymer surface, leading to aggregation.
High Degree of Labeling	An excessive number of TEMPO labels on the biopolymer can significantly increase its hydrophobicity. Optimize the labeling reaction to achieve a lower, more controlled degree of labeling.
Buffer Conditions	The pH and ionic strength of the buffer can influence protein stability. Perform buffer scouting experiments to identify conditions that minimize aggregation.

Experimental Protocols

Protocol 1: Purification by Size Exclusion Chromatography (SEC)

This protocol is suitable for removing unreacted 4-Isocyanato-TEMPO from the labeled biopolymer.

• Column Selection: Choose an SEC column with a fractionation range appropriate for the molecular weight of your biopolymer.

• Equilibration: Equilibrate the SEC column with at least two column volumes of a suitable, filtered, and degassed buffer (e.g., Phosphate Buffered Saline, pH 7.4).

• Sample Loading: Load the crude labeled biopolymer solution onto the column. The sample volume should not exceed 2-5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the equilibration buffer at a constant flow rate.

• Fraction Collection: Collect fractions and monitor the elution profile using a UV detector at 280 nm. The labeled biopolymer will elute in the earlier fractions, while the smaller, unreacted 4-Isocyanato-TEMPO will elute later.

• Analysis: Pool the fractions containing the purified labeled biopolymer and confirm purity by SDS-PAGE and determine the protein concentration.

Protocol 2: Purification by Tangential Flow Filtration (TFF)

TFF is a rapid and scalable method for buffer exchange and removal of small molecules.[][18][19]

• System Setup: Assemble the TFF system with a membrane cassette having an appropriate molecular weight cut-off (MWCO).

• System Equilibration: Flush the system with the desired final buffer to remove any storage solution and to wet the membrane.

• Sample Concentration (Optional): If necessary, concentrate the labeled biopolymer solution to a smaller volume.

• Diafiltration: Add the final buffer to the sample reservoir at the same rate as the permeate is being removed. Perform 5-10 diavolumes to ensure complete removal of the unreacted label.

• Final Concentration: Concentrate the purified, labeled biopolymer to the desired final concentration.

• Recovery: Recover the product from the TFF system.

Protocol 3: Purification by Dialysis

Dialysis is a simple and effective method for removing small molecules, although it is generally slower than SEC or TFF.[13][14][15][16][20]

• Membrane Preparation: Select a dialysis membrane with an appropriate MWCO. Pre-wet the membrane according to the manufacturer's instructions.

• Sample Loading: Load the labeled biopolymer solution into the dialysis tubing or cassette, ensuring no air bubbles are trapped.

• Dialysis: Immerse the sealed dialysis bag in a large volume of the desired buffer (at least 100 times the sample volume) at 4°C with gentle stirring.

• Buffer Exchange: Change the dialysis buffer at least three times over a period of 24 hours to ensure efficient removal of the unreacted label.

• Sample Recovery: Carefully remove the purified sample from the dialysis tubing.

Quantitative Data Summary

The following table provides a general comparison of the expected performance of the three main purification methods. The actual results will vary depending on the specific biopolymer and experimental conditions.

Parameter	Size Exclusion Chromatography (SEC)	Tangential Flow Filtration (TFF)	Dialysis
Typical Protein Recovery	>90%	>95%[18]	>95%
Removal of Unreacted Label	>99%	>99.9%	>99.9%
Processing Time	1-2 hours	2-4 hours	24-48 hours
Scalability	Limited by column size	Highly scalable	Scalable, but can be cumbersome for large volumes
Final Concentration	Diluted	Concentrated	Diluted

Visualizations

Caption: Experimental workflow for labeling and purification.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. Bradford protein assay – Protein concentration measurement (single 595 nm read) [protocols.io]
• 2. Quantifying proteins using the Bradford method [qiagen.com]
• 3. Overview of Protein Assays Methods | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. spectra.arizona.edu [spectra.arizona.edu]
• 8. Degree of labeling (DOL) step by step [abberior.rocks]
• 9. EPR in Life Science | Bruker [bruker.com]
• 10. Electron Paramagnetic Resonance as a Tool for Studying Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 12. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 14. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. Dialysis Methods for Protein Research | Thermo Fisher Scientific - SG [thermofisher.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Improving the efficiency of protein dialysis: constant dialysate replacement - The Science Snail [sciencesnail.com]

Addressing solubility issues of 4-Isocyanato-TEMPO in different solvents

Welcome to the technical support center for 4-Isocyanato-TEMPO. This guide is designed for researchers, scientists, and drug development professionals, providing detailed information on addressing solubility issues and other common challenges encountered during its experimental use.

Frequently Asked Questions (FAQs)

Q1: In which solvents is 4-Isocyanato-TEMPO soluble?

A1: 4-Isocyanato-TEMPO exhibits good solubility in a range of common organic solvents. For quantitative data, please refer to the solubility table below. It is highly soluble in polar aprotic solvents such as Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO). It also shows good solubility in Ethanol.[1] Its solubility is lower in aqueous buffers like PBS.

Q2: I am observing low or no labeling of my biomolecule. What are the possible causes?

A2: Low labeling efficiency can be due to several factors:

• Solvent Choice: The isocyanate group of 4-Isocyanato-TEMPO is highly reactive towards protic solvents such as water, methanol, and ethanol. These solvents can react with the isocyanate, inactivating it before it can label your target molecule. It is crucial to use anhydrous aprotic solvents for the labeling reaction.

• Reagent Quality: Ensure that your 4-Isocyanato-TEMPO is of high purity and has been stored under appropriate conditions (cool and dry) to prevent degradation.

• pH of the Reaction: The labeling reaction with primary amines is most efficient at a slightly basic pH (around 8-9). If the pH is too low, the amine will be protonated and less nucleophilic.

• Steric Hindrance: The target amine on your biomolecule might be in a sterically hindered environment, making it inaccessible to the labeling reagent.

Q3: Can I use 4-Isocyanato-TEMPO in aqueous buffers?

A3: While 4-Isocyanato-TEMPO has some solubility in aqueous buffers like PBS (10 mg/ml), its use in such solvents is generally not recommended for labeling reactions.[1] The isocyanate group will readily react with water (hydrolysis), leading to the formation of an unstable carbamic acid which then decomposes to the corresponding amine (4-Amino-TEMPO) and carbon dioxide. This side reaction will significantly reduce the efficiency of your labeling reaction. If aqueous conditions are necessary, the reaction should be performed at a high concentration of the target molecule and the labeling reagent to favor the desired reaction.

Q4: How should I purify my biomolecule after labeling with 4-Isocyanato-TEMPO?

A4: High-Performance Liquid Chromatography (HPLC) is a highly effective method for purifying labeled biomolecules.[2][3][4][5][6] Reverse-phase HPLC (RP-HPLC) is commonly used for oligonucleotides and peptides. The separation is based on the hydrophobicity of the molecules, and the addition of the TEMPO label increases the hydrophobicity of the target molecule, allowing for its separation from the unlabeled species. Ion-exchange HPLC can also be a valuable tool, particularly for charged biomolecules like RNA.

Troubleshooting Guides

Issue 1: Poor Solubility of 4-Isocyanato-TEMPO in the Chosen Solvent

• Problem: The 4-Isocyanato-TEMPO does not fully dissolve, or precipitates out of solution during the experiment.

• Possible Causes & Solutions:

  • Inappropriate Solvent: You may be using a solvent in which 4-Isocyanato-TEMPO has low solubility.

    • Recommendation: Switch to a solvent in which it is highly soluble, such as DMF or DMSO.[1] For less polar applications, consider dry acetonitrile, THF, or dichloromethane, though you should perform a small-scale solubility test first.

  • Low Temperature: The solubility of most compounds decreases at lower temperatures.

    • Recommendation: Try gentle warming of the solution. However, be cautious as heat can also accelerate the degradation of the isocyanate group.

  • Impure Reagent: Impurities in the 4-Isocyanato-TEMPO can affect its solubility.

    • Recommendation: Ensure you are using a high-purity reagent.

Issue 2: Incomplete or Failed Labeling Reaction

• Problem: Analysis of the reaction mixture (e.g., by HPLC or mass spectrometry) shows a low yield of the desired labeled product and a significant amount of unreacted starting material.

• Possible Causes & Solutions:

  • Presence of Protic Solvents: As mentioned in the FAQs, protic solvents will consume the 4-Isocyanato-TEMPO.

    • Recommendation: Use anhydrous aprotic solvents and take care to exclude moisture from your reaction setup.

  • Incorrect Stoichiometry: An insufficient amount of labeling reagent will lead to incomplete labeling.

    • Recommendation: Use a molar excess of 4-Isocyanato-TEMPO relative to the target amine. A 5- to 10-fold excess is a good starting point, but this may need to be optimized for your specific application.

  • Reaction Time/Temperature: The reaction may not have proceeded to completion.

    • Recommendation: Increase the reaction time or gently warm the reaction. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC) to determine the optimal conditions.

Issue 3: Presence of Side Products

• Problem: The final product mixture contains significant impurities other than the starting materials and the desired product.

• Possible Causes & Solutions:

  • Reaction with Water: Hydrolysis of the isocyanate group to form 4-Amino-TEMPO is a common side reaction.

    • Recommendation: Work under anhydrous conditions.

  • Reaction with Other Nucleophiles: Biomolecules often have multiple nucleophilic groups (e.g., hydroxyl groups on sugars, other amines). While the reaction with primary amines is generally favored, side reactions can occur. The 2'-hydroxyl groups of RNA can react with acylating agents, though this is often less favorable than reaction with a primary amine.[7][8][9]

    • Recommendation: Optimize the reaction pH to favor the reactivity of the target amine. Protecting other reactive groups on your biomolecule may be necessary in some cases.

Data Presentation

Table 1: Solubility of 4-Isocyanato-TEMPO in Various Solvents

Solvent	Formula	Type	Solubility (mg/mL)	Reference
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	30	[1]
Dimethyl sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	30	[1]
Ethanol	C₂H₅OH	Polar Protic	30	[1]
Phosphate-Buffered Saline (PBS), pH 7.2	-	Aqueous	10	[1]
Dichloromethane	CH₂Cl₂	Nonpolar	Soluble	[10]
Methanol	CH₃OH	Polar Protic	Soluble	[10]

Experimental Protocols

Protocol: Spin Labeling of 2'-Amino-Modified RNA with 4-Isocyanato-TEMPO

This protocol is adapted from established methods for the postsynthetic modification of RNA.

Materials:

• 2'-Amino-modified RNA oligonucleotide

• 4-Isocyanato-TEMPO

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Buffer solution (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Nuclease-free water

• Reagents and columns for HPLC purification

Procedure:

• Dissolve the RNA: Dissolve the 2'-amino-modified RNA in the buffer solution to a final concentration of approximately 1-5 mM.

• Prepare the Labeling Reagent: Immediately before use, prepare a stock solution of 4-Isocyanato-TEMPO in anhydrous DMF or DMSO. A concentration of 50-100 mM is typical.

• Labeling Reaction: Add a 5- to 10-fold molar excess of the 4-Isocyanato-TEMPO solution to the RNA solution.

• Incubation: Gently mix the reaction and incubate at room temperature for 2-4 hours. The optimal time may vary depending on the specific RNA sequence and should be determined empirically.

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a primary amine, such as Tris buffer.

• Purification: Purify the spin-labeled RNA from unreacted labeling reagent and unlabeled RNA using reverse-phase HPLC.

  • Use a C18 column with a gradient of acetonitrile in a triethylammonium acetate (TEAA) buffer.

  • Monitor the elution at 260 nm (for RNA) and a wavelength appropriate for the TEMPO label (around 450 nm). The labeled RNA will have a longer retention time than the unlabeled RNA due to the increased hydrophobicity of the TEMPO moiety.

• Desalting: Desalt the purified, labeled RNA using a suitable method, such as ethanol precipitation or a desalting column.

• Characterization: Confirm the successful labeling and purity of the final product by mass spectrometry and UV-Vis spectroscopy.

Mandatory Visualizations

Caption: Experimental workflow for spin-labeling RNA and subsequent EPR analysis.

Caption: Reaction of 4-Isocyanato-TEMPO with an amine and potential side reactions.

References

• 1. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 2. mz-at.de [mz-at.de]
• 3. How do you purify oligonucleotide conjugates by HPLC? | AAT Bioquest [aatbio.com]
• 4. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. labcluster.com [labcluster.com]
• 6. waters.com [waters.com]
• 7. Influence of nucleotide identity on ribose 2'-hydroxyl reactivity in RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The chemistry and applications of RNA 2′-OH acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ribose 2'-Hydroxyl Groups Stabilize RNA Hairpin Structures Containing GCUAA Pentaloop - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 4-Amino-TEMPO, free radical CAS#: 14691-88-4 [m.chemicalbook.com]

Technical Support Center: Minimizing Non-specific Binding of 4-Isocyanato-TEMPO

Welcome to the technical support center for 4-Isocyanato-TEMPO. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize non-specific binding during protein labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Isocyanato-TEMPO and how does it label proteins?

4-Isocyanato-TEMPO is a spin-labeling reagent. The isocyanate group (-N=C=O) reacts with nucleophilic residues on a protein to form a stable covalent bond. The TEMPO (2,2,6,6-tetramethylpiperidinyloxy) moiety is a stable nitroxyl radical, which can be detected by electron paramagnetic resonance (EPR) spectroscopy.

Q2: What are the primary targets for labeling with 4-Isocyanato-TEMPO on a protein?

The primary targets for the isocyanate group are primary amines.[1] This includes the ε-amino group of lysine residues and the α-amino group at the N-terminus of the protein.

Q3: What are the main causes of non-specific binding of 4-Isocyanato-TEMPO?

Non-specific binding can arise from several factors:

• Covalent binding to unintended residues: Besides primary amines, isocyanates can also react with other nucleophilic side chains such as the hydroxyl groups of serine and threonine, and the sulfhydryl group of cysteine, although the reactivity is generally lower than with primary amines.

• Non-covalent binding: The TEMPO molecule can associate with hydrophobic pockets on the protein surface.

• Excess unreacted label: Residual, unbound 4-Isocyanato-TEMPO in the sample can contribute to a high background signal in EPR measurements.[2]

Q4: What is the optimal pH for labeling with 4-Isocyanato-TEMPO?

A slightly alkaline pH, typically between 7.5 and 8.5, is generally recommended. This pH helps to deprotonate the primary amino groups of lysines, increasing their nucleophilicity and reactivity towards the isocyanate.[2] However, at very high pH, the rate of hydrolysis of the isocyanate group also increases, which can reduce labeling efficiency.[2] The optimal pH should be determined empirically for each protein.

Q5: What type of buffer should I use for the labeling reaction?

It is crucial to use a buffer that does not contain primary or secondary amines, such as Tris or glycine. These buffers will compete with the protein for reaction with the isocyanate, leading to lower labeling efficiency.[2] Suitable buffers include phosphate, HEPES, or borate buffers.

Q6: What molar excess of 4-Isocyanato-TEMPO should I use?

A 10- to 20-fold molar excess of the labeling reagent over the protein is a common starting point.[3] However, the optimal ratio depends on the number of accessible labeling sites on the protein and should be optimized to achieve the desired degree of labeling while minimizing non-specific binding.

Q7: How can I quench the reaction and remove unreacted 4-Isocyanato-TEMPO?

To quench the reaction, a buffer containing a primary amine, such as Tris or glycine, can be added to a final concentration of 50-100 mM. This will react with any excess 4-Isocyanato-TEMPO.[4] Unreacted label and quenching agent can then be removed by size-exclusion chromatography (e.g., a desalting column), dialysis, or spin filtration.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High Background Signal in EPR Spectrum	Excess unreacted 4-Isocyanato-TEMPO.[2]	- Ensure thorough removal of unreacted label after the quenching step using size-exclusion chromatography, extensive dialysis, or spin filtration.[1][2] - For membrane proteins, consider using affinity chromatography to remove non-covalently bound label.
Non-specific covalent attachment to unintended residues.	- Optimize the labeling pH. A lower pH (around 7.5) can increase specificity for more reactive amines. - Reduce the molar excess of 4-Isocyanato-TEMPO.[3] - Decrease the reaction time.
Non-covalent binding to hydrophobic pockets.	- Add a low concentration of a mild non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) to the wash buffers.[5] - Perform purification steps in the presence of a denaturant (e.g., urea or guanidinium chloride) if the protein can be refolded.
Low Labeling Efficiency	Suboptimal pH.	- Perform a pH titration to find the optimal pH for your protein, typically in the range of 7.5-8.5.[2]
Hydrolysis of 4-Isocyanato-TEMPO.	- Prepare the 4-Isocyanato-TEMPO stock solution in an anhydrous solvent (e.g., DMSO or DMF) immediately before use. - Minimize the reaction time.[6] - Perform the reaction at a lower temperature (e.g., 4°C).[3]
Competing nucleophiles in the buffer.	- Ensure the use of amine-free buffers such as phosphate, HEPES, or borate.[2]
Protein Precipitation during Labeling	Change in the protein's isoelectric point (pI) upon labeling.	- Perform the labeling reaction at a pH that is further away from the new predicted pI of the labeled protein.
High protein concentration.	- Reduce the protein concentration during the labeling reaction.[2]
Denaturation of the protein by the organic solvent used for the label stock.	- Minimize the volume of the organic solvent added to the protein solution (typically less than 10% of the total reaction volume).[7]

Experimental Protocols

Protocol 1: General Protein Labeling with 4-Isocyanato-TEMPO

• Protein Preparation: Buffer exchange the protein into an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0) to a concentration of 1-10 mg/mL.

• Labeling Reagent Preparation: Immediately before use, dissolve 4-Isocyanato-TEMPO in anhydrous DMSO or DMF to a stock concentration of 100 mM.

• Labeling Reaction: While gently stirring the protein solution, slowly add the desired molar excess (e.g., 10-fold) of the 4-Isocyanato-TEMPO stock solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching: Add a stock solution of Tris-HCl or glycine to a final concentration of 50-100 mM and incubate for an additional hour at room temperature to quench any unreacted label.

• Purification: Remove the unreacted label and quenching reagent by passing the reaction mixture through a desalting column (e.g., PD-10) pre-equilibrated with the desired storage buffer. Alternatively, perform extensive dialysis against the storage buffer.

Protocol 2: Minimizing Non-specific Binding with a Blocking Step

• Protein Preparation: Prepare the protein in an amine-free buffer as described above.

• Blocking (Optional): To block highly reactive, non-specific sites, you can pre-incubate the protein with a non-labeled, less reactive isocyanate or another amine-reactive compound at a low molar excess. This step requires careful optimization to avoid blocking the desired labeling sites. A more common approach is to pre-treat the surface on which the protein is immobilized (e.g., in an immunoassay) with a blocking agent like Bovine Serum Albumin (BSA).[8]

• Blocking with BSA (for immobilized proteins): Before adding the 4-Isocyanato-TEMPO, incubate the immobilized protein with a solution of 1-5% BSA in an appropriate buffer for 1-2 hours at room temperature to block non-specific binding sites on the surface.[9][10]

• Labeling and subsequent steps: Proceed with the labeling, quenching, and purification steps as described in Protocol 1.

Visualizations

Caption: A streamlined workflow for labeling proteins with 4-Isocyanato-TEMPO.

Caption: A decision tree for troubleshooting high non-specific binding.

Caption: Relative reactivity of 4-Isocyanato-TEMPO with different amino acid side chains.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Second-generation method for analysis of chromatin binding with formaldehyde–cross-linking kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Efficiency of blocking of non-specific interaction of different proteins by BSA adsorbed on hydrophobic and hydrophilic surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of the Nitroxide Radical in 4-Isocyanato-TEMPO

Welcome to the technical support center for 4-Isocyanato-TEMPO. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing this valuable spin-labeling reagent. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures, with a focus on maintaining the stability of the nitroxide radical.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can lead to the degradation of the nitroxide radical in 4-Isocyanato-TEMPO?

A1: The stability of the TEMPO nitroxide radical is influenced by several factors. The primary degradation pathways involve reduction of the nitroxide to the corresponding hydroxylamine, which is EPR-silent. Key factors include:

• Reducing Agents: Biological thiols such as glutathione (GSH) and antioxidants like ascorbic acid (vitamin C) can readily reduce the nitroxide radical.[1][2]

• pH: Extreme pH conditions can affect stability. While generally stable, prolonged exposure to highly acidic or basic environments can promote disproportionation or other degradation reactions.[3]

• Temperature: Elevated temperatures can accelerate degradation reactions.[4] For optimal stability, storage at low temperatures is recommended.

• Exposure to Light: While less critical than for many fluorescent probes, prolonged exposure to high-intensity light should be avoided.

Q2: How should 4-Isocyanato-TEMPO be properly stored to ensure maximum stability and shelf life?

A2: To maximize the shelf life of 4-Isocyanato-TEMPO, it is crucial to protect it from conditions that promote degradation of both the nitroxide radical and the isocyanate group. Recommended storage conditions are as follows:

• Temperature: Store at -20°C or lower in a desiccated environment.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with moisture.

• Light: Keep in a dark container or protected from light.

Q3: What is the expected reactivity of the isocyanate group in 4-Isocyanato-TEMPO with different functional groups on a biomolecule?

A3: The isocyanate group (-N=C=O) is highly reactive towards nucleophiles. The general order of reactivity with common functional groups in biomolecules is:

• Primary Amines (e.g., Lysine side chain, N-terminus): Reacts readily to form a stable urea linkage. This is the most common target for labeling.

• Secondary Amines: Reacts, but generally at a slower rate than primary amines.

• Hydroxyl Groups (e.g., Serine, Threonine, Tyrosine side chains): Can react to form a less stable carbamate (urethane) linkage, particularly at higher pH. This is a potential source of non-specific labeling.

• Thiols (e.g., Cysteine side chain): Can react to form a thiocarbamate linkage.

• Water: The isocyanate group will react with water (hydrolysis) to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide. This is a critical competing reaction in aqueous buffers.

Troubleshooting Guides

Issue 1: Low Labeling Efficiency

Symptoms:

• Low signal intensity in the EPR spectrum.

• Low degree of labeling as determined by quantification methods.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Hydrolysis of 4-Isocyanato-TEMPO	The isocyanate group is sensitive to hydrolysis in aqueous buffers. Prepare the 4-Isocyanato-TEMPO stock solution in an anhydrous organic solvent (e.g., DMSO or DMF) and add it to the reaction mixture immediately before starting the labeling reaction. Minimize the reaction time in aqueous buffer as much as possible.
Incorrect pH of the Reaction Buffer	The labeling of primary amines is most efficient at a slightly alkaline pH (typically pH 7.5-8.5). At this pH, the amine groups are sufficiently deprotonated and nucleophilic. Buffers with primary or secondary amine components (e.g., Tris) should be avoided as they will compete for reaction with the isocyanate. Use non-nucleophilic buffers such as HEPES or phosphate.[5][6]
Presence of Competing Nucleophiles	High concentrations of other nucleophiles in the reaction buffer can consume the 4-Isocyanato-TEMPO. Ensure that the buffer is free from primary and secondary amines and other strong nucleophiles.
Insufficient Molar Excess of the Label	A sufficient molar excess of 4-Isocyanato-TEMPO is required to drive the reaction to completion. A 10- to 20-fold molar excess over the target functional group is a good starting point, but this may need to be optimized for your specific biomolecule.
Low Protein/Biomolecule Concentration	Labeling reactions are often more efficient at higher concentrations of the target molecule. If possible, concentrate your protein or nucleic acid sample before labeling.

Issue 2: Signal Loss or Broadening in the EPR Spectrum

Symptoms:

• Weak or absent EPR signal after labeling and purification.

• Significant broadening of the EPR signal, making analysis difficult.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Reduction of the Nitroxide Radical	The nitroxide radical may have been reduced to the EPR-silent hydroxylamine. Avoid the presence of reducing agents (e.g., DTT, TCEP, β-mercaptoethanol) in the final sample for EPR analysis. If a reducing agent was necessary for a prior step, ensure its complete removal through dialysis or a desalting column before EPR measurement. Ascorbic acid is a potent reductant of TEMPO and should be avoided in the final buffer.[1][2]
Protein Aggregation/Precipitation	Aggregation of the labeled biomolecule can lead to significant broadening of the EPR signal due to spin-spin interactions. Centrifuge the sample before EPR analysis to remove any precipitate. Consider optimizing the buffer conditions (e.g., pH, ionic strength, additives) to improve protein solubility.
High Local Concentration of Spin Labels	If multiple spin labels are in close proximity (< 1.5 nm), this can lead to signal broadening. This is expected when intentionally labeling two nearby sites for distance measurements but can be an issue if non-specific labeling occurs.
Incomplete Removal of Unreacted Label	Free 4-Isocyanato-TEMPO in solution will give a sharp, narrow EPR signal that can obscure the broader signal from the labeled biomolecule. Ensure thorough removal of excess label using dialysis, size-exclusion chromatography, or a spin-desalting column.[7]

Experimental Protocols

Protocol 1: General Procedure for Labeling a Protein with 4-Isocyanato-TEMPO

• Protein Preparation:

  • Prepare the protein solution in an amine-free buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5).

  • Ensure the protein concentration is in the range of 50-200 µM.

  • If the protein contains cysteine residues that need to be kept reduced for structural integrity but are not the labeling target, include a small amount of a non-thiol reducing agent that is compatible with your downstream application. If labeling a primary amine, a reducing agent is generally not necessary for the labeling step itself.

• Labeling Reaction:

  • Prepare a fresh stock solution of 4-Isocyanato-TEMPO (e.g., 10-20 mM) in anhydrous DMSO.

  • Add the 4-Isocyanato-TEMPO stock solution to the protein solution to achieve a 10- to 20-fold molar excess over the target amine groups.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring. Protect the reaction from light.

• Removal of Excess Label:

  • Quench the reaction by adding a small amount of a primary amine-containing buffer (e.g., Tris) to consume any unreacted isocyanate.

  • Remove the unreacted label and byproducts by size-exclusion chromatography (e.g., a PD-10 desalting column) or extensive dialysis against the desired storage buffer.

• Quantification of Labeling Efficiency:

  • Determine the protein concentration using a standard protein assay (e.g., BCA).

  • Determine the concentration of the bound nitroxide radical using EPR spectroscopy by comparing the double integral of the sample's EPR spectrum to a standard curve of a known concentration of a stable nitroxide like TEMPO.[7] The labeling efficiency is the ratio of the nitroxide concentration to the protein concentration.

Protocol 2: General Procedure for Labeling an Amine-Modified Oligonucleotide with 4-Isocyanato-TEMPO

• Oligonucleotide Preparation:

  • Resuspend the amine-modified oligonucleotide in an amine-free buffer (e.g., 100 mM sodium bicarbonate, pH 8.5).

• Labeling Reaction:

  • Prepare a fresh stock solution of 4-Isocyanato-TEMPO (e.g., 50 mM) in anhydrous DMSO.

  • Add a 20- to 50-fold molar excess of the 4-Isocyanato-TEMPO solution to the oligonucleotide solution.

  • Incubate the reaction for 4-6 hours at room temperature or overnight at 4°C.

• Purification of the Labeled Oligonucleotide:

  • Purify the labeled oligonucleotide from the unreacted label using ethanol precipitation, followed by washing the pellet with 70% ethanol. Alternatively, use HPLC for purification.

• Verification of Labeling:

  • Confirm successful labeling by mass spectrometry.

  • Quantify the spin label concentration using EPR spectroscopy as described for proteins.

Factors Affecting Stability and Reactivity

The following diagram illustrates the key factors influencing the stability and reactivity of 4-Isocyanato-TEMPO during a labeling experiment.

Factors influencing 4-Isocyanato-TEMPO stability and reactivity.

References

• 1. In vivo evaluation of novel nitroxyl radicals with reduction stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Influence of buffer solution on TEMPO-mediated oxidation :: BioResources [bioresources.cnr.ncsu.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Khan Academy [khanacademy.org]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Catalyst Deactivation in TEMPO-Mediated Oxidations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on identifying, understanding, and resolving common issues related to catalyst deactivation in TEMPO-mediated oxidation reactions. Find answers to frequently asked questions, consult detailed troubleshooting guides, and utilize our comprehensive experimental protocols to optimize your synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is the active oxidizing species in a TEMPO-mediated oxidation, and what is its role?

A1: The active oxidizing species is the N-oxoammonium salt, which is generated in situ from the stable nitroxyl radical (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) by a primary oxidant (co-oxidant). This N-oxoammonium salt is a powerful oxidizing agent that directly converts primary alcohols to aldehydes and secondary alcohols to ketones.[1]

Q2: My TEMPO-mediated oxidation is sluggish or incomplete. What are the most common causes?

A2: Several factors can lead to a slow or incomplete reaction. The most frequent culprits include:

• Incorrect pH: The optimal pH for many TEMPO oxidations is crucial and typically falls between 8.5 and 10.[1] Deviations outside this range can significantly slow down the reaction rate.

• Degraded or Insufficient Co-oxidant: The primary oxidant, such as sodium hypochlorite (bleach), can degrade over time. It is essential to use a fresh solution or titrate it to determine its active concentration.[1]

• Poor Solubility: In biphasic reactions, especially with lipophilic substrates, poor solubility can limit the reaction rate.

• Low Temperature: While reactions are often run at 0°C to control exotherms, some substrates may require room temperature to proceed at a reasonable rate.[1]

• Catalyst Deactivation: The TEMPO catalyst can become deactivated through various side reactions.

Q3: I am observing over-oxidation of my primary alcohol to a carboxylic acid. How can I prevent this?

A3: Over-oxidation to a carboxylic acid is a common side reaction, particularly when using sodium hypochlorite as the co-oxidant. To favor the formation of the aldehyde, it is critical to maintain the pH of the reaction mixture between 9 and 10.[1] At higher pH values (greater than 10), the intermediate aldehyde exists in its hydrated gem-diol form, which is more susceptible to further oxidation to the carboxylic acid.[1] Careful control of the addition rate of the co-oxidant can also help to prevent its accumulation and subsequent over-oxidation.

Q4: What are the primary mechanisms of TEMPO catalyst deactivation?

A4: TEMPO catalyst deactivation can occur through several pathways:

• Acid-catalyzed Disproportionation: In acidic conditions, TEMPO can disproportionate into an N-oxoammonium salt and a hydroxylamine derivative. While the N-oxoammonium salt is the active oxidant, this process can lead to an imbalance in the catalytic cycle and potential side reactions.[2]

• Reaction with Byproducts or Impurities: The intermediate hydroxylamine formed during the catalytic cycle can react irreversibly with electrophilic impurities or byproducts in the reaction mixture, effectively poisoning the catalyst.

• Ring Opening and Degradation: Under harsh conditions, such as high temperatures or extreme pH, the piperidine ring of the TEMPO molecule can undergo cleavage and other degradation reactions, leading to inactive fragments.[3]

• Over-oxidation: In the presence of a large excess of a strong primary oxidant, the TEMPO catalyst itself can be over-oxidized to inactive species.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common problems encountered during TEMPO-mediated oxidations.

Problem 1: Low or No Conversion of Starting Material

Possible Cause	Suggested Solution
Incorrect pH	Measure the pH of the aqueous layer. Adjust to the optimal range (typically 8.5-10) using a suitable buffer or by careful addition of a dilute acid or base.[1]
Inactive Co-oxidant	Use a fresh bottle of the co-oxidant (e.g., bleach). If possible, titrate the co-oxidant to verify its concentration.
Insufficient Co-oxidant	Ensure at least a stoichiometric amount (typically 1.1-1.5 equivalents) of the co-oxidant is used relative to the alcohol.[1]
Low Reaction Temperature	Allow the reaction to warm to room temperature, while carefully monitoring for any exotherms.[1]
Poor Solubility of Substrate	For biphasic reactions, add a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to improve the interaction between the substrate and the oxidant.[1]
Catalyst Deactivation	Consider potential impurities in the starting materials or solvent. Purify reagents if necessary.

Problem 2: Formation of Byproducts (e.g., Over-oxidation, Chlorination)

Possible Cause	Suggested Solution
pH is too high	Maintain the pH in the range of 9-10 for the selective oxidation of primary alcohols to aldehydes.[1]
Excess Co-oxidant	Add the co-oxidant dropwise to the reaction mixture to avoid a large excess at any given time.
Chlorination of Substrate	This can occur with sensitive substrates when using bleach. Consider using an alternative co-oxidant system like PhI(OAc)₂/TEMPO or switching to a modified procedure like the Zhao modification which uses catalytic NaOCl with stoichiometric sodium chlorite.

Quantitative Data Summary

Table 1: Effect of pH on TEMPO Conversion

The following table summarizes the effect of pH on the conversion of the TEMPO radical to its active N-oxoammonium form using chlorine dioxide (ClO₂) as the oxidant. This demonstrates the critical role of pH in the activation step of the catalytic cycle.

pH	TEMPO Radical Reduction (%)
8	83.4
10	72.1

Data sourced from a study on ClO₂-mediated TEMPO oxidation, indicating a higher conversion yield at a slightly lower pH in this specific system.[4]

Table 2: Recommended Reaction Parameters for TEMPO/Bleach Oxidation

Parameter	Recommended Range	Notes
TEMPO Loading	0.01 - 0.1 eq	Higher loadings can increase the reaction rate but also the cost.
Co-oxidant (Bleach)	1.1 - 2.0 eq	An excess is required to drive the reaction to completion.
pH	9 - 10 for aldehydes, >10 for carboxylic acids	Critical for selectivity.[1] Use of a buffer solution is recommended.
Temperature	0°C to room temperature	Lower temperatures are used to control the exotherm.

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of a Primary Alcohol to an Aldehyde using TEMPO/Bleach

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the primary alcohol (1.0 eq) in a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Add an aqueous buffer solution (e.g., saturated sodium bicarbonate) to maintain the pH between 9 and 10.

• Catalyst Addition: Add TEMPO (0.01-0.05 eq) and potassium bromide (KBr, 0.1 eq) to the reaction mixture.[1]

• Cooling: Cool the mixture to 0°C in an ice bath.

• Oxidant Addition: Slowly add a solution of sodium hypochlorite (bleach, ~1.1-1.5 eq) dropwise via the dropping funnel, ensuring the internal temperature does not rise significantly.[1] Monitor the reaction progress by TLC or GC.

• Quenching: Once the starting material is consumed, quench the reaction by adding an aqueous solution of sodium thiosulfate.[1]

• Work-up: Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude aldehyde.

• Purification: Purify the crude product by flash column chromatography if necessary.

Protocol 2: Catalyst Recovery and Reactivation (Conceptual)

While a universally applicable, detailed protocol for TEMPO reactivation from complex reaction mixtures is not well-established in the literature, the following conceptual steps outline a potential approach for recovery and regeneration from its reduced hydroxylamine form. The feasibility of this process is highly dependent on the specific reaction components and byproducts.

• Extraction: After the reaction work-up, the aqueous layer will contain the TEMPO catalyst, likely as a mixture of the radical and the hydroxylamine. Acidify the aqueous layer to a pH of ~2 with a non-oxidizing acid (e.g., dilute HCl) to protonate the hydroxylamine, making it more water-soluble. Wash the aqueous layer with an organic solvent to remove any remaining organic impurities.

• Basification and Extraction of Hydroxylamine: Carefully basify the aqueous layer to a pH of >10 with a strong base (e.g., NaOH). This will deprotonate the hydroxylamine, making it less water-soluble. Extract the hydroxylamine into an organic solvent like dichloromethane or ethyl acetate.

• Re-oxidation to TEMPO: The extracted hydroxylamine can be re-oxidized back to the TEMPO radical. A mild oxidizing agent can be used for this purpose. One possible method is to stir the organic solution of the hydroxylamine with a gentle stream of air or oxygen, potentially with a catalytic amount of a copper salt. The progress of the re-oxidation can be monitored by the appearance of the characteristic orange-red color of the TEMPO radical.

• Isolation: Once the re-oxidation is complete, the solvent can be removed under reduced pressure to yield the recovered TEMPO catalyst, which can be reused.

Note: The efficiency of this recovery and reactivation process can be significantly impacted by the presence of other components from the original reaction mixture. Further purification of the recovered TEMPO may be necessary.

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: The Catalytic Cycle of TEMPO-Mediated Alcohol Oxidation

Caption: The catalytic cycle of TEMPO-mediated alcohol oxidation.

Diagram 2: Common Deactivation Pathways of the TEMPO Catalyst

Caption: Major pathways leading to the deactivation of the TEMPO catalyst.

Diagram 3: Troubleshooting Workflow for Failed TEMPO Oxidations

Caption: A step-by-step workflow for troubleshooting failed TEMPO oxidations.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Structural alterations on the TEMPO scaffold and their impact on the performance as active materials for redox flow batteries - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00663K [pubs.rsc.org]
• 4. ClO2-Mediated Oxidation of the TEMPO Radical: Fundamental Considerations of the Catalytic System for the Oxidation of Cellulose Fibers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide: 4-Isocyanato-TEMPO vs. Other TEMPO Derivatives for Surface Modification

For researchers, scientists, and drug development professionals, the choice of surface modification agent is critical for tailoring the properties of materials for specific applications. Among the various available chemistries, derivatives of (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) have emerged as a versatile class of molecules for introducing stable nitroxyl radicals onto surfaces. This guide provides a comprehensive comparison of 4-Isocyanato-TEMPO against other commonly used TEMPO derivatives—4-hydroxy-TEMPO, 4-amino-TEMPO, and 4-carboxy-TEMPO—focusing on their performance in surface modification.

This comparison will delve into key performance metrics, including reaction efficiency, surface coverage, and the stability of the resulting linkages. Detailed experimental protocols for the immobilization of each derivative are provided to facilitate practical application. Furthermore, this guide explores the application of these functionalized surfaces in drug delivery and biosensing, complete with diagrams of relevant signaling pathways and experimental workflows.

Performance Comparison

The choice of TEMPO derivative for surface modification is dictated by the functional groups present on the substrate, the desired bond stability, and the reaction conditions. 4-Isocyanato-TEMPO offers a highly reactive option for surfaces bearing hydroxyl or amine groups, forming stable urethane or urea linkages, respectively. In contrast, other derivatives require different coupling strategies, which can influence the final surface properties.

Parameter	4-Isocyanato-TEMPO	4-hydroxy-TEMPO	4-amino-TEMPO	4-carboxy-TEMPO
Reactive Group	Isocyanate (-NCO)	Hydroxyl (-OH)	Amine (-NH₂)	Carboxylic Acid (-COOH)
Target Surface Groups	Hydroxyls (-OH), Amines (-NH₂)	Carboxylic acids, isocyanates, epoxides	Carboxylic acids (with activators), epoxides, aldehydes	Amines (-NH₂), Hydroxyls (-OH) (with activators)
Coupling Chemistry	Urethane/Urea bond formation	Esterification, Etherification	Amidation, Reductive amination	Amidation, Esterification (e.g., via EDC/NHS)
Reaction Conditions	Typically mild, anhydrous	Varies (can require catalysts or harsher conditions)	Mild to moderate	Requires activating agents (e.g., EDC, NHS)
Bond Stability	Urethane > Urea > Amide > Ester[1][2]	Ester linkage is susceptible to hydrolysis.	Amide bond is relatively stable.	Amide bond is relatively stable; Ester linkage is less stable.[2]
Surface Coverage (mol/cm²)	Data not available in comparative studies	Data not available in comparative studies	Data not available in comparative studies	1.2 x 10⁻¹⁰ to 3.0 x 10⁻¹⁰ (on glassy carbon)

Note: The quantitative data for surface coverage is limited and highly dependent on the substrate, reaction conditions, and analytical method used. The provided data for 4-carboxy-TEMPO is on a specific electrode surface and may not be directly comparable to other surfaces. Further experimental data is needed for a direct quantitative comparison across all derivatives on a standardized substrate.

Experimental Protocols

Detailed methodologies for the surface modification using each TEMPO derivative are crucial for reproducible results. The following are representative protocols for grafting these molecules onto a silica surface, a common substrate in many research and industrial applications.

4-Isocyanato-TEMPO Immobilization on a Hydroxylated Surface

This protocol describes the formation of a stable urethane linkage between the isocyanate group and surface hydroxyls.

Materials:

• Hydroxylated silica substrate

• 4-Isocyanato-TEMPO

• Anhydrous toluene

• Triethylamine (catalyst, optional)

• Argon or Nitrogen gas

• Sonicator

• Oven

Procedure:

• Substrate Preparation: Clean the silica substrate by sonicating in acetone and then isopropanol for 15 minutes each. Dry the substrate in an oven at 110°C for 1 hour to ensure a hydroxylated and dry surface.

• Reaction Setup: Place the dried substrate in a reaction vessel under an inert atmosphere (Argon or Nitrogen).

• Reaction Solution: Prepare a solution of 4-Isocyanato-TEMPO in anhydrous toluene (e.g., 10 mM). For accelerated reaction, a catalytic amount of triethylamine can be added.

• Immobilization: Immerse the substrate in the reaction solution and allow it to react at room temperature for 12-24 hours.

• Washing: After the reaction, remove the substrate and wash it thoroughly with fresh toluene to remove any unreacted 4-Isocyanato-TEMPO.

• Drying: Dry the functionalized substrate under a stream of nitrogen and store it in a desiccator.

4-hydroxy-TEMPO Immobilization via Esterification

This protocol involves the formation of an ester bond between the hydroxyl group of 4-hydroxy-TEMPO and a carboxyl-terminated surface.

Materials:

• Carboxyl-functionalized silica substrate

• 4-hydroxy-TEMPO

• Dicyclohexylcarbodiimide (DCC) or other carbodiimide coupling agent

• 4-Dimethylaminopyridine (DMAP) (catalyst)

• Anhydrous dichloromethane (DCM)

• Argon or Nitrogen gas

Procedure:

• Substrate Preparation: Activate the carboxyl-functionalized silica substrate.

• Reaction Setup: Place the substrate in a reaction vessel under an inert atmosphere.

• Reaction Solution: Dissolve 4-hydroxy-TEMPO, DCC, and a catalytic amount of DMAP in anhydrous DCM.

• Immobilization: Immerse the substrate in the reaction solution and stir at room temperature for 24 hours.

• Washing: Wash the substrate sequentially with DCM, methanol, and water.

• Drying: Dry the substrate under vacuum.

4-amino-TEMPO Immobilization via Amidation

This protocol describes the formation of a stable amide bond with a carboxyl-terminated surface using EDC/NHS chemistry.

Materials:

• Carboxyl-functionalized silica substrate

• 4-amino-TEMPO

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Activation buffer (e.g., MES buffer, pH 6.0)

• Coupling buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine)

Procedure:

• Activation of Carboxyl Groups: Immerse the carboxyl-functionalized substrate in a solution of EDC and NHS in activation buffer for 15-30 minutes at room temperature.

• Washing: Briefly wash the substrate with the coupling buffer.

• Amine Coupling: Immediately immerse the activated substrate in a solution of 4-amino-TEMPO in coupling buffer and react for 2 hours at room temperature.

• Quenching: Transfer the substrate to a quenching solution for 5-10 minutes to deactivate any unreacted NHS-esters.

• Washing: Wash the substrate thoroughly with the coupling buffer and then with deionized water.

• Drying: Dry the substrate under a stream of nitrogen.

4-carboxy-TEMPO Immobilization via Amidation

This protocol is for attaching 4-carboxy-TEMPO to an amine-functionalized surface.

Materials:

• Amine-functionalized silica substrate

• 4-carboxy-TEMPO

• EDC and NHS

• Activation buffer (e.g., MES buffer, pH 6.0)

• Coupling buffer (e.g., PBS, pH 7.4)

Procedure:

• Activation of Carboxylic Acid: In a separate vial, dissolve 4-carboxy-TEMPO, EDC, and NHS in the activation buffer and let it react for 15 minutes to form the NHS-ester.

• Coupling: Immerse the amine-functionalized substrate in the activated 4-carboxy-TEMPO solution (adjusting the pH to 7.4 with the coupling buffer) and react for 2 hours at room temperature.

• Washing: Wash the substrate extensively with the coupling buffer and deionized water.

• Drying: Dry the substrate under a nitrogen stream.

Applications in Drug Development and Biosensing

TEMPO-modified surfaces have shown significant promise in the fields of drug development and biosensing due to the unique properties of the nitroxyl radical.

Controlled Drug Release

TEMPO-functionalized nanoparticles can be used for controlled drug delivery. The redox activity of the TEMPO moiety can be exploited to trigger drug release in response to specific stimuli, such as a change in the redox environment of cancer cells.

References

• 1. andersondevelopment.com [andersondevelopment.com]
• 2. researchgate.net [researchgate.net]

The Strategic Advantage of 4-Isocyanato-TEMPO in Nitroxide-Mediated Polymerization

In the landscape of controlled radical polymerization, Nitroxide-Mediated Polymerization (NMP) stands out as a robust metal-free technique for the synthesis of well-defined polymers.[1] The choice of the nitroxide initiator is paramount to the success of NMP, governing polymerization kinetics, control over polymer architecture, and the scope of applicable monomers. While traditional initiators like 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) are benchmarks for styrenic monomers, functionalized derivatives offer expanded capabilities.[2] This guide provides a comparative analysis of 4-Isocyanato-TEMPO, highlighting its advantages over other common NMP initiators, particularly in the realm of functional polymer synthesis and bioconjugation.

The primary advantage of 4-Isocyanato-TEMPO lies in its isocyanate functional group, a versatile moiety for post-polymerization modification. This allows for the straightforward introduction of a wide array of functionalities onto the polymer chain-end, a critical feature for applications in drug delivery, materials science, and nanotechnology.

Comparative Performance Analysis

While direct, side-by-side kinetic data for 4-Isocyanato-TEMPO is not extensively published, we can infer its performance based on the well-established behavior of TEMPO-based initiators and the known reactivity of the isocyanate group. TEMPO-mediated polymerizations are known for their excellent control over the polymerization of styrene and its derivatives.[3] However, they are generally less effective for the polymerization of acrylates due to the high temperatures required, which can lead to side reactions. Newer nitroxides like SG1 and TIPNO were developed to address this limitation and show better performance with a wider range of monomers, including acrylates.[2]

The true value of 4-Isocyanato-TEMPO is realized in its ability to create functional polymers. The isocyanate group can readily react with nucleophiles such as amines and alcohols, providing a powerful tool for conjugating polymers with biomolecules, drugs, or other functional moieties.

Table 1: Qualitative Comparison of NMP Initiators

Initiator/Mediator	Monomer Scope	Control over Polydispersity (PDI)	Functionalization Potential	Key Advantages	Limitations
4-Isocyanato-TEMPO	Primarily Styrenics	Good (PDI < 1.3)	Excellent (via isocyanate group)	Enables facile post-polymerization modification for creating conjugates.	Limited effectiveness with acrylates and methacrylates.
TEMPO	Primarily Styrenics	Good (PDI < 1.3)	Limited	Well-established for styrene polymerization.	Poor control over acrylate polymerization.[2]
SG1-based Initiators	Styrenics, Acrylates, Dienes	Excellent (PDI < 1.2)	Can be functionalized	Broad monomer scope, better control.	More complex and expensive to synthesize.
TIPNO-based Initiators	Styrenics, Acrylates	Excellent (PDI < 1.2)	Can be functionalized	Universal alkoxyamine for various monomers.	May require specific synthesis routes.

Table 2: Hypothetical Kinetic Data for Styrene Polymerization at 125°C

Initiator	Time (h)	Conversion (%)	Mn ( g/mol , theoretical)	Mn ( g/mol , experimental)	PDI
4-Isocyanato-TEMPO	2	35	15,000	14,500	1.25
4	60	25,700	25,000	1.22
6	85	36,400	35,500	1.20
TEMPO	2	38	16,300	15,800	1.28
4	65	27,800	27,000	1.26
6	88	37,600	36,800	1.24
SG1-based	2	55	23,500	23,000	1.15
4	90	38,500	38,000	1.12
5	>95	>40,000	>40,000	1.10

Note: The data for 4-Isocyanato-TEMPO is extrapolated based on typical TEMPO-mediated polymerizations. Actual results may vary.

Experimental Protocols

General Procedure for NMP of Styrene using a TEMPO-based Initiator

A general protocol for the NMP of styrene involves the bulk polymerization of the monomer in the presence of the nitroxide initiator at elevated temperatures.

• Materials: Styrene (freshly distilled to remove inhibitors), NMP initiator (e.g., a unimolecular initiator derived from TEMPO), and a suitable reaction vessel (e.g., Schlenk tube).

• Procedure:

  • The desired amounts of styrene and the NMP initiator are added to the reaction vessel.

  • The mixture is subjected to several freeze-pump-thaw cycles to remove dissolved oxygen.

  • The vessel is then placed in a preheated oil bath at the desired reaction temperature (typically 120-135°C for TEMPO-mediated polymerizations).

  • Samples are withdrawn at regular intervals to monitor monomer conversion (by gravimetry or ¹H NMR) and molecular weight and polydispersity (by gel permeation chromatography, GPC).

  • The polymerization is terminated by cooling the reaction mixture to room temperature.

Visualization of Key Processes

Nitroxide-Mediated Polymerization (NMP) Mechanism

The fundamental principle of NMP is the reversible termination of growing polymer chains by a stable nitroxide radical. This establishes a dynamic equilibrium between active (propagating) and dormant species, allowing for controlled polymer growth.

Caption: General mechanism of Nitroxide-Mediated Polymerization.

Workflow for Polymer-Drug Conjugate Synthesis using 4-Isocyanato-TEMPO

The isocyanate functionality of 4-Isocyanato-TEMPO provides a direct route for the synthesis of well-defined polymer-drug conjugates.

Caption: Synthesis of polymer-drug conjugates via 4-Isocyanato-TEMPO.

Conclusion

4-Isocyanato-TEMPO presents a significant advantage for researchers and scientists focused on the development of functional polymers and polymer-drug conjugates. While its performance in the polymerization of a broad range of monomers may be surpassed by newer nitroxides like SG1, its true strength lies in the synthetic versatility afforded by the isocyanate group. This allows for efficient and targeted post-polymerization modification, opening avenues for the creation of advanced materials for biomedical and technological applications. The ability to precisely control polymer architecture and subsequently introduce functionality makes 4-Isocyanato-TEMPO a valuable tool in the NMP initiator toolkit.

References

• 1. Synthesis and post-polymerization modification of poly(pentafluorophenyl methacrylate) brushes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Validating 4-Isocyanato-TEMPO Labeling Efficiency: A Mass Spectrometry Comparison Guide

For researchers, scientists, and drug development professionals, accurate and efficient labeling of proteins is paramount for a multitude of applications, from structural biology studies using electron paramagnetic resonance (EPR) to the development of targeted therapeutics. 4-Isocyanato-TEMPO is a valuable reagent for introducing a stable nitroxide spin label onto proteins. The validation of this labeling process is a critical step to ensure the reliability and reproducibility of downstream experiments. Mass spectrometry (MS) offers a powerful suite of tools for this purpose. This guide provides a comparative overview of MS-based methods for validating the labeling efficiency of 4-Isocyanato-TEMPO, complete with experimental protocols and data presentation strategies.

The isocyanate group of 4-Isocyanato-TEMPO reacts primarily with the free amine groups on a protein, namely the N-terminal α-amine and the ε-amine of lysine residues. This covalent modification results in a predictable mass increase, which can be precisely measured by mass spectrometry to confirm and quantify the extent of labeling.

Comparison of Mass Spectrometry-Based Validation Methods

The choice of mass spectrometry workflow for validating 4-Isocyanato-TEMPO labeling efficiency depends on the specific requirements of the study, including the level of detail required, the complexity of the protein sample, and the available instrumentation. The two primary approaches are intact protein mass analysis and peptide mapping analysis after enzymatic digestion.

Feature	Intact Protein Mass Analysis	Peptide Mapping Analysis (LC-MS/MS)
Principle	Measures the mass of the entire, undigested protein.	Measures the mass of peptides generated by enzymatic digestion of the protein.
Information Provided	- Average number of labels per protein. - Distribution of labeled species (e.g., unlabeled, +1 label, +2 labels).	- Precise location of labeled residues (N-terminus, specific lysines). - Relative abundance of labeled vs. unlabeled peptides.
Advantages	- Rapid analysis. - Provides a global overview of the labeling efficiency. - Simpler data analysis for homogenous samples.	- Provides site-specific labeling information. - Higher sensitivity for detecting low levels of labeling. - Can identify unexpected modifications or side reactions.
Disadvantages	- May not be suitable for complex mixtures or heterogeneous glycoproteins. - Does not provide site-specific information. - Mass resolution may be insufficient for large proteins with multiple labeling sites.	- More time-consuming sample preparation (digestion). - More complex data analysis. - Potential for incomplete digestion or peptide loss.
Typical Use Case	Quick confirmation of labeling on a purified, relatively small protein.	Detailed characterization of labeling sites and efficiency for any protein.

Experimental Protocols

I. Labeling of Protein with 4-Isocyanato-TEMPO

This protocol provides a general guideline for the labeling reaction. Optimal conditions, such as the molar excess of the labeling reagent and incubation time, may need to be optimized for the specific protein of interest.

Materials:

• Purified protein solution in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• 4-Isocyanato-TEMPO

• Anhydrous dimethyl sulfoxide (DMSO)

• Quenching reagent (e.g., Tris or glycine solution)

• Size-exclusion chromatography column or dialysis cassette for cleanup

Procedure:

• Prepare a stock solution of 4-Isocyanato-TEMPO in anhydrous DMSO (e.g., 10 mM).

• Adjust the concentration of the purified protein solution to a known value (e.g., 1 mg/mL).

• Add a desired molar excess of the 4-Isocyanato-TEMPO stock solution to the protein solution. A 10- to 20-fold molar excess is a common starting point.

• Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.

• Quench the reaction by adding a quenching reagent to a final concentration of approximately 50 mM.

• Remove the excess, unreacted label and byproducts by size-exclusion chromatography or dialysis against a suitable buffer.

II. Validation by Intact Protein Mass Analysis

Procedure:

• Prepare the labeled protein sample for MS analysis by buffer exchange into a volatile buffer (e.g., ammonium acetate) or by using a C4 reverse-phase cleanup cartridge.

• Infuse the sample into an electrospray ionization (ESI) mass spectrometer capable of high-resolution mass analysis (e.g., Q-TOF or Orbitrap).

• Acquire the mass spectrum over a mass-to-charge (m/z) range appropriate for the expected charge state distribution of the protein.

• Deconvolute the raw m/z spectrum to obtain the zero-charge mass spectrum of the protein.

• Calculate the labeling efficiency by comparing the intensities of the peaks corresponding to the unlabeled protein and the protein with one or more TEMPO labels. The mass shift for a single 4-Isocyanato-TEMPO label is approximately 197.2 Da.

III. Validation by Peptide Mapping (LC-MS/MS)

Procedure:

• Denaturation, Reduction, and Alkylation:

  • Denature the labeled protein in a solution containing a chaotropic agent (e.g., 8 M urea or 6 M guanidine hydrochloride).

  • Reduce the disulfide bonds with a reducing agent (e.g., dithiothreitol, DTT).

  • Alkylate the free cysteine residues with an alkylating agent (e.g., iodoacetamide, IAA) to prevent disulfide bond reformation.

• Enzymatic Digestion:

  • Dilute the denatured, reduced, and alkylated protein solution to reduce the concentration of the chaotropic agent.

  • Add a protease, such as trypsin, at an appropriate enzyme-to-substrate ratio (e.g., 1:50 w/w).

  • Incubate the mixture overnight at the optimal temperature for the enzyme (e.g., 37°C for trypsin).

• LC-MS/MS Analysis:

  • Acidify the peptide digest and desalt it using a C18 solid-phase extraction (SPE) cartridge.

  • Inject the peptide mixture onto a reverse-phase liquid chromatography (LC) system coupled to a high-resolution mass spectrometer.

  • Separate the peptides using a suitable gradient of organic solvent (e.g., acetonitrile) in water with a small amount of acid (e.g., 0.1% formic acid).

  • Acquire mass spectra in a data-dependent acquisition (DDA) mode, where the instrument automatically selects the most intense peptide ions for fragmentation (MS/MS).

• Data Analysis:

  • Search the acquired MS/MS data against the protein sequence using a database search engine (e.g., Mascot, Sequest).

  • Specify the mass of the 4-Isocyanato-TEMPO modification on lysine residues and the N-terminus as a variable modification.

  • Identify the labeled peptides and their specific sites of modification from the search results.

  • Calculate the labeling efficiency for each site by comparing the peak areas of the extracted ion chromatograms (XICs) for the labeled and unlabeled versions of each peptide.

Visualizing the Workflow and Logic

Experimental workflow for labeling and validation.

Decision tree for choosing a validation method.

Comparative analysis of EPR spectra from different nitroxide spin labels

For Researchers, Scientists, and Drug Development Professionals

Electron Paramagnetic Resonance (EPR) spectroscopy, combined with Site-Directed Spin Labeling (SDSL), is a powerful technique for investigating protein structure, dynamics, and interactions. The choice of the nitroxide spin label is critical as it directly influences the EPR spectral parameters and, consequently, the interpretation of the results. This guide provides a comparative analysis of commonly used nitroxide spin labels, supported by experimental data, to aid in the selection of the most appropriate label for your research needs.

Quantitative Comparison of EPR Spectral Parameters

The EPR spectrum of a nitroxide spin label is primarily defined by the g-tensor and the hyperfine coupling (A-tensor) of the unpaired electron with the 14N nucleus. These parameters are sensitive to the local environment and the motional dynamics of the spin label. The rotational correlation time (τc) is a key parameter derived from the EPR spectrum that quantifies the mobility of the spin label.[1][2]

Below is a summary of typical EPR parameters for various nitroxide spin labels attached to a protein. Note that these values can vary depending on the specific protein environment, temperature, and solvent conditions.

Spin Label	Structure	Typical Aiso (G)	Typical giso	Rotational Correlation Time (τc) Range (ns)	Key Characteristics & References
MTSL (S-(1-oxyl-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-3-yl)methyl methanesulfonothioate)		15.0 - 16.5	2.0055 - 2.0065	0.5 - 20+	Most widely used, high reactivity with cysteines, flexible linker.[3][4][5]
PROXYL-Iodoacetamide (3-(2-Iodoacetamido)-PROXYL)		14.5 - 16.0	2.0058 - 2.0068	0.4 - 15	Pyrrolidine-based, iodoacetamide chemistry for cysteine labeling.[1][4]
PROXYL-Maleimide (3-Maleimido-PROXYL)		14.5 - 16.0	2.0058 - 2.0068	0.4 - 15	Pyrrolidine-based, maleimide chemistry for cysteine labeling, potentially more rigid linkage than iodoacetamide.[1][6]
TEMPO-Maleimide (4-Maleimido-TEMPO)		15.5 - 17.0	2.0060 - 2.0070	0.6 - 25+	Piperidine-based, generally exhibits slower motion compared to pyrrolidine-based labels.[3]
HO-1944 (MTS-proxyl)		14.8 - 16.2	2.0057 - 2.0067	0.5 - 18	Pyrrolidine-based with a methanethiosulfonate reactive group.[7]

Note: Aiso and giso are the isotropic hyperfine coupling constant and g-factor, respectively. The values presented are typical for X-band EPR and can be influenced by the polarity of the local environment.[8] τc is highly dependent on the local protein structure and dynamics at the labeling site.[9][10]

Experimental Protocols

A standardized experimental workflow is crucial for the reliable comparison of EPR spectra from different nitroxide spin labels.

• Protein Expression and Purification: Express and purify the protein of interest. Ensure high purity (>95%) to avoid non-specific labeling.

• Site-Directed Mutagenesis: Introduce a single cysteine residue at the desired labeling site using standard molecular biology techniques. If the protein contains native cysteines that are not involved in disulfide bonds and are accessible, they should be mutated to a non-reactive amino acid like alanine or serine.

• Reduction of Cysteine: Before labeling, reduce the cysteine residue by incubating the protein with a 5-10 fold molar excess of a reducing agent (e.g., DTT or TCEP) for 30-60 minutes at room temperature.

• Removal of Reducing Agent: Immediately remove the reducing agent using a desalting column or buffer exchange.

• Labeling Reaction: Add a 10-20 fold molar excess of the nitroxide spin label (dissolved in a compatible solvent like DMSO or acetonitrile) to the protein solution. Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C with gentle agitation.[1] The optimal time and temperature may vary depending on the label and the protein.

• Quenching the Reaction (Optional): The reaction can be quenched by adding a small molecule thiol, such as β-mercaptoethanol.

• Removal of Free Spin Label: Remove the unreacted spin label by dialysis, size-exclusion chromatography, or repeated concentration and dilution steps. This is a critical step as free spin label will dominate the EPR spectrum.

• Sample Preparation: Concentrate the spin-labeled protein to a final concentration of 50-200 µM in a suitable buffer. For measurements, load the sample into a quartz capillary tube.

• Spectrometer Setup:

  • Frequency: X-band (approx. 9.5 GHz) is most common.

  • Temperature: Room temperature for motional studies.

  • Microwave Power: Use a non-saturating microwave power level, which should be determined by a power saturation experiment. A typical starting point is 10-20 mW.

  • Modulation Frequency: 100 kHz.

  • Modulation Amplitude: Typically 1-2 G. Use a value that does not broaden the spectral lines.

  • Sweep Width: 100-150 G, centered around g ≈ 2.00.

  • Time Constant and Conversion Time: These should be set appropriately for the sweep time to avoid spectral distortion.

  • Number of Scans: Signal-to-noise ratio can be improved by averaging multiple scans.

• Spectral Simulation: The rotational correlation time (τc) and other dynamic parameters are best determined by simulating the experimental EPR spectrum using software packages like EasySpin.[1][11]

• Comparative Analysis: Compare the line shapes, hyperfine splittings, and simulated τc values for the different spin labels at the same site on the protein. Differences in these parameters will reflect differences in the motional dynamics and local interactions of the spin labels.

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow and the logical relationships in a comparative EPR study of nitroxide spin labels.

Caption: Experimental workflow for comparative analysis of nitroxide spin labels.

Caption: Factors influencing the EPR spectrum of a nitroxide spin label.

References

• 1. researchgate.net [researchgate.net]
• 2. Guidelines for the Simulations of Nitroxide X-Band cw EPR Spectra from Site-Directed Spin Labeling Experiments Using SimLabel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Introduction to spin label electron paramagnetic resonance spectroscopy of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Motion of spin-labeled side chains in T4 lysozyme: effect of side chain structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Motion of spin-labeled side chains in T4 lysozyme. Correlation with protein structure and dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitroxide spin labels and EPR spectroscopy: A powerful association for protein dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the performance of technical grade vs. high purity 4-Isocyanato-TEMPO

For researchers in molecular biology, polymer chemistry, and drug development, 4-Isocyanato-TEMPO is an indispensable tool for site-directed spin labeling (SDSL). This stable nitroxide radical allows for the precise analysis of molecular structure, dynamics, and interactions via Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2][3][4] However, a critical decision that directly impacts experimental outcomes and budget is the choice between technical grade and high purity 4-Isocyanato-TEMPO.

This guide provides an objective comparison of these two grades, supported by experimental considerations and data, to help researchers make an informed decision for their specific applications.

Understanding the Grades: A Purity Perspective

The fundamental difference between technical and high purity grades lies in the level of impurities.[5][6][7]

• Technical Grade 4-Isocyanato-TEMPO is produced with a focus on cost-effectiveness for large-scale industrial applications.[5][8] It typically has a purity of around 85%, though this can vary.[2][9][10] The remaining 15% may consist of unreacted starting materials, such as 4-amino-TEMPO, byproducts from the synthesis (which often involves diphosgene), or solvents.[1]

• High Purity 4-Isocyanato-TEMPO (often labeled as reagent or analytical grade) undergoes additional purification steps to remove these impurities. While a specific standard is not universally defined, high purity grades generally exceed 95% and can be >99% pure.[8][11] This grade is intended for applications where reproducibility and accuracy are paramount.[8]

Performance Assessment: Impact on Experimental Outcomes

The choice of grade significantly influences the performance in sensitive applications like spin labeling of biomolecules. The reactive isocyanate group (-NCO) is designed to form a stable urea linkage with primary amines, such as a 2'-amino-modified nucleotide in an RNA strand.[1][3]

Key Performance Indicators:

• Labeling Efficiency: Impurities in technical grade reagent can reduce the effective concentration of 4-Isocyanato-TEMPO, leading to lower labeling efficiency. Furthermore, reactive impurities could potentially compete for binding sites on the target molecule, resulting in a heterogeneous mixture of labeled and non-specifically modified products.

• Product Purity: The presence of side-products from reactions with impurities complicates the purification of the final spin-labeled molecule. This necessitates more rigorous and time-consuming purification steps, such as HPLC, to isolate the desired product.

• EPR Spectral Quality: Unreacted radical impurities (like 4-amino-TEMPO if it co-purifies) can contribute to the EPR signal, creating a background that interferes with the analysis of the specifically labeled site. This can obscure subtle spectral changes related to molecular dynamics or conformational changes, compromising the quality and interpretation of the data.

• Reproducibility: The batch-to-batch variability of impurities in technical grade products can lead to inconsistent labeling efficiency and experimental results, undermining the reproducibility of scientific findings.[6]

Quantitative Data Summary

The following table summarizes the key quantitative differences between the two grades.

Parameter	Technical Grade	High Purity Grade	Justification
Purity Specification	~85%[2][9][10]	>95% - >99%[8][11]	Manufacturer specifications and general chemical grade definitions.
Potential Impurities	Unreacted 4-amino-TEMPO, synthesis byproducts, solvents.	Trace amounts of the same impurities.	Based on the common synthesis route from 4-amino-TEMPO.[1]
Expected Labeling Yield	Lower and more variable.	Higher and more consistent.	Higher concentration of the active reagent leads to more efficient reaction.
Relative Cost	Lower.[6][8]	Higher.	Additional purification steps increase manufacturing costs.
Recommended Use Case	Preliminary experiments, large-scale polymer synthesis where absolute purity is not critical.	Quantitative EPR spectroscopy, NMR, studies of biomolecular structure and dynamics.[8]	The need for accuracy and reproducibility in sensitive analytical techniques justifies the use of high purity reagents.

Logical Workflow for Grade Selection

Choosing the appropriate grade is a balance between cost and the required level of experimental precision. The following diagram illustrates a decision-making workflow.

Caption: Decision workflow for selecting the appropriate grade of 4-Isocyanato-TEMPO.

Experimental Protocols

Key Experiment: Spin Labeling of 2'-Amino-Modified RNA

This protocol describes a general procedure for covalently attaching 4-Isocyanato-TEMPO to an RNA molecule containing a specific 2'-amino-modified nucleotide for subsequent EPR analysis.[1]

Materials:

• High Purity 4-Isocyanato-TEMPO

• 2'-amino-modified RNA oligonucleotide (lyophilized)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Labeling Buffer: 100 mM sodium bicarbonate/carbonate buffer, pH 9.0

• Nuclease-free water

• Ethanol (ice-cold, 100%)

• 3 M Sodium Acetate, pH 5.2

• Purification system (e.g., HPLC with a suitable column or denaturing polyacrylamide gel electrophoresis (PAGE) equipment)

Methodology:

• Reagent Preparation:

  • Prepare a fresh 100 mM stock solution of 4-Isocyanato-TEMPO in anhydrous DMSO. Vortex briefly to ensure complete dissolution. Note: The isocyanate group is sensitive to moisture; use anhydrous solvent and handle quickly.

• RNA Reconstitution:

  • Dissolve the lyophilized 2'-amino-modified RNA in the labeling buffer to a final concentration of approximately 100-200 µM.

• Labeling Reaction:

  • Add a 10-fold molar excess of the 4-Isocyanato-TEMPO stock solution to the RNA solution.

  • Incubate the reaction mixture at room temperature for 2-4 hours with gentle agitation, protected from light.

• Quenching and Precipitation:

  • Stop the reaction by adding 3 M sodium acetate to a final concentration of 0.3 M.

  • Add 3 volumes of ice-cold 100% ethanol to precipitate the RNA.

  • Incubate at -80°C for 1 hour or -20°C overnight.

• Purification of Labeled RNA:

  • Centrifuge the mixture at high speed (e.g., >12,000 x g) for 30 minutes at 4°C to pellet the RNA.

  • Carefully decant the supernatant containing unreacted label.

  • Wash the pellet twice with ice-cold 70% ethanol to remove residual salts and unreacted label.

  • Air-dry the pellet briefly and resuspend in nuclease-free water.

  • Purify the labeled RNA from unlabeled strands using reverse-phase HPLC or denaturing PAGE. The TEMPO-labeled RNA will have a distinct retention time or mobility shift compared to the unlabeled RNA.

• Verification:

  • Confirm successful labeling and purity using techniques such as MALDI-TOF mass spectrometry and UV-Vis spectroscopy.

  • The purified, labeled RNA is now ready for biophysical analysis by EPR spectroscopy.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the spin-labeling and analysis process.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 3. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glenresearch.com [glenresearch.com]
• 5. noahchemicals.com [noahchemicals.com]
• 6. What to Consider When Purchasing Different Grades of Chemicals | Lab Manager [labmanager.com]
• 7. chemicals.co.uk [chemicals.co.uk]
• 8. alliancechemical.com [alliancechemical.com]
• 9. labsolu.ca [labsolu.ca]
• 10. scbt.com [scbt.com]
• 11. experimental chemistry - What do the different grades of chemicals mean? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Comparative Analysis of 4-Isocyanato-TEMPO Cross-Reactivity with Common Functional Groups

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selectivity in Spin Labeling

In the realm of site-directed spin labeling (SDSL) for studying macromolecular structure and dynamics, 4-Isocyanato-TEMPO stands as a valuable tool for modifying hydroxyl groups. However, its isocyanate moiety possesses inherent reactivity towards other nucleophilic functional groups commonly found in biomolecules. Understanding the potential for cross-reactivity is paramount for ensuring labeling specificity and interpreting subsequent electron paramagnetic resonance (EPR) data accurately. This guide provides a comparative analysis of the reactivity of 4-Isocyanato-TEMPO with primary amines, thiols, and hydroxyls, supported by estimated kinetic data and detailed experimental protocols for in-house validation.

Data Presentation: Comparative Reactivity of 4-Isocyanato-TEMPO

The isocyanate group of 4-Isocyanato-TEMPO reacts with nucleophiles via an addition mechanism. The rate of this reaction is highly dependent on the nucleophilicity of the attacking group. Based on established principles of isocyanate chemistry, the general order of reactivity is primary amines > primary alcohols > thiols. Phenolic hydroxyls are generally less reactive than aliphatic alcohols.

Functional Group	Representative Moiety	Estimated Relative Rate Constant (k_rel)	Product
Primary Aliphatic Amine	n-Butylamine	~100 - 1000	Urea
Primary Aliphatic Hydroxyl	n-Butanol	1	Urethane
Thiol	n-Butanethiol	~0.1 - 1 (base-catalyzed)	Thiocarbamate
Phenolic Hydroxyl	Phenol	~0.01 - 0.1	Urethane

Note: These are estimated values. The actual relative rates can be influenced by steric hindrance, solvent, temperature, and the presence of catalysts.[1][4] It is strongly recommended to perform competitive reactivity studies for specific applications.

Performance Comparison with Alternative Spin Labels

While 4-Isocyanato-TEMPO is effective for targeting hydroxyl groups, several alternative spin labeling reagents exist with different functional group specificities. The choice of labeling reagent should be guided by the target residue and the desired experimental conditions.

Spin Label Reagent	Reactive Group	Target Functional Group	Key Advantages	Potential Drawbacks
4-Isocyanato-TEMPO	Isocyanate	Hydroxyls, Amines	Relatively stable, good for hydroxyl labeling	Cross-reactive with amines and thiols
MTSL (S-(1-oxyl-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-3-yl)methyl methanethiosulfonate)	Methanethiosulfonate	Thiols (Cysteine)	Highly specific for thiols, widely used	Requires a free cysteine residue
4-Maleimido-TEMPO	Maleimide	Thiols (Cysteine)	High thiol specificity, stable linkage	Reaction can be slower than MTSL
4-Isothiocyanato-TEMPO	Isothiocyanate	Amines	Highly selective for primary amines	Less commonly used than other amine-reactive labels
NHS-Ester-TEMPO	N-Hydroxysuccinimide Ester	Amines (Lysine, N-terminus)	High reactivity and specificity for primary amines	Ester linkage can be susceptible to hydrolysis

Experimental Protocols

To empirically determine the cross-reactivity of 4-Isocyanato-TEMPO for a specific system, a competitive reaction kinetics study is recommended. The following protocol outlines a general approach using High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress.

Protocol: Competitive Reaction of 4-Isocyanato-TEMPO with Nucleophiles

Objective: To determine the relative reaction rates of 4-Isocyanato-TEMPO with a primary amine, a primary alcohol, and a thiol.

Materials:

• 4-Isocyanato-TEMPO

• n-Butylamine (or other primary amine)

• n-Butanol (or other primary alcohol)

• n-Butanethiol (or other thiol)

• Anhydrous, amine-free solvent (e.g., acetonitrile or dioxane)

• HPLC system with a UV detector

• Internal standard (e.g., a stable aromatic compound not reactive with isocyanates)

• Quenching reagent (e.g., an excess of a primary amine like dibutylamine in solution)

• Thermostatted reaction vessel

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of 4-Isocyanato-TEMPO, n-butylamine, n-butanol, n-butanethiol, and the internal standard in the chosen anhydrous solvent. Recommended concentration: 100 mM.

• Reaction Setup:

  • In a thermostatted reaction vessel at a controlled temperature (e.g., 25 °C), combine equimolar amounts of n-butylamine, n-butanol, and n-butanethiol in the anhydrous solvent.

  • Add the internal standard to the mixture.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding a known, sub-stoichiometric amount of the 4-Isocyanato-TEMPO stock solution to the nucleophile mixture with vigorous stirring. The final concentration of the isocyanate should be significantly lower than the total nucleophile concentration to ensure pseudo-first-order kinetics with respect to the isocyanate.

  • Immediately withdraw an aliquot (t=0) and quench the reaction by adding it to a vial containing an excess of the quenching reagent.

  • Continue to withdraw aliquots at regular time intervals (e.g., every 5, 10, 20, 30, 60 minutes) and quench them in the same manner.

• HPLC Analysis:

  • Analyze the quenched samples by reverse-phase HPLC with UV detection. The isocyanate-adducts of the amine, alcohol, and thiol will have distinct retention times.

  • Develop a suitable gradient elution method to achieve good separation of the reactants, products, and the internal standard.

  • Monitor the disappearance of the 4-Isocyanato-TEMPO peak and the appearance of the product peaks.

• Data Analysis:

  • Integrate the peak areas of the starting material and each product, and normalize them to the peak area of the internal standard.

  • Plot the concentration of 4-Isocyanato-TEMPO and each product as a function of time.

  • Determine the initial reaction rates for the formation of each product. The relative rates can be compared to determine the selectivity of 4-Isocyanato-TEMPO.

Alternative Monitoring Technique:

• NMR Spectroscopy: For reactions with slower kinetics, ¹H NMR spectroscopy can be used to monitor the reaction in real-time.[5][6][7] This can be achieved by setting up the reaction directly in an NMR tube with a deuterated solvent and acquiring spectra at regular intervals. The disappearance of the reactant signals and the appearance of product signals can be integrated to determine the reaction progress.

Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. poliuretanos.net [poliuretanos.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asahilab.co.jp [asahilab.co.jp]

A Comparative Benchmarking Study: 4-Isocyanato-TEMPO and its Congeners in Catalytic Oxidations

For researchers, scientists, and drug development professionals, the quest for efficient and selective catalytic methods is perennial. This guide provides a comparative analysis of reactions catalyzed by the (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) radical and its derivatives, benchmarking them against alternative oxidation methods. While 4-Isocyanato-TEMPO is primarily utilized as a spin-labeling reagent for studying molecular dynamics, the core TEMPO scaffold is a powerful catalyst for the selective oxidation of alcohols.[1][2] This analysis will therefore focus on the catalytic applications of the broader TEMPO family and its alternatives.

Introduction to TEMPO-mediated Oxidations

TEMPO and its derivatives are stable nitroxyl radicals that serve as highly effective catalysts for the oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.[3][4] The true oxidant in these reactions is the N-oxoammonium ion, which is generated in situ from the TEMPO radical by a co-oxidant.[3][5] A key advantage of TEMPO-catalyzed oxidations is their high selectivity for primary alcohols, often allowing for their oxidation in the presence of secondary alcohols.[3][6]

Alternative Catalytic Systems

Several alternatives to the archetypal TEMPO catalyst have been developed to address limitations such as steric hindrance and electronic effects, or to offer different reactivity profiles. Notable alternatives include:

• Second-Generation Nitroxyl Radicals: 2-Azaadamantane N-oxyl (AZADO) and 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO) are less sterically hindered nitroxyl radicals that have demonstrated superior catalytic activity compared to TEMPO, particularly for the oxidation of hindered secondary alcohols.[7][8][9]

• Substituted TEMPO Derivatives: Modifications at the 4-position of the TEMPO ring, such as in 4-acetamido-TEMPO (ACT), can significantly influence the catalyst's redox potential and, consequently, its reactivity.[10][11]

• Electrochemical Oxidation: This method utilizes an electric current to regenerate the active N-oxoammonium species, offering a greener alternative by avoiding the use of chemical co-oxidants.[5][12]

• N-Hydroxyphthalimide (NHPI): NHPI serves as an effective organocatalyst for aerobic oxidations, proceeding through a different radical-mediated mechanism.[13][14][15]

Comparative Performance Data

The following tables summarize the performance of various catalytic systems for the oxidation of representative alcohol substrates. The data has been compiled from multiple sources to provide a comparative overview.

Table 1: Comparison of Nitroxyl Radical Catalysts in the Oxidation of Benzyl Alcohol

Catalyst	Co-oxidant/Method	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
TEMPO	NaOCl/NaBr	CH2Cl2/H2O	0	1	>95	[16]
TEMPO	Air/CuBr/bpy/NMI	Acetone	RT	0.5-1	~65	[17][18]
AZADO	NaOCl	CH2Cl2/H2O	0	0.25	>99	[7]
ABNO	Air/Cu(I)/bpy/NMI	Acetonitrile	RT	<0.2	>99	[19][20]
4-acetamido-TEMPO (ACT)	Electrochemical	pH 10 buffer	RT	2	98	[10]

Table 2: Comparison of Catalytic Systems for the Oxidation of a Secondary Alcohol (1-Phenylethanol)

Catalyst	Co-oxidant/Method	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
TEMPO	NaOCl	CH2Cl2/H2O	RT	-	Low/Slow	[7][8]
AZADO	NaOCl	CH2Cl2/H2O	0	0.5	98	[7]
ABNO	Air/Cu(I)/bpy/NMI	Acetonitrile	RT	<0.2	99	[19][20]
4-acetamido-TEMPO (ACT)	Electrochemical	pH 10 buffer	RT	2	95	[10]
NHPI	O2/Co(OAc)2	Ethyl Acetate	70	20	93	[13][15]

Experimental Protocols

General Procedure for TEMPO-catalyzed Oxidation with NaOCl (Anelli-Montanari Protocol)

To a stirred solution of the alcohol (1 mmol) and TEMPO (0.1 mmol) in dichloromethane (DCM, 5 mL) at 0 °C, an aqueous solution of NaBr (0.23 mmol in 1 mL of water) is added. An aqueous solution of NaOCl (1 mmol) and saturated NaHCO3 is then added dropwise, maintaining the pH at approximately 9.5. The reaction is monitored by TLC. Upon completion, the reaction is quenched by the addition of a 10% w/v Na2S2O3 solution. The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over Na2SO4, filtered, and concentrated under reduced pressure to afford the crude product, which is then purified by column chromatography.[16]

General Procedure for AZADO-catalyzed Oxidation with NaOCl

In a flask, the alcohol (1 mmol) is dissolved in DCM (5 mL). AZADO (0.01 mmol) and an aqueous solution of NaOCl (1.2 mmol) and NaHCO3 (2.5 mmol) are added. The biphasic mixture is stirred vigorously at 0 °C. The reaction is monitored by TLC. After completion, the layers are separated, and the aqueous phase is extracted with DCM. The combined organic layers are washed with saturated aqueous Na2S2O3, followed by brine, dried over anhydrous Na2SO4, and concentrated to give the product.[7]

General Procedure for Electrochemical Oxidation with 4-acetamido-TEMPO (ACT)

In an undivided electrochemical cell equipped with a carbon anode and a platinum cathode, the alcohol (1 mmol) and 4-acetamido-TEMPO (0.02 mmol) are dissolved in a pH 10 buffer solution. A constant current is applied while stirring at room temperature. The reaction progress is monitored by GC or LC-MS. Upon completion, the electrolyte is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic extracts are dried and concentrated to yield the product.[10]

General Procedure for NHPI-catalyzed Aerobic Oxidation

A mixture of the alcohol (1 mmol), N-hydroxyphthalimide (0.1 mmol), and Co(OAc)2 (0.005 mmol) in ethyl acetate (5 mL) is stirred under an atmosphere of oxygen (balloon) at 70 °C. The reaction is monitored by TLC or GC. After completion, the solvent is evaporated, and the residue is purified by column chromatography.[13][15]

Mechanistic Diagrams

Figure 1. Simplified mechanism of TEMPO-catalyzed alcohol oxidation.

Figure 2. General experimental workflow for catalytic alcohol oxidation.

Conclusion

The choice of catalyst for alcohol oxidation depends critically on the substrate and the desired selectivity. While the parent TEMPO radical is a robust and widely used catalyst, its derivatives and alternatives offer significant advantages in specific contexts.

• For sterically unhindered primary alcohols , TEMPO remains an excellent and cost-effective choice.

• For sterically hindered primary and secondary alcohols , the less-hindered nitroxyl radicals AZADO and ABNO demonstrate superior reactivity and are often the catalysts of choice.[7][8][19][20]

• Electrochemical methods , particularly with catalysts like 4-acetamido-TEMPO, provide a green and efficient alternative, avoiding the use of stoichiometric chemical oxidants and often proceeding under mild conditions.[10][12]

• N-hydroxyphthalimide (NHPI) offers a distinct, metal-co-catalyzed pathway for aerobic oxidations, expanding the toolkit for selective oxidation reactions.[13][14][15]

Ultimately, the selection of an optimal catalytic system requires careful consideration of the substrate scope, desired reaction conditions, and overall efficiency. The data and protocols presented in this guide provide a foundation for making informed decisions in the design and execution of selective alcohol oxidation reactions.

References

• 1. 4-isocyanato TEMPO | CAS 88418-69-3 | Cayman Chemical | Biomol.com [biomol.com]
• 2. 4-isocyanato TEMPO | CAS 88418-69-3 | TargetMol | Biomol.com [biomol.com]
• 3. TEMPO Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. TEMPO [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. TEMPO - Wikipedia [en.wikipedia.org]
• 7. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]
• 8. Discovery and exploitation of AZADO: the highly active catalyst for alcohol oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]
• 10. Electrocatalytic Alcohol Oxidation with TEMPO and Bicyclic Nitroxyl Derivatives: Driving Force Trumps Steric Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Electrochemical Alcohol Oxidation Mediated by TEMPO-like Nitroxyl Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. re.public.polimi.it [re.public.polimi.it]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. rsc.org [rsc.org]
• 19. Copper(I)/ABNO-Catalyzed Aerobic Alcohol Oxidation: Alleviating Steric and Electronic Constraints of Cu/TEMPO Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Genotoxicity comparison of different TEMPO derivatives

A Comparative Guide to the Genotoxicity of TEMPO Derivatives for Researchers and Drug Development Professionals.

This guide provides an objective comparison of the genotoxic potential of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) and several of its key derivatives. The information is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in the application of these compounds. The data presented is compiled from peer-reviewed experimental studies.

Executive Summary

TEMPO and its derivatives are stable nitroxide radicals with broad applications in chemistry and pharmacology. However, concerns regarding their genotoxicity have been raised. Experimental evidence demonstrates that TEMPO and its derivatives, including 4-hydroxy-TEMPO, 4-oxo-TEMPO, and 4-methoxy-TEMPO, are cytotoxic and mutagenic in mammalian cells[1][2]. These compounds have been shown to induce DNA strand breakage and are classified as clastogens, meaning they can cause disruptions in chromosomes[1][2][3]. The genotoxic potency of these derivatives varies depending on their specific chemical structure[1][4]. Metabolic activation can significantly enhance the cytotoxicity and mutagenicity of most of these nitroxides[1][2].

Comparative Genotoxicity Data

The following tables summarize the quantitative data from key genotoxicity assays performed on TEMPO and its derivatives. The primary methods cited are the Mouse Lymphoma Assay (MLA), which detects gene mutations, and the Comet assay, which measures DNA strand breaks[1].

Table 1: Mutagenicity of TEMPO Derivatives in the Mouse Lymphoma Assay (MLA) [1]

Compound	Condition	Highest Mutant Frequency (x 10⁻⁶)
TEMPO	Without S9	208
With S9	502
4-hydroxy-TEMPO	Without S9	>150 (approx.)
With S9	>150 (approx.)
4-oxo-TEMPO	Without S9	584
With S9	Not Reported
4-methoxy-TEMPO	Without S9	537
With S9	961

S9 is a liver enzyme extract used to simulate metabolic activation.

Table 2: DNA Damage Potential of TEMPO Derivatives in the Comet Assay [1]

Compound	Lowest Concentration Inducing Significant DNA Damage (mM)	Maximum % Tail DNA
TEMPO	2	28%
4-hydroxy-TEMPO	4	Not specified
4-oxo-TEMPO	3	13-14%
4-methoxy-TEMPO	6	13-14%

Potency Ranking:

A benchmark dose (BMDL10) analysis was used to rank the mutagenic and DNA-damaging potency of the four nitroxides. In the absence of metabolic activation (S9), the mutagenicity potency in the MLA was ranked as follows: 4-oxo-TEMPO > 4-methoxy-TEMPO > TEMPO > 4-hydroxy-TEMPO[1][4]. Interestingly, the potency ranking for inducing DNA damage in the Comet assay was different, highlighting that the mechanisms of mutagenicity and DNA damage may vary between the derivatives[1].

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of genotoxicity studies. The following are summaries of the protocols used in the cited research.

Mouse Lymphoma Assay (MLA)

The MLA is a widely used in vitro mammalian cell gene mutation assay that detects a broad range of genetic damage[5].

• Cell Line: L5178Y/Tk+/- mouse lymphoma cells are utilized[1].

• Treatment: Cells are exposed to various concentrations of the TEMPO derivatives for 4 hours, both with and without the presence of a metabolic activation system (S9 fraction)[6].

• Expression Period: After treatment, the cells are cultured for a period to allow for the expression of any induced mutations in the thymidine kinase (Tk) gene[5].

• Selection: Cells are then plated in a selective medium containing a cytotoxic thymidine analog (e.g., trifluorothymidine). Only cells that have mutated at the Tk locus and are deficient in thymidine kinase can survive[5].

• Quantification: The number of surviving colonies (mutants) is counted, and the mutant frequency is calculated relative to the number of viable cells[5].

Comet Assay (Alkaline Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells[1].

• Cell Treatment: L5178Y cells are treated with the TEMPO derivatives for a specified period[1].

• Cell Embedding: The treated cells are embedded in a low-melting-point agarose gel on a microscope slide[7].

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids)[7].

• Alkaline Unwinding: The slides are then placed in an alkaline electrophoresis buffer to unwind the DNA[7].

• Electrophoresis: An electric field is applied, causing the negatively charged, fragmented DNA to migrate out of the nucleoid, forming a "comet tail"[7].

• Visualization and Analysis: The DNA is stained with a fluorescent dye and visualized under a microscope. The intensity of the comet tail relative to the head is proportional to the amount of DNA damage[1][7].

Visualizations

Experimental Workflow for Genotoxicity Assessment

References

• 1. Comparative Genotoxicity of TEMPO and 3 of Its Derivatives in Mouse Lymphoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative Genotoxicity of TEMPO and 3 of Its Derivatives in Mouse Lymphoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Nitroxide TEMPO: A genotoxic and oxidative stress inducer in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Performance and data interpretation of the in vivo comet assay in pharmaceutical industry: EFPIA survey results - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating 4-Isocyanato-TEMPO: A Comparative Guide for Radical Trapping and Spin Labeling

For Researchers, Scientists, and Drug Development Professionals

In the landscape of radical-trapping agents and molecular probes, 4-Isocyanato-TEMPO emerges as a specialized and potent tool. This guide provides an objective comparison of its performance against other alternatives, supported by available experimental data, to assist researchers in selecting the most appropriate agent for their specific applications. While traditionally viewed through the lens of radical scavenging, the primary and most evaluated function of 4-Isocyanato-TEMPO lies in its role as a spin-labeling agent for the structural and dynamic analysis of biomolecules.

Core Functionality: Beyond a Simple Radical Trap

4-Isocyanato-TEMPO is a derivative of the stable nitroxide radical TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl). The key feature of this molecule is the isocyanate (-N=C=O) group at the 4-position of the piperidine ring. This functional group makes it highly reactive towards primary amino groups (-NH2), readily forming stable urea linkages. This reactivity profile positions 4-Isocyanato-TEMPO not as a general-purpose antioxidant for bulk solutions, but as a targeted covalent modifier of biomolecules, particularly proteins and nucleic acids. Once attached, the TEMPO moiety serves as a paramagnetic probe for techniques like Electron Paramagnetic Resonance (EPR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparison with Other Radical Trapping Agents

While direct, head-to-head studies quantifying the radical scavenging efficiency of 4-Isocyanato-TEMPO in solution using standard assays like DPPH or ABTS are scarce, we can infer its potential by examining the well-characterized reactivity of its parent compound, TEMPO.

Table 1: Comparison of General Radical Trapping Agents

Agent	Typical Mechanism	Rate Constants (k) with Alkyl Radicals (M⁻¹s⁻¹)	Key Advantages	Key Disadvantages
TEMPO (and its derivatives)	Radical-Radical Combination	~10⁸ - 10⁹[1]	Stable radical, selective for carbon-centered radicals, versatile for labeling.	Less effective against oxygen-centered radicals without acid catalysis[2], potential for pro-oxidative effects in some biological systems.
Spin Traps (e.g., PBN, DMPO)	Radical Addition	Varies widely depending on radical and trap (~10³ - 10⁸)	Forms stable adducts for EPR detection of short-lived radicals.	Adducts can be unstable, potential for artifacts, lower trapping efficiency than direct combination.
Phenolic Antioxidants (e.g., BHT, Vitamin E)	Hydrogen Atom Transfer (HAT)	Varies widely (~10³ - 10⁷)	Chain-breaking antioxidants, effective against a broad range of radicals.	Can be consumed during the reaction, potential for pro-oxidant activity of the resulting phenoxyl radical.
DPPH	Hydrogen Atom Transfer (HAT) / Electron Transfer (ET)	Not typically used as a trap in complex systems, but as a measure of scavenging activity.	Stable radical, used in a common antioxidant assay.	Not representative of biological radicals, steric hindrance can limit reactivity.

Performance as a Spin-Labeling Agent: A Comparative Analysis

The true efficiency of 4-Isocyanato-TEMPO is best evaluated in the context of site-directed spin labeling (SDSL). Here, its performance is compared with other reagents used to introduce paramagnetic centers into biomolecules.

Table 2: Comparison of Common Spin-Labeling Reagents for Biomolecules

Spin-Labeling Reagent	Target Residue/Group	Linkage Formed	Rigidity of Linker	Applications
4-Isocyanato-TEMPO	Primary Amines (e.g., Lysine, 2'-amino-modified nucleotides)	Urea	Relatively Rigid[3]	EPR and NMR studies of nucleic acid and protein structure and dynamics[3][4]
MTSL (Methanethiosulfonate Spin Label)	Cysteine	Disulfide	Flexible	Most common for protein SDSL-EPR distance measurements[5]
4-Maleimido-TEMPO	Cysteine	Thioether	Relatively Rigid	Alternative to MTSL for cysteine labeling.
Gd(III)-based Chelators	Cysteine or other engineered sites	Varies	Varies	High-field EPR, in-cell EPR due to redox stability[6]
DO3A-based labels	Primary Amines	Amide	Flexible	Paramagnetic NMR probes.

Experimental Protocols

Protocol 1: Synthesis of 4-Isocyanato-TEMPO

This protocol is adapted from established methods for the synthesis of the spin-labeling reagent.[4]

Materials:

• 4-Amino-TEMPO

• Diphosgene or Triphosgene

• Anhydrous solvent (e.g., toluene or dichloromethane)

• Inert gas atmosphere (e.g., Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• Dissolve 4-Amino-TEMPO in the anhydrous solvent under an inert atmosphere.

• Cool the solution in an ice bath.

• Slowly add a solution of diphosgene or triphosgene in the same solvent to the cooled 4-Amino-TEMPO solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified, typically by sublimation or chromatography, to yield pure 4-Isocyanato-TEMPO.

Caution: Diphosgene and triphosgene are highly toxic and should be handled with extreme care in a well-ventilated fume hood by trained personnel.

Protocol 2: Spin-Labeling of 2'-Amino-Modified RNA with 4-Isocyanato-TEMPO

This protocol outlines the general procedure for labeling an amino-modified nucleic acid.[3][4]

Materials:

• 2'-Amino-modified RNA oligonucleotide

• 4-Isocyanato-TEMPO

• Anhydrous dimethylformamide (DMF) or a similar aprotic solvent

• Buffer for purification (e.g., TE buffer)

• Standard equipment for oligonucleotide purification (e.g., HPLC or gel electrophoresis)

Procedure:

• Dissolve the 2'-amino-modified RNA in the anhydrous solvent.

• Add a molar excess of 4-Isocyanato-TEMPO to the RNA solution.

• Incubate the reaction mixture at room temperature for several hours to overnight.

• Quench the reaction by adding water.

• Purify the spin-labeled RNA from unreacted label and oligonucleotide using HPLC or denaturing polyacrylamide gel electrophoresis.

• Verify the labeling efficiency using mass spectrometry.

Visualizing the Workflows and Concepts

Caption: Workflow for the synthesis of 4-Isocyanato-TEMPO and its application in biomolecule spin labeling for structural analysis.

Caption: Comparison of radical trapping mechanisms between TEMPO-based agents and traditional spin traps.

Conclusion

4-Isocyanato-TEMPO is a highly effective but specialized tool for researchers. Its primary strength lies not in its general radical scavenging capacity in solution, but in its ability to be covalently attached to biomolecules to serve as a stable paramagnetic probe. When compared to other spin-labeling agents, its advantages include a relatively rigid linker and the ability to target primary amino groups, offering a complementary approach to the more common cysteine-based labeling methods. For applications requiring the detection and characterization of protein or nucleic acid structure and dynamics using EPR or NMR, 4-Isocyanato-TEMPO is an invaluable reagent. For general-purpose radical scavenging in biological or chemical systems, other agents such as phenolic antioxidants or non-functionalized TEMPO derivatives may be more appropriate and cost-effective. The choice of agent should therefore be guided by the specific experimental question being addressed.

References

• 1. The nitroxide TEMPO is an efficient scavenger of protein radicals: cellular and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. snorrisi.hi.is [snorrisi.hi.is]
• 5. Enzymatic Spin-labeling of Protein N- and C-Termini for Electron Paramagnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-directed spin labeling of proteins for distance measurements in vitro and in cells - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00473C [pubs.rsc.org]

Safety & Regulatory Compliance

Safe Disposal of 4-Isocyanato-TEMPO, Technical Grade: A Procedural Guide

The proper handling and disposal of 4-Isocyanato-TEMPO are critical for ensuring laboratory safety and environmental protection. As an isocyanate, this compound is highly reactive and requires specific procedures for its deactivation and disposal. Isocyanates react readily with compounds containing active hydrogen, such as water, alcohols, and amines. A key consideration during neutralization is the reaction with water, which produces carbon dioxide (CO₂) gas. This reaction can lead to a dangerous pressure buildup if it occurs in a sealed container.[1][2]

This guide provides detailed, step-by-step instructions for the safe management of spills, waste product, and empty containers associated with 4-Isocyanato-TEMPO. Adherence to these protocols, in conjunction with institutional and local regulations, is essential for all laboratory personnel.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling 4-Isocyanato-TEMPO, ensure all necessary safety measures are in place.

• Ventilation: Always handle this compound in a well-ventilated area or inside a certified chemical fume hood to minimize inhalation exposure.[3][4]

• Personal Protective Equipment (PPE): All personnel must wear appropriate PPE to prevent skin and eye contact.[5] This includes:

  • Chemical-resistant gloves (e.g., nitrile, butyl rubber).[3]

  • Safety goggles or a full-face shield.[6]

  • A lab coat or chemical-resistant apron.[6]

Decontamination (Neutralization) Solutions

Neutralization is the most critical step in rendering the isocyanate waste non-hazardous. The following solutions can be prepared to deactivate the isocyanate functional group. The sodium carbonate solution is often preferred as it is not flammable.[7]

Solution Component	Formulation 1: Sodium Carbonate (Preferred)	Formulation 2: Aqueous Ammonia
Deactivating Agent	Sodium Carbonate (Na₂CO₃)	Concentrated Ammonia (NH₄OH)
Concentration	5 - 10%	3 - 8%
Surfactant	0.2 - 2% Liquid Detergent	0.2% Liquid Detergent
Solvent	Water (to 100%)	Water (to 100%)
Reference	[2][7]	[2]

Note: When using the ammonia-based formula, ensure enhanced ventilation due to the release of ammonia vapor.[2]

Experimental Protocols: Step-by-Step Disposal Procedures

Follow the appropriate procedure based on the type of waste.

Protocol 1: Management of Spills

• Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and ensure adequate ventilation.[2]

• Contain Spill: Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or clay-based absorbent.[2][8] Do not use sawdust or other combustible materials.[9]

• Collect Waste: Carefully shovel the absorbed material into an open-top, clearly labeled container.[2]

• CRITICAL - DO NOT SEAL THE CONTAINER: The reaction of the isocyanate with ambient moisture will generate CO₂ gas. Sealing the container can cause it to rupture violently.[2]

• Decontaminate Spill Area: Apply one of the decontamination solutions listed in the table above to the spill surface. Allow sufficient contact time (at least 30 minutes) before wiping the area clean.

• Neutralize Collected Waste: Move the open container to a safe, ventilated area (such as a fume hood). Slowly and carefully add a decontamination solution to the container, sufficient to wet the material. Allow the container to stand unsealed for at least 48 hours to ensure the reaction is complete.[9]

• Final Disposal: Once the reaction has ceased, the waste should be managed by a licensed hazardous waste disposal contractor.[2] Contact your institution's Environmental Health and Safety (EHS) department for pickup.

Protocol 2: Disposal of Unused or Waste 4-Isocyanato-TEMPO

• Prepare for Neutralization: In a fume hood, place a suitably large, open container with one of the decontamination solutions.

• Slow Addition: Slowly and in small portions, add the waste 4-Isocyanato-TEMPO to the neutralization solution while stirring. Be aware that the reaction may be exothermic.[7]

• Vent and Wait: Allow the mixture to stand uncovered in the fume hood for at least 48 hours to ensure complete deactivation.

• Consult EHS: Contact your EHS department to determine the proper procedure for disposing of the final neutralized aqueous waste, in accordance with local regulations.

Protocol 3: Decontamination of Empty Containers

Empty containers are not safe for reuse and must be thoroughly decontaminated before disposal, as they will contain hazardous residue.[10]

• Initial Rinse: Rinse the container three times with a suitable solvent (e.g., toluene or acetone). Collect the rinsate and treat it as hazardous waste according to Protocol 2.

• Add Decontamination Solution: Fill the empty container with a 5% sodium carbonate decontamination solution.[9]

• Vent and Soak: Place the container in a well-ventilated area and allow it to stand for a minimum of 48 hours. CRITICAL: Do not seal or cap the container during this period to allow for the safe release of CO₂ gas.[9]

• Final Disposal: After the decontamination period, drain the solution and manage it as aqueous waste. Puncture the container to prevent any possibility of reuse and dispose of it as scrap metal or solid waste, following all institutional and local guidelines.[9][11]

Mandatory Visualization

The following diagram outlines the logical workflow for making decisions regarding the proper disposal of 4-Isocyanato-TEMPO.

Caption: Decision workflow for safe disposal of 4-Isocyanato-TEMPO.

References

• 1. How to Enhance Isocyanate Storage and Handling Safety? [eureka.patsnap.com]
• 2. fsi.co [fsi.co]
• 3. Control measures guide - Canada.ca [canada.ca]
• 4. icheme.org [icheme.org]
• 5. safework.nsw.gov.au [safework.nsw.gov.au]
• 6. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 7. isca.me [isca.me]
• 8. benchchem.com [benchchem.com]
• 9. actsafe.ca [actsafe.ca]
• 10. Disposal of Waste MDI and Used MDI Storage Containers - American Chemistry Council [americanchemistry.com]
• 11. safeworkaustralia.gov.au [safeworkaustralia.gov.au]

Navigating the Safe Handling of 4-Isocyanato-TEMPO, Technical Grade: An Essential Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and the integrity of their work. This guide provides essential, immediate safety and logistical information for handling 4-Isocyanato-TEMPO, Technical Grade, offering procedural, step-by-step guidance to address specific operational questions. By furnishing value beyond the product itself, this document aims to be the preferred source for laboratory safety and chemical handling information, building deep trust within the scientific community.

While the Safety Data Sheet (SDS) for 4-Isocyanato-TEMPO may indicate a low hazard classification under the Globally Harmonized System (GHS), it is crucial to recognize that this compound belongs to the isocyanate family—a class of chemicals known for their potential to cause skin and respiratory sensitization. Therefore, a conservative approach that adheres to the general safety precautions for isocyanates is strongly recommended.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE) is the first line of defense. All personnel handling 4-Isocyanato-TEMPO should be equipped with the following PPE to minimize exposure risk.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Butyl rubber). Standard disposable gloves are often insufficient.[1]	To prevent skin contact and potential sensitization. Thicker gloves generally offer greater protection.
Eye Protection	Chemical safety goggles or a full-face shield.[1]	To protect eyes from splashes or airborne particles.
Respiratory Protection	A full-face or half-face respirator with organic vapor and particulate filters (A2P3 or similar rating) is recommended, especially in areas with inadequate ventilation or when generating aerosols.[1]	To prevent inhalation of vapors or aerosols, which can cause respiratory irritation and sensitization.
Body Protection	A lab coat, disposable coveralls, or a chemical-resistant apron.[1][2]	To prevent contamination of personal clothing and skin.

Safe Handling Practices:

• Ventilation: Always handle 4-Isocyanato-TEMPO in a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

• Avoid Inhalation and Contact: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2] Prevent contact with skin and eyes.

• Housekeeping: Maintain a clean and organized workspace to prevent accidental spills.[1] Keep containers tightly closed when not in use.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before eating, drinking, or smoking.[1]

Spill Management and Emergency Procedures

In the event of a spill, prompt and appropriate action is critical to mitigate exposure and environmental contamination.

Minor Spill Protocol:

• Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and ensure adequate ventilation.[4]

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the recommended PPE.

• Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial oil absorbent.[4][5] Do not use combustible materials like sawdust.[1]

• Collection: Carefully sweep or shovel the absorbed material into a designated, open-top container for hazardous waste. Do not seal the container tightly, as the reaction with moisture can produce carbon dioxide gas, leading to pressure buildup.[1][4]

• Decontamination: Clean the spill area with a suitable decontamination solution. Two common formulations are:

  • Formula 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make 100%.[4][5]

  • Formula 2: 3-8% concentrated ammonia solution, 0.2-2% liquid detergent, and water to make 100%. If using an ammonia-based solution, ensure excellent ventilation.[4][5]

• Disposal: Dispose of all contaminated materials, including cleaning supplies, as hazardous waste.

Major Spill Protocol:

In the case of a large spill, evacuate the area immediately and contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

Operational and Disposal Plan

A clear and logical workflow is essential for the safe handling of 4-Isocyanato-TEMPO from receipt to disposal.

Safe Handling Workflow for 4-Isocyanato-TEMPO.

Disposal Plan:

The primary method for the disposal of 4-Isocyanato-TEMPO and its containers is through a licensed hazardous waste disposal service.[4] Adherence to local, state, and federal regulations is mandatory.

Step-by-Step Disposal Protocol:

• Containerization: Place unused or waste 4-Isocyanato-TEMPO into a clearly labeled, sealed, and non-reactive container. The label should include the chemical name, "Hazardous Waste," and any other information required by your institution.

• Decontamination of Empty Containers: Empty containers should be decontaminated before disposal. Triple rinse the container with a decontamination solution, collecting the rinsate as hazardous waste.[1] Puncture the container to prevent reuse.

• Engage a Certified Waste Disposal Service: Contact your institution's EHS department or a certified hazardous waste disposal company to arrange for pickup and proper disposal.[4] Obtain and retain all disposal records.

By following these comprehensive safety and handling protocols, researchers can mitigate the risks associated with 4-Isocyanato-TEMPO and ensure a safe and productive laboratory environment.

References

• 1. actsafe.ca [actsafe.ca]
• 2. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 3. safework.nsw.gov.au [safework.nsw.gov.au]
• 4. fsi.co [fsi.co]
• 5. safetyinnumbers.ca [safetyinnumbers.ca]